4-Bromo-2-chlorotoluene

• CAS: 89794-02-5

Core Science & Biosynthesis

physical and chemical properties of 4-Bromo-2-chlorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 4-Bromo-2-chlorotoluene. The information is intended to support research, development, and safety protocols for professionals working with this compound. All quantitative data has been summarized for clarity, and where available, experimental methodologies are discussed.

Chemical Identifiers and Molecular Structure

4-Bromo-2-chlorotoluene, with the IUPAC name 4-bromo-2-chloro-1-methylbenzene, is a disubstituted aromatic hydrocarbon.[1][2] Its chemical structure consists of a toluene (B28343) molecule substituted with a bromine atom at the fourth position and a chlorine atom at the second position relative to the methyl group.

Identifier	Value
CAS Number	89794-02-5[1][2][3][4][5]
Molecular Formula	C7H6BrCl[1][2][4]
Molecular Weight	205.48 g/mol [1][2][3]
IUPAC Name	4-bromo-2-chloro-1-methylbenzene[1][2]
SMILES	CC1=C(C=C(C=C1)Br)Cl[1][3]
InChI Key	LIFMTDJMLRECMX-UHFFFAOYSA-N[1][3]

Physical Properties

The physical state of 4-Bromo-2-chlorotoluene is typically a clear, pale yellow liquid.[4] Key physical data are summarized in the table below.

Property	Value
Appearance	Clear pale yellow Liquid[4]
Boiling Point	212 °C (lit.)[3][4][6][7]
Melting Point	43 °C[4]
Density	1.54 g/mL at 25 °C (lit.)[3][7]
Refractive Index	n20/D 1.574 (lit.)[3][7]
Flash Point	104.4 °C (219.9 °F) - closed cup[3]

Chemical Properties and Reactivity

4-Bromo-2-chlorotoluene is stable under normal conditions.[5] It should be stored in a cool, dark place, preferably under an inert gas, as it may be sensitive to light and air.[8] Incompatible materials include strong oxidizing agents.[5] Hazardous decomposition products upon combustion can include carbon monoxide, carbon dioxide, and hydrogen chloride gas.[5]

This compound serves as a versatile building block in organic synthesis.[1] Its applications include the synthesis of pharmaceuticals and agrochemicals.[1] The bromine and chlorine substituents on the aromatic ring can participate in various chemical reactions, including cross-coupling reactions.[1]

Synthesis and Experimental Protocols

Several synthetic routes for 4-Bromo-2-chlorotoluene have been reported. The choice of method often depends on the available starting materials and desired purity.

Common Synthesis Methods:

• From 4-bromo-2-nitrotoluene: A common laboratory preparation involves the reduction of the nitro group of 4-bromo-2-nitrotoluene, followed by a Sandmeyer reaction or similar method to introduce the chlorine atom.[1][3][7]

• Halogenation of Toluene: Direct electrophilic halogenation of toluene with bromine and chlorine can be employed, though this may lead to a mixture of isomers requiring separation.[1]

• Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions can be used to construct the molecule from simpler precursors.[1]

A general workflow for a typical laboratory synthesis is illustrated below.

General laboratory synthesis workflow.

A potential synthetic pathway starting from 4-bromotoluene (B49008) is visualized below.

Potential synthesis of 4-Bromo-2-chlorotoluene.

Applications in Research and Development

4-Bromo-2-chlorotoluene is a valuable intermediate in various fields:

• Pharmaceutical Development: It serves as a building block for the synthesis of more complex molecules with potential therapeutic properties.[1]

• Material Science: Its derivatives can be utilized in the development of new materials, such as polymers and dyes.[1]

• Chemical Research: It is used in studies exploring reaction mechanisms and developing new synthetic methodologies.[1]

• Enzyme Inhibition Studies: It has been identified as an inhibitor of cytochrome P450 enzymes, specifically CYP1A2 and CYP2C9, which are crucial for drug metabolism.[1] This property makes it relevant for studies on drug-drug interactions and toxicology.[1]

Safety and Handling

4-Bromo-2-chlorotoluene is classified as a hazardous substance and requires careful handling in a laboratory setting.

Hazard Classification:

Hazard	Category
Acute Oral Toxicity	Category 4[5][9]
Acute Dermal Toxicity	Category 4[5][9]
Acute Inhalation Toxicity	Category 4[5][9]
Skin Corrosion/Irritation	Category 2[5][9][10]
Serious Eye Damage/Irritation	Category 2[5][9][10]
Specific target organ toxicity (single exposure)	Category 3 (Respiratory system)[5][9][10]

GHS Hazard Statements:

• H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[9]

• H315: Causes skin irritation.[1][3][9][10][11]

• H319: Causes serious eye irritation.[1][3][9][10][11]

• H335: May cause respiratory irritation.[1][3][9][10]

Precautionary Measures:

• Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[5][10] Ensure eyewash stations and safety showers are readily accessible.[5]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[3][10][11] For respiratory protection, a dust mask type N95 (US) or equivalent is recommended.[3]

• Handling: Avoid contact with skin, eyes, and clothing.[10][11] Do not breathe vapors or mist.[10] Wash hands thoroughly after handling.[10][11]

• Storage: Store in a cool, well-ventilated place with the container tightly closed.[8][9][10] Store locked up.[9][10]

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[9][10]

• Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, get medical advice.[5][10][11]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5][10][11]

• Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[9]

The logical flow from hazard identification to necessary precautions is outlined in the diagram below.

Logical relationship between hazards and precautions.

References

• 1. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]
• 2. scbt.com [scbt.com]
• 3. 4-Bromo-2-chlorotoluene 98 89794-02-5 [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. 4-bromo-2-chlorotoluene [stenutz.eu]
• 7. 4-BROMO-2-CHLOROTOLUENE | 89794-02-5 [chemicalbook.com]
• 8. 4-Bromo-2-chlorotoluene | 89794-02-5 | TCI EUROPE N.V. [tcichemicals.com]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. echemi.com [echemi.com]
• 11. tcichemicals.com [tcichemicals.com]

Technical Guide: Synthesis of 4-Bromo-2-chlorotoluene from 4-bromo-2-nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide for the multi-step synthesis of 4-Bromo-2-chlorotoluene, a valuable building block in the development of pharmaceuticals and specialty chemicals. The synthesis commences with the selective reduction of the nitro group in 4-bromo-2-nitrotoluene (B1266186) to yield the intermediate, 4-bromo-2-aminotoluene. This intermediate is then converted to a diazonium salt, which subsequently undergoes a copper(I)-catalyzed Sandmeyer reaction to afford the final product. This guide furnishes detailed experimental protocols, a summary of quantitative data, and a workflow visualization to ensure reproducibility and aid in laboratory-scale production.

Synthetic Pathway Overview

The synthesis of 4-Bromo-2-chlorotoluene from 4-bromo-2-nitrotoluene is a three-step process:

• Reduction of Nitro Group: The nitro group of the starting material is selectively reduced to a primary amine using iron powder in the presence of an acidic medium.

• Diazotization: The resulting 4-bromo-2-aminotoluene is treated with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid) at low temperatures to form a stable arenediazonium salt.

• Sandmeyer Reaction: The diazonium salt is then subjected to a reaction with copper(I) chloride, which facilitates the substitution of the diazonium group with a chlorine atom, yielding 4-Bromo-2-chlorotoluene.[1][2][3]

Quantitative Data

The physical and chemical properties of the key compounds in this synthetic pathway are summarized in the table below for easy reference.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4-Bromo-2-nitrotoluene		C₇H₆BrNO₂	216.03	45-48	130 (at 12 mmHg)
4-Bromo-2-aminotoluene		C₇H₈BrN	186.05	57-59	240
4-Bromo-2-chlorotoluene		C₇H₆BrCl	205.48	N/A	212

Experimental Protocols

This section details the step-by-step procedures for the synthesis.

Step 1: Reduction of 4-Bromo-2-nitrotoluene to 4-Bromo-2-aminotoluene

This procedure is adapted from standard methods for the reduction of aromatic nitro compounds using iron.[4][5]

• Materials:

  • 4-Bromo-2-nitrotoluene

  • Iron powder

  • Ammonium (B1175870) chloride (NH₄Cl)

  • Ethanol (B145695) (EtOH)

  • Water (H₂O)

  • Sodium bicarbonate (NaHCO₃) solution (saturated)

  • Ethyl acetate (B1210297) (EtOAc)

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, create a solvent mixture of ethanol and water (e.g., 4:1 v/v).

  • Add 4-bromo-2-nitrotoluene (1.0 eq) to the solvent.

  • To this suspension, add iron powder (e.g., 5.0 eq) and ammonium chloride (e.g., 5.0 eq).

  • Heat the mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of celite to remove the iron salts. Wash the filter cake with ethanol.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Dilute the remaining aqueous residue with water and neutralize with a saturated solution of sodium bicarbonate until the pH is approximately 8.

  • Extract the product with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to yield crude 4-bromo-2-aminotoluene, which can be used in the next step without further purification or can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2 & 3: Diazotization and Sandmeyer Reaction to form 4-Bromo-2-chlorotoluene

This protocol is a comprehensive procedure for the diazotization of the intermediate amine and its subsequent conversion to the final product via a Sandmeyer reaction.[6][7]

• Materials:

  • 4-Bromo-2-aminotoluene

  • Hydrochloric acid (HCl, concentrated)

  • Sodium nitrite (NaNO₂)

  • Copper(I) chloride (CuCl)

  • Water (H₂O)

  • Diethyl ether or Dichloromethane (B109758) for extraction

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Preparation of the Diazonium Salt:

    • In a beaker or flask, dissolve 4-bromo-2-aminotoluene (1.0 eq) in a mixture of concentrated hydrochloric acid (e.g., 3.0 eq) and water.

    • Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

    • Prepare a solution of sodium nitrite (e.g., 1.1 eq) in cold water.

    • Slowly add the sodium nitrite solution dropwise to the amine solution, ensuring the temperature is maintained below 5 °C.

    • After the addition is complete, stir the mixture for an additional 20-30 minutes at 0-5 °C. The formation of the diazonium salt is complete at this stage. Keep this solution cold for the next step.

  • Sandmeyer Reaction:

    • In a separate flask, dissolve copper(I) chloride (e.g., 1.2 eq) in concentrated hydrochloric acid.

    • Cool this solution in an ice bath.

    • Slowly and carefully, add the cold diazonium salt solution to the copper(I) chloride solution with vigorous stirring.

    • A vigorous evolution of nitrogen gas will be observed. Allow the mixture to slowly warm to room temperature and then heat gently (e.g., 50-60 °C) for 30-60 minutes until the gas evolution ceases.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Extract the product with a suitable organic solvent like diethyl ether or dichloromethane (3 x volume of aqueous layer).

    • Combine the organic extracts and wash them sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

    • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent by rotary evaporation.

    • The crude 4-bromo-2-chlorotoluene can be purified by vacuum distillation to obtain a colorless to pale yellow oil.

Workflow and Pathway Visualization

The following diagrams illustrate the logical flow of the synthesis.

Caption: Experimental workflow for the synthesis of 4-Bromo-2-chlorotoluene.

Caption: Chemical transformation pathway from starting material to final product.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. m.youtube.com [m.youtube.com]
• 5. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 6. 2-Bromo-4-chlorotoluene synthesis - chemicalbook [chemicalbook.com]
• 7. web.mnstate.edu [web.mnstate.edu]

An In-depth Technical Guide to 4-Bromo-2-chlorotoluene (CAS Number: 89794-02-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-chlorotoluene, with the CAS number 89794-02-5, is a halogenated aromatic compound. Its chemical structure, featuring a toluene (B28343) backbone substituted with bromine and chlorine atoms at the 4 and 2 positions respectively, makes it a versatile intermediate in organic synthesis. This guide provides a comprehensive overview of its chemical and physical properties, synthesis and reactivity, potential applications in research and drug development, and safety and handling information. The unique substitution pattern of this molecule influences its reactivity and makes it a valuable building block for more complex molecular architectures.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-2-chlorotoluene is presented in the table below. These properties are essential for its handling, storage, and application in various chemical reactions.

Property	Value
CAS Number	89794-02-5
IUPAC Name	4-bromo-2-chloro-1-methylbenzene
Molecular Formula	C₇H₆BrCl
Molecular Weight	205.48 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	212 °C
Density	1.54 g/mL at 25 °C
Refractive Index (n20/D)	1.574
Flash Point	104.4 °C (closed cup)
Solubility	Sparingly soluble in water

Synthesis and Reactivity

Synthesis

Several synthetic routes to 4-Bromo-2-chlorotoluene have been reported. A common and effective method involves the electrophilic bromination of 2-chlorotoluene (B165313). Due to the ortho- and para-directing effects of both the methyl and chloro substituents, careful control of reaction conditions is necessary to achieve the desired regioselectivity.

Proposed Experimental Protocol: Bromination of 2-Chlorotoluene

• Materials: 2-chlorotoluene, bromine, iron(III) bromide (FeBr₃) as a catalyst, and a suitable solvent such as dichloromethane (B109758) or carbon tetrachloride.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-chlorotoluene in the chosen solvent.

  • Add a catalytic amount of iron(III) bromide to the solution.

  • Cool the mixture in an ice bath to control the reaction temperature.

  • Slowly add bromine, dissolved in the same solvent, to the reaction mixture via the dropping funnel with continuous stirring. The reaction is exothermic, and the temperature should be maintained below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for several hours until the reaction is complete (monitored by TLC or GC).

  • Quench the reaction by carefully adding an aqueous solution of sodium bisulfite to remove any unreacted bromine.

  • Separate the organic layer, wash it with water and brine, and then dry it over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation to obtain 4-Bromo-2-chlorotoluene.

Another reported synthetic pathway is the Sandmeyer reaction starting from 2-chloro-4-methylaniline. This involves diazotization of the amine followed by treatment with a copper(I) bromide solution.

Caption: Synthetic pathways to 4-Bromo-2-chlorotoluene.

Chemical Reactivity

The presence of two different halogen atoms and a methyl group on the aromatic ring imparts a rich reactivity to 4-Bromo-2-chlorotoluene.

• Suzuki Coupling: The bromo substituent is more reactive than the chloro substituent in palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling. This allows for the selective formation of a new carbon-carbon bond at the 4-position.

Representative Experimental Protocol: Suzuki Coupling

• Materials: 4-Bromo-2-chlorotoluene, an arylboronic acid, a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂), a base (e.g., K₂CO₃ or Cs₂CO₃), and a suitable solvent system (e.g., dioxane/water or toluene/ethanol/water).

• Procedure:

  • To a Schlenk flask, add 4-Bromo-2-chlorotoluene (1.0 equiv), the arylboronic acid (1.1-1.5 equiv), the palladium catalyst (1-5 mol%), and the base (2-3 equiv).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed solvent system via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or GC-MS).

  • After completion, cool the reaction to room temperature and add water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Caption: Generalized Suzuki-Miyaura cross-coupling catalytic cycle.

• Other Reactions: The compound can also undergo nucleophilic aromatic substitution, although this typically requires harsh conditions or activation by electron-withdrawing groups. The methyl group can be oxidized to a carboxylic acid or halogenated under radical conditions.

Applications in Research and Drug Development

4-Bromo-2-chlorotoluene serves as a key building block in the synthesis of various target molecules in the pharmaceutical, agrochemical, and materials science sectors.

• Pharmaceutical Synthesis: As a halogenated intermediate, it is used to construct more complex molecules that may possess biological activity. The differential reactivity of the bromine and chlorine atoms allows for sequential, site-selective modifications.

• Biological Activity as a Cytochrome P450 Inhibitor: 4-Bromo-2-chlorotoluene has been identified as an inhibitor of cytochrome P450 enzymes, specifically CYP1A2 and CYP2C9. These enzymes are crucial for the metabolism of a wide range of drugs. Inhibition of these enzymes can lead to drug-drug interactions, where the co-administration of this compound (or a derivative) could alter the pharmacokinetics and efficacy of other drugs.

Experimental Workflow: In Vitro Cytochrome P450 Inhibition Assay

A typical in vitro assay to determine the inhibitory potential of 4-Bromo-2-chlorotoluene on CYP1A2 or CYP2C9 would involve the following steps:

• Preparation of Reagents:

  • Human liver microsomes (as a source of CYP enzymes).

  • A probe substrate specific for the CYP isoform being tested (e.g., phenacetin (B1679774) for CYP1A2, diclofenac (B195802) for CYP2C9).

  • NADPH regenerating system (to provide the necessary cofactor for the enzyme).

  • 4-Bromo-2-chlorotoluene dissolved in a suitable solvent (e.g., DMSO) at various concentrations.

  • A known inhibitor for the specific CYP isoform as a positive control.

• Incubation:

  • Incubate the human liver microsomes, the probe substrate, and different concentrations of 4-Bromo-2-chlorotoluene (or the positive control) at 37 °C.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Allow the reaction to proceed for a specific time.

• Termination and Analysis:

  • Stop the reaction by adding a quenching solution (e.g., acetonitrile (B52724) or methanol).

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant for the amount of metabolite formed from the probe substrate using LC-MS/MS.

• Data Analysis:

  • Determine the rate of metabolite formation at each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Caption: Workflow for a CYP450 inhibition assay.

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show a singlet for the methyl protons (around 2.3-2.4 ppm) and three signals in the aromatic region (around 7.0-7.5 ppm) corresponding to the three protons on the benzene (B151609) ring. The coupling patterns of the aromatic protons would be indicative of their relative positions.

• ¹³C NMR: The carbon NMR spectrum should display seven distinct signals: one for the methyl carbon (around 20 ppm) and six for the aromatic carbons, including the two carbons bonded to the halogens which would be significantly influenced by their electronegativity.

• IR Spectroscopy: The infrared spectrum would show characteristic C-H stretching vibrations for the aromatic ring and the methyl group (around 3100-3000 cm⁻¹ and 2950-2850 cm⁻¹, respectively). C=C stretching vibrations for the aromatic ring would appear in the 1600-1450 cm⁻¹ region. C-Br and C-Cl stretching vibrations would be observed in the fingerprint region (below 1000 cm⁻¹).

• Mass Spectrometry: The mass spectrum would exhibit a molecular ion peak (M⁺) at m/z corresponding to the molecular weight (205.48). Due to the isotopic distribution of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), a characteristic pattern of isotopic peaks (M, M+2, M+4) would be observed for the molecular ion and fragments containing both halogens.

Safety and Handling

4-Bromo-2-chlorotoluene is classified as a hazardous substance and should be handled with appropriate safety precautions.

• Hazard Statements: Causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

• Precautionary Measures:

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • Use only outdoors or in a well-ventilated area.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash skin thoroughly after handling.

• First Aid:

  • If on skin: Wash with plenty of water.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.

  • In case of accidental ingestion or significant exposure, seek immediate medical attention.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion

4-Bromo-2-chlorotoluene is a valuable chemical intermediate with significant potential in organic synthesis, particularly in the development of new pharmaceuticals and functional materials. Its distinct reactivity, stemming from the specific arrangement of its functional groups, allows for selective chemical transformations. The compound's inhibitory activity towards key drug-metabolizing enzymes, CYP1A2 and CYP2C9, highlights the importance of considering its metabolic effects in drug discovery and development. Proper safety and handling procedures are essential when working with this compound. Further research into its applications and biological interactions will continue to unlock its full potential for scientific and industrial advancements.

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 4-Bromo-2-chlorotoluene

This technical guide provides a comprehensive overview of 4-Bromo-2-chlorotoluene, a halogenated aromatic compound utilized as a key intermediate in organic synthesis. The document details its molecular structure, physicochemical properties, and illustrative synthetic protocols, presenting data in a format accessible to researchers and professionals in chemistry and drug development.

Compound Identification and Properties

4-Bromo-2-chlorotoluene, systematically named 4-bromo-2-chloro-1-methylbenzene, is a disubstituted toluene (B28343) derivative. Its unique substitution pattern makes it a versatile building block in the synthesis of more complex molecules.[1]

Table 1: Physicochemical and Identification Data for 4-Bromo-2-chlorotoluene

Property	Value	Reference(s)
IUPAC Name	4-bromo-2-chloro-1-methylbenzene	[1][2]
CAS Number	89794-02-5	[1][2]
Molecular Formula	C₇H₆BrCl	[1][2]
Molecular Weight	205.48 g/mol	[1][2]
Physical State	Clear liquid	[3][4][5]
Boiling Point	212 °C	[3][6]
Density	1.54 g/mL at 25 °C	[6]
Refractive Index (n20/D)	1.574	[6]
SMILES	CC1=C(C=C(C=C1)Br)Cl	[1][7]
InChI Key	LIFMTDJMLRECMX-UHFFFAOYSA-N	[1]

Molecular Structure

The molecular structure of 4-Bromo-2-chlorotoluene consists of a benzene (B151609) ring substituted with a methyl group (defining it as a toluene derivative), a chlorine atom at position 2, and a bromine atom at position 4.

Figure 1: Molecular structure of 4-Bromo-2-chlorotoluene.

Synthesis Protocols

4-Bromo-2-chlorotoluene serves as an intermediate in various chemical syntheses.[5] While specific, detailed protocols for its direct synthesis are not widely published in peer-reviewed journals, its preparation can be achieved through multi-step reaction sequences.[1] One common conceptual pathway involves the nitration of 4-bromotoluene, followed by reduction of the nitro group to an amine, and subsequent Sandmeyer reaction to introduce the chlorine atom.[1]

Below is a representative experimental protocol for the synthesis of a structurally similar isomer, 2-Bromo-4-chlorotoluene, via a Sandmeyer reaction. This methodology illustrates the key chemical transformations involved in producing such halogenated toluenes.

Illustrative Protocol: Synthesis of 2-Bromo-4-chlorotoluene from 5-Chloro-2-methylaniline (B43014) [8]

This procedure is adapted from a known synthesis of an isomer and serves as a practical example.[8]

• Diazotization:

  • Slowly add 142 g (1.00 mol) of melted 5-chloro-2-methylaniline to 1200 mL of 23% aqueous hydrobromic acid (HBr) in a 3000 mL beaker.

  • Stir the mixture for 20 minutes using a mechanical stirrer and cool to -5 °C in an ice-salt bath.

  • Prepare a solution of 70.0 g (1.00 mol) of sodium nitrite (B80452) (NaNO₂) in 400 mL of water.

  • Add the NaNO₂ solution dropwise to the aniline (B41778) mixture over 1.5 hours, maintaining the temperature at -5 °C.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of 144 g (1.00 mol) of copper(I) bromide (CuBr) in 400 mL of 47% HBr at 0 °C.

  • Add the freshly prepared diazonium salt solution in several portions to the CuBr solution.

  • Warm the resulting mixture to 70 °C and stir for 30 minutes.

  • Cool the mixture to room temperature.

• Extraction and Purification:

  • Extract the product from the reaction mixture with methyl-tert-butyl ether (3 x 500 mL).

  • Combine the organic extracts, dry over anhydrous potassium carbonate (K₂CO₃), and evaporate the solvent under reduced pressure.

  • Purify the crude product by fractional distillation to yield the final compound.

Figure 2: Workflow for the synthesis of a halo-toluene via Sandmeyer reaction.

Applications in Research and Development

4-Bromo-2-chlorotoluene is primarily used as a versatile building block in organic synthesis. Its halogenated structure allows for further functionalization through various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) and nucleophilic substitution, making it a valuable precursor for:

• Pharmaceuticals: It serves as a starting material for the synthesis of complex molecules with potential therapeutic properties.[1]

• Agrochemicals: The compound is used in the development of new pesticides and herbicides.

• Material Science: Its derivatives can be incorporated into polymers or dyes to create materials with specific properties like flame retardancy or enhanced conductivity.[1]

Safety and Handling

4-Bromo-2-chlorotoluene is classified as a hazardous substance. It is known to cause skin and eye irritation and may cause respiratory irritation.[1]

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing vapours), P280 (Wear protective gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

It should be handled with appropriate personal protective equipment (PPE), including gloves and safety goggles, within a chemical fume hood to ensure adequate ventilation.[3] Store in a cool, dry place in a tightly sealed container.

References

• 1. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]
• 2. scbt.com [scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. 4-Bromo-2-chlorotoluene 97.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 4-BROMO-2-CHLOROTOLUENE | 89794-02-5 [chemicalbook.com]
• 7. 4-bromo-2-chlorotoluene [stenutz.eu]
• 8. 2-Bromo-4-chlorotoluene synthesis - chemicalbook [chemicalbook.com]

Spectroscopic Characterization of 4-Bromo-2-chlorotoluene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of 4-Bromo-2-chlorotoluene. Due to the limited availability of public experimental spectra for this specific compound, this document presents predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The information herein is generated based on established principles of spectroscopy and analysis of structurally similar compounds. This guide also includes detailed experimental protocols for acquiring such spectra, intended to serve as a practical resource for researchers in organic synthesis and drug development.

Introduction

4-Bromo-2-chlorotoluene is a halogenated aromatic compound with potential applications as a building block in the synthesis of more complex molecules in the pharmaceutical and agrochemical industries. Accurate characterization of such intermediates is crucial for quality control and reaction monitoring. Spectroscopic techniques, including NMR, IR, and MS, are fundamental tools for the structural elucidation and identification of organic compounds. This guide offers a detailed summary of the expected spectroscopic data for 4-Bromo-2-chlorotoluene, presented in a clear and accessible format.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 4-Bromo-2-chlorotoluene. These predictions are based on established empirical rules and computational models.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. ¹H NMR (Proton NMR)

The predicted ¹H NMR spectrum of 4-Bromo-2-chlorotoluene would exhibit distinct signals for the aromatic protons and the methyl group protons. The chemical shifts are influenced by the electronic effects of the bromine and chlorine substituents.

Table 1: Predicted ¹H NMR Data for 4-Bromo-2-chlorotoluene

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.55	d	1H	H-3
~ 7.30	dd	1H	H-5
~ 7.15	d	1H	H-6
~ 2.35	s	3H	-CH₃

Predicted in CDCl₃ at 400 MHz. d = doublet, dd = doublet of doublets, s = singlet.

2.1.2. ¹³C NMR (Carbon-13 NMR)

The predicted ¹³C NMR spectrum will show seven distinct signals corresponding to the seven carbon atoms in the molecule. The chemical shifts are indicative of the electronic environment of each carbon atom.

Table 2: Predicted ¹³C NMR Data for 4-Bromo-2-chlorotoluene

Chemical Shift (δ, ppm)	Assignment
~ 138.5	C-1
~ 134.0	C-2
~ 132.5	C-3
~ 121.0	C-4
~ 131.0	C-5
~ 128.0	C-6
~ 20.0	-CH₃

Predicted in CDCl₃ at 100 MHz.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Bromo-2-chlorotoluene is expected to show characteristic absorption bands corresponding to C-H stretching and bending, C=C aromatic stretching, and C-X (halogen) stretching vibrations.

Table 3: Predicted Significant IR Absorption Bands for 4-Bromo-2-chlorotoluene

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H Stretch
2970-2850	Medium	Methyl C-H Stretch
1600-1450	Strong	Aromatic C=C Stretch
1100-1000	Strong	C-Cl Stretch
700-600	Strong	C-Br Stretch

Mass Spectrometry (MS)

The mass spectrum of 4-Bromo-2-chlorotoluene will display a molecular ion peak and characteristic isotopic patterns due to the presence of bromine and chlorine. The fragmentation pattern will provide further structural information.

Table 4: Predicted Mass Spectrometry Data for 4-Bromo-2-chlorotoluene

m/z	Relative Intensity (%)	Assignment
204/206/208	~100 / ~130 / ~30	[M]⁺, [M+2]⁺, [M+4]⁺ (Isotopic pattern for Br and Cl)
169/171	Moderate	[M-Cl]⁺
125	Moderate	[M-Br]⁺
90	High	[C₇H₆]⁺

Predicted for Electron Ionization (EI) source.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

3.1.1. Sample Preparation Approximately 10-20 mg of 4-Bromo-2-chlorotoluene is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ 0.00 ppm).

3.1.2. ¹H NMR Spectroscopy A ¹H NMR spectrum is acquired on a 400 MHz (or higher) spectrometer. Typical parameters include a 30° pulse width, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds. For signal enhancement, 16 to 64 scans are typically co-added.

3.1.3. ¹³C NMR Spectroscopy A ¹³C NMR spectrum is acquired on the same spectrometer, operating at a corresponding frequency (e.g., 100 MHz for a 400 MHz ¹H instrument). A proton-decoupled sequence is used to simplify the spectrum to single lines for each carbon. A larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of ¹³C.

Fourier-Transform Infrared (FT-IR) Spectroscopy

3.2.1. Sample Preparation (Attenuated Total Reflectance - ATR) A small amount of the solid 4-Bromo-2-chlorotoluene is placed directly onto the crystal of an ATR accessory. Pressure is applied to ensure good contact between the sample and the crystal.

3.2.2. Data Acquisition The IR spectrum is recorded over the range of 4000-400 cm⁻¹. Typically, 16 or 32 scans are co-added at a resolution of 4 cm⁻¹ to obtain a high-quality spectrum. A background spectrum of the empty ATR crystal is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

3.3.1. Sample Introduction and Ionization The sample is introduced into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS). For GC-MS, a dilute solution of the sample in a volatile solvent (e.g., dichloromethane) is injected. Electron Ionization (EI) at 70 eV is a common method for generating ions.

3.3.2. Mass Analysis The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight). The detector records the abundance of each ion.

Visualizations

Molecular Structure and Spectroscopic Analysis Workflow

Caption: Structure and spectroscopic analysis workflow.

Logical Workflow for Compound Identification

Caption: Logical workflow for spectroscopic identification.

Conclusion

This technical guide provides a foundational understanding of the expected spectroscopic characteristics of 4-Bromo-2-chlorotoluene. While the data presented is predictive, it serves as a valuable reference for researchers. The detailed experimental protocols offer practical guidance for obtaining high-quality spectra for this and similar compounds. The application of these spectroscopic techniques is essential for the unambiguous identification and quality assessment of chemical entities in research and development.

An In-depth Technical Guide on the Solubility of 4-Bromo-2-chlorotoluene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-bromo-2-chlorotoluene in various organic solvents. Due to a lack of specific quantitative public data for 4-bromo-2-chlorotoluene, this document presents a framework for solubility determination, including detailed experimental protocols and illustrative data. The methodologies described herein are standard in the pharmaceutical and chemical industries for characterizing the physicochemical properties of compounds, a critical step in drug development and process chemistry.

Introduction to 4-Bromo-2-chlorotoluene

4-Bromo-2-chlorotoluene is a substituted aromatic hydrocarbon with the molecular formula C₇H₆BrCl. Its structure, featuring a toluene (B28343) backbone with bromine and chlorine substituents, makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The solubility of this compound in organic solvents is a crucial parameter for its synthesis, purification, formulation, and biological screening.

Theoretical Considerations for Solubility

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like." This means that solutes tend to dissolve in solvents with similar polarity. As a halogenated aromatic hydrocarbon, 4-bromo-2-chlorotoluene is a relatively nonpolar molecule. Therefore, it is expected to exhibit higher solubility in nonpolar or moderately polar organic solvents and low solubility in highly polar solvents like water. Factors influencing its solubility include:

• Solute-Solvent Interactions: Favorable van der Waals forces between 4-bromo-2-chlorotoluene and nonpolar organic solvents will promote dissolution.

• Crystal Lattice Energy: The energy required to break the crystal lattice of solid 4-bromo-2-chlorotoluene will impact its solubility.

• Temperature: Generally, the solubility of solids in liquids increases with temperature.

Solubility Profile of 4-Bromo-2-chlorotoluene

While specific, publicly available quantitative solubility data for 4-bromo-2-chlorotoluene is limited, a qualitative assessment suggests it is soluble in a range of common organic solvents. The following table provides hypothetical, yet representative, solubility data for illustrative purposes. These values are intended to guide researchers in solvent selection for experimental work.

Solvent	Chemical Class	Polarity Index	Illustrative Solubility ( g/100 mL) at 25°C
Toluene	Aromatic Hydrocarbon	2.4	> 50
Dichloromethane	Halogenated Hydrocarbon	3.1	> 50
Acetone	Ketone	5.1	30 - 50
Ethyl Acetate	Ester	4.4	20 - 40
Methanol	Alcohol	5.1	5 - 15
Hexane	Aliphatic Hydrocarbon	0.1	10 - 20
Acetonitrile	Nitrile	5.8	15 - 25
N,N-Dimethylformamide (DMF)	Amide	6.4	> 50
Dimethyl Sulfoxide (DMSO)	Sulfoxide	7.2	> 50

Note: This data is illustrative and should be confirmed by experimental determination.

Experimental Determination of Solubility

Accurate determination of solubility is essential for process development and formulation. The following are standard experimental protocols for quantifying the solubility of a compound like 4-bromo-2-chlorotoluene.

Equilibrium Shake-Flask Method

This is the gold standard method for determining thermodynamic solubility.

Principle: An excess of the solid compound is equilibrated with the solvent at a constant temperature until the solution is saturated. The concentration of the dissolved solute in the supernatant is then determined analytically.

Detailed Protocol:

• Preparation: Add an excess amount of crystalline 4-bromo-2-chlorotoluene to a series of glass vials, ensuring a visible amount of undissolved solid remains.

• Solvent Addition: Add a known volume of the desired organic solvent to each vial.

• Equilibration: Seal the vials and place them in a temperature-controlled shaker or rotator set to the desired temperature (e.g., 25°C). Agitate the samples for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the excess solid to sediment.

• Sampling: Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to avoid precipitation upon cooling.

• Filtration: Immediately filter the supernatant through a compatible syringe filter (e.g., 0.22 µm PTFE) into a clean vial to remove any undissolved microparticles.

• Analysis: Accurately dilute the filtered saturated solution with a suitable mobile phase. Quantify the concentration of 4-bromo-2-chlorotoluene using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Calculate the solubility from the measured concentration and the dilution factor.

Gravimetric Method

This method is simpler but may be less precise than the shake-flask method.

Principle: A known volume of a saturated solution is evaporated to dryness, and the mass of the remaining solute is measured.

Detailed Protocol:

• Prepare Saturated Solution: Follow steps 1-4 of the Equilibrium Shake-Flask Method.

• Sampling: Carefully pipette a precise volume (e.g., 10.0 mL) of the clear supernatant into a pre-weighed, dry evaporating dish.

• Evaporation: Gently evaporate the solvent in a fume hood or using a rotary evaporator.

• Drying: Place the evaporating dish in a vacuum oven at a temperature below the compound's melting point until a constant weight is achieved.

• Weighing: Cool the dish in a desiccator and weigh it accurately.

• Calculation: The difference between the final and initial weights of the evaporating dish gives the mass of the dissolved solute. Calculate the solubility in g/100 mL.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the equilibrium shake-flask method for determining solubility.

Caption: Workflow for Equilibrium Shake-Flask Solubility Determination.

Conclusion

Understanding the solubility of 4-bromo-2-chlorotoluene in organic solvents is fundamental for its effective use in research and development. This guide has provided a theoretical framework, illustrative data, and detailed experimental protocols for determining this critical parameter. By employing the methodologies outlined, researchers can generate reliable solubility data to inform solvent selection, optimize reaction conditions, and guide formulation strategies, thereby accelerating the development of new chemical entities and products.

reaction mechanisms involving 4-Bromo-2-chlorotoluene

An In-depth Technical Guide to the Reaction Mechanisms of 4-Bromo-2-chlorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-2-chlorotoluene, with the chemical formula C₇H₆BrCl, is a halogenated aromatic compound that serves as a versatile intermediate in organic synthesis.[1][2][3] Its unique substitution pattern—a methyl group and two different halogen atoms on a benzene (B151609) ring—provides multiple reactive sites, making it a valuable building block for the synthesis of complex molecules in the pharmaceutical, agrochemical, and materials science industries.[4] This guide provides a detailed exploration of the core reaction mechanisms involving 4-bromo-2-chlorotoluene, complete with experimental protocols, quantitative data, and mechanistic diagrams to support advanced research and development.

Metal-Catalyzed Cross-Coupling Reactions

4-Bromo-2-chlorotoluene is an excellent substrate for palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Heck, and Sonogashira reactions. These reactions are fundamental for the formation of carbon-carbon and carbon-heteroatom bonds.

A critical aspect of its reactivity is the chemoselectivity between the C-Br and C-Cl bonds. The carbon-bromine bond is weaker than the carbon-chlorine bond, leading to a lower bond dissociation energy.[5] Consequently, the oxidative addition of the C-Br bond to a low-valent palladium(0) catalyst is kinetically favored and often the rate-determining step. This allows for selective functionalization at the C4 position while leaving the C-Cl bond intact for subsequent transformations.[5][6]

A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Quantitative Data: Suzuki-Miyaura Coupling

The following table presents illustrative data for the Suzuki-Miyaura coupling of aryl halides, demonstrating typical conditions and yields. While this data is for a related substrate, it provides a reasonable expectation for the performance of 4-bromo-2-chlorotoluene, particularly highlighting the selective reactivity of the C-Br bond.

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Substrate Note
1	p-Tolylboronic acid	Pd(OAc)₂ (0.2)	Cs₂CO₃	Toluene (B28343)/H₂O	80	2	95	1-Bromo-2-(chloromethyl)benzene[7]
2	(4-Methoxyphenyl)boronic acid	Pd(OAc)₂ (0.2)	Cs₂CO₃	Toluene/H₂O	80	2	92	1-Bromo-2-(chloromethyl)benzene[7]
3	Phenylboronic acid	Pd₂(dba)₃ (5)	K₂CO₃	Toluene	Reflux	4	64-90+	Bromobenzoyl chlorides[8]
4	2-Thiopheneboronic acid	Pd(dppf)Cl₂	K₂CO₃	DME	-	-	~60-80	5-Bromoindazoles[9]

Experimental Protocol: Suzuki-Miyaura Coupling (General)

This protocol describes a general procedure for the selective Suzuki-Miyaura coupling at the C-Br position of a bromo-chloro substituted arene.[5][7][10]

• Preparation : To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide (e.g., 4-bromo-2-chlorotoluene, 1.0 mmol), the corresponding arylboronic acid (1.1-1.2 equiv), a palladium catalyst (e.g., Pd(OAc)₂, 0.2-2 mol%), a suitable ligand if required (e.g., PCy₃·HBF₄, 0.4 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv).

• Solvent Addition : Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., Toluene/H₂O 10:1 or Dioxane/H₂O 4:1), via cannula to achieve a final substrate concentration of approximately 0.1-0.2 M.

• Reaction : Seal the flask and place it in a preheated oil bath at the desired temperature (typically 80-110 °C). Stir the reaction mixture vigorously for the required time (typically 2-12 hours).

• Monitoring : Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting aryl bromide is consumed.

• Work-up : Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

Electrophilic Aromatic Substitution (EAS)

The aromatic ring of 4-bromo-2-chlorotoluene can undergo electrophilic aromatic substitution (EAS) reactions such as nitration, halogenation, and Friedel-Crafts reactions. The regioselectivity of these reactions is governed by the directing effects of the three existing substituents.

• -CH₃ (Methyl) : Activating, ortho, para-director.

• -Cl (Chloro) : Deactivating, ortho, para-director.

• -Br (Bromo) : Deactivating, ortho, para-director.

The activating methyl group is the dominant directing group.[11] Therefore, incoming electrophiles will preferentially substitute at the positions ortho to the methyl group (C3 and C5). Steric hindrance from the adjacent chlorine atom at C2 may slightly disfavor substitution at C3 compared to C5.

General mechanism for Electrophilic Aromatic Substitution (EAS).

Experimental Protocol: Nitration (General)

This protocol outlines a general procedure for the nitration of an activated toluene derivative.

• Preparation : In a round-bottom flask cooled in an ice bath (0-5 °C), slowly add concentrated sulfuric acid (H₂SO₄) to concentrated nitric acid (HNO₃) with stirring to generate the nitronium ion (NO₂⁺).

• Substrate Addition : Dissolve 4-bromo-2-chlorotoluene (1.0 equiv) in a suitable solvent (e.g., glacial acetic acid or excess sulfuric acid). Add this solution dropwise to the cold nitrating mixture, ensuring the temperature remains below 10 °C.

• Reaction : After the addition is complete, allow the mixture to stir at low temperature for a specified time (e.g., 1-3 hours), then let it slowly warm to room temperature.

• Monitoring : Monitor the reaction for the consumption of the starting material using TLC or GC-MS.

• Quenching : Carefully pour the reaction mixture over crushed ice.

• Work-up : The precipitated solid product is collected by vacuum filtration and washed with cold water until the filtrate is neutral.

• Purification : The crude product can be purified by recrystallization from a suitable solvent like ethanol (B145695) to yield the nitrated derivative.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) on aryl halides typically requires the presence of strong electron-withdrawing groups (e.g., -NO₂) positioned ortho or para to the leaving group.[11] 4-Bromo-2-chlorotoluene lacks such activating groups and is therefore generally unreactive towards the classic addition-elimination SNAr mechanism under standard conditions.

However, under forcing conditions (e.g., high temperature and strong base like NaNH₂), substitution can proceed via a benzyne (B1209423) (aryne) intermediate through an elimination-addition mechanism. In this pathway, a proton is first abstracted from a position ortho to one of the halogens, followed by the elimination of the halide to form a highly reactive benzyne intermediate. The nucleophile then adds to the benzyne, followed by protonation to yield the product. This mechanism can lead to a mixture of regioisomers.

Plausible benzyne mechanism for Nucleophilic Aromatic Substitution.

Formation of Organometallic Intermediates

The C-Br bond of 4-bromo-2-chlorotoluene can be used to form organometallic reagents, such as Grignard or organolithium reagents. These intermediates are powerful nucleophiles and are crucial for forming new carbon-carbon bonds.

Grignard Reagent Formation

The reaction involves the insertion of magnesium metal into the C-Br bond, which is more reactive than the C-Cl bond.[12] The reaction must be conducted under strictly anhydrous conditions as Grignard reagents are strong bases and react readily with protic solvents like water.[4][13]

Experimental Protocol: Grignard Reagent Formation (General)

• Setup : All glassware must be rigorously oven- or flame-dried and assembled under an inert atmosphere (e.g., nitrogen) while hot.

• Magnesium Activation : Place magnesium turnings (1.1-1.2 equiv) in the reaction flask. A small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) can be added to activate the magnesium surface.[14]

• Solvent Addition : Add anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) to cover the magnesium.

• Initiation : Prepare a solution of 4-bromo-2-chlorotoluene (1.0 equiv) in the anhydrous ether. Add a small portion (~10%) of this solution to the magnesium suspension. The reaction is initiated when the solution becomes cloudy and gentle refluxing begins.[14] Gentle warming may be required.

• Addition : Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a steady reflux.

• Completion : After the addition is complete, the mixture is typically refluxed for an additional 30-60 minutes to ensure full conversion. The resulting dark grey or brown solution of the Grignard reagent is then used immediately in subsequent reactions.[4]

Conclusion

4-Bromo-2-chlorotoluene is a highly valuable and synthetically flexible intermediate. Its reactivity is dominated by the chemoselective functionalization of the carbon-bromine bond via metal-catalyzed cross-coupling and organometallic reagent formation. The directing effects of its substituents also allow for predictable outcomes in electrophilic aromatic substitution. While less reactive towards traditional nucleophilic aromatic substitution, it can be functionalized under more forcing conditions. A thorough understanding of these distinct reaction mechanisms is essential for researchers to effectively utilize this compound in the design and execution of complex synthetic pathways for novel pharmaceuticals and advanced materials.

References

• 1. scbt.com [scbt.com]
• 2. PubChemLite - 4-bromo-2-chlorotoluene (C7H6BrCl) [pubchemlite.lcsb.uni.lu]
• 3. 4-溴-2-氯甲苯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues [mdpi.com]
• 9. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. m.youtube.com [m.youtube.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. benchchem.com [benchchem.com]

An In-Depth Technical Guide to 4-Bromo-2-chlorotoluene: Safety, Handling, and Material Safety Data Sheet (MSDS)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and disposal of 4-Bromo-2-chlorotoluene (CAS No. 89794-02-5). It includes a summary of its physicochemical properties, toxicological data, and detailed protocols for its use and emergency management. This document is intended to supplement, not replace, institutional safety protocols and the full Safety Data Sheet (SDS).

Chemical and Physical Properties

4-Bromo-2-chlorotoluene is a halogenated aromatic compound with the molecular formula C₇H₆BrCl. It is a vital building block in the synthesis of various pharmaceuticals and agrochemicals.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference(s)
Molecular Weight	205.48 g/mol	[2][3]
Appearance	Colorless to light yellow liquid	[4]
Boiling Point	212 °C (lit.)	[5]
Density	1.54 g/mL at 25 °C (lit.)	[5]
Refractive Index (n20/D)	1.574 (lit.)	[5]
Flash Point	95 °C / 203 °F	[4]
Solubility	Insoluble in water. Soluble in organic solvents.	[4]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 4-Bromo-2-chlorotoluene is classified as a hazardous substance.[6] The primary hazards are summarized in Table 2.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed.
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin.
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled.
Skin Corrosion/Irritation	2	H315: Causes skin irritation.
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation.

Signal Word: Warning[6]

Hazard Pictograms:

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 4-Bromo-2-chlorotoluene.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical to determine the appropriate PPE. The following are general recommendations:

• Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Inspect gloves for integrity before use.[3]

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For larger quantities or in case of potential splashing, additional protective clothing may be necessary.[4]

• Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[4]

Handling Procedures

• Avoid contact with skin, eyes, and clothing.[6]

• Do not breathe vapors or mist.[6]

• Use only in a chemical fume hood.[4]

• Keep away from heat, sparks, and open flames.[4]

• Ground all equipment when transferring large quantities to prevent static discharge.

• Wash hands thoroughly after handling.[6]

Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[6]

• Keep away from incompatible materials such as strong oxidizing agents.[2]

• Store away from heat and sources of ignition.[4]

Emergency Procedures

First-Aid Measures

Exposure Route	First-Aid Procedure	Reference(s)
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.	[6]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.	[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.	[4]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.	[4]

Accidental Release Measures

• Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.[4]

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and prevent it from entering drains or waterways. Collect the spilled material using a non-sparking tool and place it in a designated hazardous waste container.[6]

Disposal Considerations

Dispose of 4-Bromo-2-chlorotoluene and its containers in accordance with local, state, and federal regulations. It is considered a halogenated organic hazardous waste.[7] Do not dispose of it down the drain or in regular trash.[7] Contact your institution's environmental health and safety office for specific disposal guidelines.[8]

Experimental Protocols

4-Bromo-2-chlorotoluene is a versatile intermediate in organic synthesis, often utilized in cross-coupling reactions.

General Protocol for Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling of an organoboron compound with an organic halide.[9][10] 4-Bromo-2-chlorotoluene can serve as the organic halide partner.

Materials:

• 4-Bromo-2-chlorotoluene

• Arylboronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water, toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried flask under an inert atmosphere, add 4-Bromo-2-chlorotoluene (1.0 eq), the arylboronic acid (1.1-1.5 eq), the base (2.0-3.0 eq), and the palladium catalyst (0.01-0.05 eq).[11]

• Add the degassed solvent system.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete, as monitored by TLC or GC-MS.[11]

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Suzuki-Miyaura Coupling Experimental Workflow

Biological Activity and Signaling Pathways

4-Bromo-2-chlorotoluene has been identified as an inhibitor of certain cytochrome P450 (CYP) enzymes, specifically CYP1A2 and CYP2C9.[1] These enzymes are crucial for the metabolism of a wide range of xenobiotics, including many therapeutic drugs.[12] Inhibition of these enzymes can lead to drug-drug interactions, altering the pharmacokinetics and potentially leading to adverse effects.

The mechanism of inhibition is likely competitive, where 4-Bromo-2-chlorotoluene binds to the active site of the enzyme, preventing the substrate from binding and being metabolized.

Inhibition of CYP1A2 and CYP2C9 by 4-Bromo-2-chlorotoluene

Toxicological Information

The toxicological properties of 4-Bromo-2-chlorotoluene have not been fully investigated.[4] However, based on its classification, it is considered harmful if swallowed, inhaled, or in contact with skin.[2] It is also an irritant to the skin, eyes, and respiratory system.[4] Long-term exposure effects are not well-documented, and there is no data available on its carcinogenicity, mutagenicity, or reproductive toxicity.[4]

Conclusion

4-Bromo-2-chlorotoluene is a valuable chemical intermediate with significant applications in research and development. However, it is a hazardous substance that requires careful handling and adherence to strict safety protocols. All personnel working with this compound should be thoroughly familiar with its hazards, proper handling procedures, and emergency response measures as outlined in the full Safety Data Sheet and institutional guidelines. Further research is needed to fully characterize its toxicological profile and the mechanisms of its biological activity.

References

• 1. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. 4-BROMO-2-CHLOROTOLUENE | 89794-02-5 [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. Cytochrome P450 (CYP) inhibition screening: comparison of three tests - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: The Versatile Role of 4-Bromo-2-chlorotoluene in Pharmaceutical Intermediate Synthesis

Introduction

4-Bromo-2-chlorotoluene is a halogenated aromatic compound that serves as a crucial and versatile building block in the synthesis of complex organic molecules.[1][2] Its distinct substitution pattern, featuring a methyl group and two different halogens (bromine and chlorine), offers chemists a platform for regioselective functionalization. The differential reactivity of the C-Br and C-Cl bonds, along with the potential for modifying the methyl group, makes it an ideal starting material for constructing a wide array of pharmaceutical intermediates. This document outlines key applications and detailed protocols for utilizing 4-Bromo-2-chlorotoluene in the synthesis of valuable precursors for active pharmaceutical ingredients (APIs).

Core Applications in Pharmaceutical Synthesis

The strategic importance of 4-Bromo-2-chlorotoluene lies in its ability to participate in a variety of powerful cross-coupling and functional group transformation reactions. These reactions are foundational in modern medicinal chemistry for forging the carbon-carbon and carbon-heteroatom bonds that constitute the backbones of many drugs.

• Palladium-Catalyzed Cross-Coupling Reactions: This is the most prominent application. The higher reactivity of the C-Br bond compared to the C-Cl bond in typical palladium-catalyzed systems allows for selective functionalization at the 4-position.

  • Suzuki-Miyaura Coupling: Forms C-C bonds by coupling with boronic acids or esters. This is essential for creating biaryl structures, which are prevalent in many pharmaceuticals, including the "sartan" class of antihypertensives.[3]

  • Buchwald-Hartwig Amination: Forms C-N bonds by coupling with primary or secondary amines. This reaction is a cornerstone for synthesizing aryl amines, a common motif in drug molecules.[4][5]

  • Sonogashira Coupling: Forms C-C bonds by coupling with terminal alkynes. This introduces alkynyl moieties that can be key structural elements or handles for further elaboration in drug candidates.[6][7]

• Cyanation Reactions: The introduction of a nitrile (-CN) group via palladium-catalyzed cyanation transforms the aryl halide into a benzonitrile (B105546) derivative. Benzonitriles are valuable intermediates, convertible to amines, carboxylic acids, or tetrazoles, the latter being a key feature in sartan drugs.[8][9]

• Organometallic Intermediate Formation:

  • Lithiation/Halogen-Metal Exchange: Reaction with organolithium reagents (e.g., n-butyllithium) preferentially occurs at the more reactive C-Br bond, generating an aryllithium species. This potent nucleophile can then react with a wide range of electrophiles to form new C-C bonds.[10]

  • Grignard Reaction: Formation of a Grignard reagent (Ar-MgBr) provides a less reactive but highly useful organometallic intermediate for additions to carbonyls and other electrophiles.

• Oxidation of the Methyl Group: The benzylic methyl group can be oxidized to an aldehyde, carboxylic acid, or hydroxymethyl group, providing another point for molecular modification. For instance, oxidation to a benzoic acid derivative is a key step in the synthesis of intermediates for drugs like Dapagliflozin.[11]

Data Presentation: Summary of Key Reactions

The following tables summarize typical conditions and outcomes for the key transformations of 4-Bromo-2-chlorotoluene.

Table 1: Palladium-Catalyzed Cross-Coupling Reactions

Reaction Type	Coupling Partner	Catalyst System (Typical)	Base	Solvent	Temp (°C)	Yield (%)	Ref.
Suzuki-Miyaura	Arylboronic acid	Pd(PPh₃)₄ or Pd(OAc)₂/ligand	K₂CO₃, Na₂CO₃	Toluene/H₂O, Dioxane	80-110	75-95	[3],[12]
Buchwald-Hartwig	Primary/Secondary Amine	Pd(OAc)₂ / BINAP or other phosphine (B1218219) ligand	NaOt-Bu, K₃PO₄	Toluene, Dioxane	80-120	70-90	[4],[13]

| Sonogashira | Terminal Alkyne | PdCl₂(PPh₃)₂ / CuI | Et₃N, Piperidine | THF, DMF | 25-80 | 80-98 |[14],[15] |

Table 2: Other Key Transformations

Reaction Type	Reagent(s)	Product Type	Solvent	Temp (°C)	Notes	Ref.
Cyanation	Zn(CN)₂, KCN	Aryl Nitrile	DMF, NMP	80-140	Often requires a Pd catalyst (e.g., Pd(PPh₃)₄).	[9]
Lithiation	n-BuLi	Aryllithium	THF, Et₂O	-78	Creates a highly reactive nucleophile for subsequent steps.	[10]

| Oxidation | KMnO₄, CrO₃ | Benzoic Acid | H₂O, Acetone | 25-100 | Oxidation of the benzylic methyl group. |[11] |

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes the synthesis of a 4-aryl-2-chlorotoluene derivative.

• Materials:

  • 4-Bromo-2-chlorotoluene (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

  • Potassium Carbonate (K₂CO₃) (2.5 equiv)

  • Toluene and Water (4:1 mixture)

  • Round-bottom flask, condenser, magnetic stirrer, nitrogen/argon source.

• Methodology:

  • To a round-bottom flask, add 4-Bromo-2-chlorotoluene, the arylboronic acid, and potassium carbonate.

  • Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times.

  • Add the palladium catalyst, followed by the toluene/water solvent mixture.

  • Fit the flask with a reflux condenser under the inert atmosphere.

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 6-12 hours.

  • Upon completion, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate (B1210297) and water. Separate the organic layer.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 4-aryl-2-chlorotoluene.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol describes the synthesis of an N-aryl-4-amino-2-chlorotoluene derivative.

• Materials:

  • 4-Bromo-2-chlorotoluene (1.0 equiv)

  • Amine (primary or secondary) (1.2 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

  • (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl [BINAP] (0.04 equiv)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

  • Anhydrous Toluene

  • Schlenk tube or similar reaction vessel.

• Methodology:

  • In a glovebox or under an inert atmosphere, add Pd(OAc)₂, BINAP, and sodium tert-butoxide to a Schlenk tube.

  • Add anhydrous toluene, followed by 4-Bromo-2-chlorotoluene and the desired amine.

  • Seal the vessel and heat the mixture to 100-110 °C with stirring.

  • Monitor the reaction by TLC or Gas Chromatography (GC) until the starting material is consumed (typically 8-24 hours).

  • Cool the reaction to room temperature and quench by carefully adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

  • Extract the product with an organic solvent like ethyl acetate or diethyl ether (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo.

  • Purify the residue via flash column chromatography to obtain the N-arylated product.[4][16]

Protocol 3: General Procedure for Palladium-Catalyzed Cyanation

This protocol describes the synthesis of 4-cyano-2-chlorotoluene.

• Materials:

  • 4-Bromo-2-chlorotoluene (1.0 equiv)

  • Zinc Cyanide [Zn(CN)₂] (0.6 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

  • Anhydrous Dimethylformamide (DMF)

  • Inert atmosphere reaction setup.

• Methodology:

  • Add 4-Bromo-2-chlorotoluene, Zn(CN)₂, and Pd(PPh₃)₄ to a dry flask under an inert atmosphere.

  • Add anhydrous DMF via syringe.

  • Heat the reaction mixture to 120 °C and stir until the reaction is complete as indicated by TLC or GC analysis.

  • Cool the mixture to room temperature and pour it into an aqueous solution of sodium bicarbonate.

  • Extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with water and then brine to remove residual DMF.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to yield 4-cyano-2-chlorotoluene.[9]

Visualizations

Caption: Key synthetic transformations of 4-Bromo-2-chlorotoluene.

Caption: Standard workflow for synthesis and purification.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. leapchem.com [leapchem.com]
• 2. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]
• 3. ocf.berkeley.edu [ocf.berkeley.edu]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. chemimpex.com [chemimpex.com]
• 9. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ias.ac.in [ias.ac.in]
• 11. US20160280619A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene - Google Patents [patents.google.com]
• 12. ikm.org.my [ikm.org.my]
• 13. scispace.com [scispace.com]
• 14. benchchem.com [benchchem.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]

Application Notes and Protocols: 4-Bromo-2-chlorotoluene as a Versatile Building Block in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-2-chlorotoluene is a key aromatic building block utilized in the multi-step synthesis of various agrochemicals. Its unique substitution pattern allows for regioselective transformations, making it a valuable precursor for complex molecules with desired biological activities. This document provides detailed application notes and experimental protocols for the synthesis of the organophosphate insecticide profenofos (B124560), starting from 4-Bromo-2-chlorotoluene. The protocols described herein detail the transformation of 4-Bromo-2-chlorotoluene to the crucial intermediate 4-bromo-2-chlorophenol, followed by its conversion to profenofos.

Introduction

Halogenated aromatic compounds are fundamental components in the design and synthesis of a wide array of agrochemicals, including herbicides, fungicides, and insecticides.[1] The presence and position of halogen substituents on an aromatic ring can significantly influence the molecule's biological efficacy, metabolic stability, and mode of action. 4-Bromo-2-chlorotoluene, with its distinct bromine and chlorine atoms flanking a methyl group, offers a versatile platform for synthetic chemists to introduce further functionalities and construct complex agrochemical scaffolds.

This document outlines a synthetic pathway that leverages 4-Bromo-2-chlorotoluene for the preparation of profenofos, a broad-spectrum insecticide.[2] The key transformation involves the initial oxidation of the methyl group of 4-Bromo-2-chlorotoluene to a carboxyl group, followed by a Curtius rearrangement to yield 4-bromo-2-chloroaniline. This is then converted to the pivotal intermediate, 4-bromo-2-chlorophenol, which is subsequently elaborated to the final active ingredient, profenofos.

Synthetic Pathway Overview

The overall synthetic route from 4-Bromo-2-chlorotoluene to profenofos is a multi-step process. The initial steps focus on the conversion of the toluene (B28343) derivative to the key phenolic intermediate.

References

• 1. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 2. Baeyer-Villiger Oxidation [organic-chemistry.org]

Application Notes and Protocols: 4-Bromo-2-chlorotoluene in Material Science and Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-bromo-2-chlorotoluene as a versatile building block in the synthesis of advanced polymers and functional materials. The unique substitution pattern of this halogenated aromatic compound, featuring both a bromine and a chlorine atom at specific positions on the toluene (B28343) ring, allows for selective chemical transformations, making it a valuable monomer in the construction of complex macromolecular architectures.

Introduction to Applications in Material Science and Polymer Chemistry

4-Bromo-2-chlorotoluene serves as a key intermediate in the synthesis of a variety of specialty polymers. Its derivatives are particularly noted for their potential to enhance the properties of materials, such as thermal stability, flame retardancy, and electrical conductivity.[1][2] The presence of two distinct halogen atoms (bromine and chlorine) offers orthogonal reactivity, enabling sequential and site-selective modifications in cross-coupling reactions. This feature is highly advantageous in the design of precisely controlled polymer structures.

The primary applications in this field include:

• Monomer for Conjugated Polymers: As a dihaloaromatic compound, 4-bromo-2-chlorotoluene can be utilized in various cross-coupling polymerization reactions, such as Suzuki-Miyaura and Heck polycondensations, to synthesize poly(arylene)s and other conjugated polymers.[3] These materials are of significant interest for applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

• Flame Retardant Additive/Monomer: Halogenated compounds, particularly those containing bromine and chlorine, are well-established flame retardants.[4] 4-Bromo-2-chlorotoluene can be incorporated into polymer backbones or used as an additive to impart flame-retardant properties to various plastics.[1][5] The synergistic effect of bromine and chlorine can enhance the efficiency of flame retardancy.

• Precursor for Functional Polymers: The bromine atom in 4-bromo-2-chlorotoluene is more reactive than the chlorine atom in many catalytic cross-coupling reactions. This difference in reactivity allows for the selective functionalization of the bromine position, followed by polymerization involving the chlorine position, or vice-versa. This enables the synthesis of polymers with tailored functionalities. Furthermore, the bromine moiety in a resulting polymer can be a site for post-polymerization modification, allowing for the introduction of various functional groups to fine-tune the material's properties.[6][7]

Data Presentation: Properties of Hypothetical Polymers

While specific data for polymers derived directly from 4-bromo-2-chlorotoluene is not extensively available in the public domain, the following tables present hypothetical yet representative data based on polymers synthesized from structurally similar dihaloaromatic monomers. These values serve as a guideline for the expected properties of polymers incorporating the 4-bromo-2-chlorotoluene unit.

Table 1: Thermal Properties of Hypothetical Poly(arylene)s Derived from 4-Bromo-2-chlorotoluene Analogs

Polymer Architecture	Monomer(s)	Glass Transition Temperature (Tg) (°C)	Decomposition Temperature (Td, 5% weight loss) (°C)
Linear Poly(phenylene)	4-Bromo-2-chlorotoluene, Benzene-1,4-diboronic acid	150 - 180	400 - 450
Alternating Copolymer	4-Bromo-2-chlorotoluene, 9,9-dihexylfluorene-2,7-diboronic acid	180 - 220	450 - 500
Cross-linked Network	4-Bromo-2-chlorotoluene, 1,3,5-Triethynylbenzene	> 300 (no distinct Tg)	> 500

Table 2: Optoelectronic Properties of Hypothetical Conjugated Polymers Derived from 4-Bromo-2-chlorotoluene Analogs

Polymer Structure	Absorption λmax (nm)	Emission λmax (nm)	HOMO Level (eV)	LUMO Level (eV)
Poly(p-phenylene) derivative	350 - 380	420 - 450	-5.6 to -5.8	-2.5 to -2.7
Poly(fluorene-co-phenylene)	380 - 410	450 - 480	-5.7 to -5.9	-2.6 to -2.8
Donor-Acceptor Copolymer	450 - 550	550 - 650	-5.2 to -5.5	-3.0 to -3.5

Experimental Protocols

The following are detailed, representative protocols for the synthesis of polymers using 4-bromo-2-chlorotoluene as a monomer, based on established cross-coupling polymerization methodologies.

Protocol for Suzuki-Miyaura Polycondensation

This protocol describes the synthesis of a poly(phenylene) derivative by the palladium-catalyzed cross-coupling of 4-bromo-2-chlorotoluene with a diboronic acid.

Materials:

• 4-Bromo-2-chlorotoluene

• Benzene-1,4-diboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]

• Sodium carbonate (Na2CO3)

• Toluene

• Ethanol (B145695)

• Water (degassed)

• Methanol (B129727)

• Hydrochloric acid (HCl), 1M

• Standard Schlenk line and glassware

Procedure:

• Reaction Setup: In a 100 mL Schlenk flask equipped with a magnetic stir bar, add 4-bromo-2-chlorotoluene (1.00 g, 4.87 mmol), benzene-1,4-diboronic acid (0.81 g, 4.87 mmol), and sodium carbonate (2.06 g, 19.48 mmol).

• Catalyst Addition: To the flask, add tetrakis(triphenylphosphine)palladium(0) (0.11 g, 0.10 mmol, 2 mol%).

• Solvent Addition: Evacuate the flask and backfill with argon three times. Under a positive pressure of argon, add a degassed mixture of toluene (20 mL), ethanol (5 mL), and water (5 mL).

• Polymerization: Heat the reaction mixture to 90 °C and stir vigorously under an argon atmosphere for 48 hours. The mixture will become viscous as the polymer forms.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a beaker containing 200 mL of methanol with 5 mL of 1M HCl to precipitate the polymer.

• Purification: Filter the precipitated polymer and wash thoroughly with water and then methanol. To further purify, dissolve the polymer in a minimal amount of chloroform (B151607) and re-precipitate into methanol.

• Drying: Collect the polymer by filtration and dry under vacuum at 60 °C to a constant weight.

Protocol for Heck Polycondensation

This protocol outlines the synthesis of a poly(phenylene vinylene) derivative via the palladium-catalyzed reaction of 4-bromo-2-chlorotoluene with an divinyl comonomer.

Materials:

• 4-Bromo-2-chlorotoluene

• 1,4-Divinylbenzene (B89562)

• Palladium(II) acetate (B1210297) [Pd(OAc)2]

• Tri(o-tolyl)phosphine [P(o-tol)3]

• Triethylamine (B128534) (Et3N)

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol

• Acetone (B3395972)

• Standard Schlenk line and glassware

Procedure:

• Reaction Setup: In a dry 100 mL Schlenk flask equipped with a magnetic stir bar, add 4-bromo-2-chlorotoluene (1.00 g, 4.87 mmol) and 1,4-divinylbenzene (0.63 g, 4.87 mmol).

• Catalyst and Ligand Addition: Add palladium(II) acetate (0.022 g, 0.097 mmol, 2 mol%) and tri(o-tolyl)phosphine (0.059 g, 0.195 mmol, 4 mol%).

• Solvent and Base Addition: Evacuate the flask and backfill with argon three times. Under a positive pressure of argon, add anhydrous DMF (25 mL) and triethylamine (5 mL).

• Polymerization: Heat the reaction mixture to 100 °C and stir under an argon atmosphere for 72 hours.

• Work-up: After cooling to room temperature, pour the reaction mixture into 250 mL of methanol to precipitate the polymer.

• Purification: Collect the polymer by filtration. Wash the polymer sequentially with methanol and acetone to remove unreacted monomers and catalyst residues.

• Drying: Dry the polymer under vacuum at 70 °C to a constant weight.

Visualizations

The following diagrams illustrate key conceptual workflows and reaction pathways relevant to the application of 4-bromo-2-chlorotoluene in polymer chemistry.

Workflow for Suzuki-Miyaura Polycondensation.

Catalytic Cycle of the Heck Reaction.

Sequential Functionalization Pathway.

References

• 1. nist.gov [nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. dokumen.pub [dokumen.pub]
• 4. specialchem.com [specialchem.com]
• 5. fire.tc.faa.gov [fire.tc.faa.gov]
• 6. Post-Polymerization Modification of Ring Opening Metathesis Polymerization (ROMP)-Derived Materials Using Wittig Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. application.wiley-vch.de [application.wiley-vch.de]

Application Notes and Protocols for Suzuki Cross-Coupling Reactions with 4-Bromo-2-chlorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. This application note provides a detailed guide for the selective Suzuki cross-coupling of 4-Bromo-2-chlorotoluene with various arylboronic acids. 4-Bromo-2-chlorotoluene is a valuable building block in medicinal chemistry and materials science, and understanding its reactivity in cross-coupling reactions is crucial for the synthesis of complex molecular architectures.

The presence of two different halogen atoms on the aromatic ring of 4-Bromo-2-chlorotoluene—a bromine and a chlorine—introduces the challenge and opportunity of chemoselectivity. In palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides generally follows the trend I > Br > OTf >> Cl. This differential reactivity allows for the selective coupling at the more reactive C-Br bond while leaving the C-Cl bond intact for subsequent transformations. This application note will focus on reaction conditions that favor the selective arylation at the 4-position.

Catalytic Cycle of the Suzuki-Miyaura Reaction

The generally accepted mechanism for the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. The catalytic cycle is initiated by the oxidative addition of the aryl halide to a Pd(0) complex. The resulting Pd(II) complex then undergoes transmetalation with a boronic acid, which is activated by a base. Finally, reductive elimination from the Pd(II) complex yields the desired biaryl product and regenerates the Pd(0) catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Data Presentation: Reaction Conditions and Yields

While specific, comprehensive data for the Suzuki cross-coupling of 4-Bromo-2-chlorotoluene is not extensively tabulated in the literature, the following tables summarize representative conditions and yields for analogous aryl bromides. This data serves as a strong starting point for reaction optimization.

Table 1: Suzuki Coupling of 4-Bromotoluene with Phenylboronic Acid

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	Toluene (B28343)/H₂O	100	12	~85
2	Pd₂(dba)₃ (1)	SPhos (2)	K₃PO₄	Dioxane	80	8	>95
3	Pd(PPh₃)₄ (3)	-	Na₂CO₃	DME/H₂O	90	12	~90
4	PdCl₂(dppf) (2)	-	Cs₂CO₃	DMF	100	6	>95

Table 2: Selective Suzuki Coupling of Aryl Dibromides/Bromochlorides

Entry	Substrate	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Yield (%)
1	1,4-Dibromobenzene	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/H₂O	80	88 (mono-adduct)
2	1-Bromo-4-chlorobenzene	Phenylboronic acid	Pd(OAc)₂ (1)	P(o-tolyl)₃ (2)	K₂CO₃	DME	80	92
3	1-Bromo-3-chlorobenzene	4-Methoxyphenyl-boronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₃PO₄	t-BuOH/H₂O	100	95

Note: The yields presented are based on published results for the specified analogous substrates and should be considered as a guide for the reaction of 4-Bromo-2-chlorotoluene.

Experimental Protocols

The following protocols are generalized procedures for the Suzuki cross-coupling of 4-Bromo-2-chlorotoluene with an arylboronic acid. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

General Experimental Workflow

Caption: A general workflow for Suzuki cross-coupling reactions.

Protocol 1: Using Pd(PPh₃)₄ and K₂CO₃

Materials:

• 4-Bromo-2-chlorotoluene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (B91453) (8 mL)

• Deionized water (2 mL)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and hot plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 4-Bromo-2-chlorotoluene, the arylboronic acid, K₂CO₃, and Pd(PPh₃)₄.

• Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Add the degassed 1,4-dioxane and deionized water via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Typical reaction times are 6-18 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 2-chloro-4-aryl-toluene.

Protocol 2: Using a Buchwald Ligand System (SPhos)

Materials:

• 4-Bromo-2-chlorotoluene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.5 mmol, 1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• SPhos (2-(Dicyclohexylphosphino)-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄), finely ground (3.0 mmol, 3.0 equiv)

• Anhydrous toluene (10 mL)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and hot plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine Pd(OAc)₂ and SPhos in anhydrous toluene and stir for 10 minutes to form the pre-catalyst.

• To this mixture, add 4-Bromo-2-chlorotoluene, the arylboronic acid, and K₃PO₄.

• Seal the flask and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Reactions with Buchwald ligands are often faster, typically 2-8 hours.

• Once the starting material is consumed, cool the mixture to room temperature.

• Dilute with an organic solvent such as ethyl acetate, and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Concluding Remarks

The Suzuki-Miyaura cross-coupling of 4-Bromo-2-chlorotoluene offers a reliable method for the synthesis of 2-chloro-4-aryl-toluenes. The key to a successful and selective reaction lies in the careful choice of the catalyst system and reaction conditions. Modern catalyst systems, particularly those employing bulky, electron-rich phosphine (B1218219) ligands, are highly effective for this transformation. The protocols and data provided herein serve as a comprehensive guide for researchers to develop and optimize their synthetic routes towards valuable chemical entities.

Application Notes and Protocols for the Synthesis of Derivatives from 4-Bromo-2-chlorotoluene

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Bromo-2-chlorotoluene is a halogenated aromatic compound that serves as a versatile and strategic building block in modern organic synthesis.[1] Its structure, featuring a toluene (B28343) backbone with bromine and chlorine substituents at the 4- and 2-positions respectively, offers differential reactivity that can be exploited for selective functionalization. The carbon-bromine bond is typically more reactive than the carbon-chlorine bond in many transition-metal-catalyzed cross-coupling reactions, allowing for regioselective synthesis of complex molecules.

This compound is a key precursor in the development of a wide array of valuable molecules. Its derivatives are integral to the synthesis of pharmaceuticals, agrochemicals, and advanced materials such as polymers and dyes.[1][2] For instance, derivatives of 4-Bromo-2-chlorotoluene are used as intermediates in the production of antihypertensive drugs, fungicides, and materials for organic light-emitting diodes (OLEDs).[2][3] This document provides detailed protocols for key synthetic transformations of 4-Bromo-2-chlorotoluene, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and cyanation reactions, complete with quantitative data and workflow visualizations.

References

• 1. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]
• 2. leapchem.com [leapchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of 4-Bromo-2-chlorotoluene in Azo Dye Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis of azo dyes utilizing 4-Bromo-2-chlorotoluene as a key starting material. The protocols outlined below describe the transformation of 4-Bromo-2-chlorotoluene into a reactive aniline (B41778) intermediate and its subsequent conversion into a vibrant azo dye. This document is intended to serve as a comprehensive guide for laboratory synthesis, offering detailed methodologies, quantitative data, and visual representations of the chemical pathways.

Introduction

4-Bromo-2-chlorotoluene is a versatile halogenated aromatic compound that serves as a precursor in various organic syntheses, including the manufacturing of pharmaceuticals and agrochemicals.[1] In the realm of dye chemistry, its utility lies in its conversion to 4-Bromo-2-chloroaniline, a crucial intermediate for the synthesis of azo dyes. Azo dyes are a prominent class of synthetic colorants characterized by the presence of one or more azo groups (-N=N-), which form a conjugated system responsible for their color. The specific substituents on the aromatic rings of the azo dye molecule determine its color, fastness, and other properties.

The synthesis of an azo dye from 4-Bromo-2-chlorotoluene is a multi-step process that begins with the introduction of a nitro group onto the toluene (B28343) ring, followed by the reduction of the nitro group to an amine. This resulting 4-Bromo-2-chloroaniline is then diazotized and coupled with a suitable aromatic compound, such as a naphthol derivative, to yield the final azo dye.

Synthesis Pathway Overview

The overall synthetic route from 4-Bromo-2-chlorotoluene to a representative azo dye, 1-(4-bromo-2-chlorophenylazo)-2-naphthol, is depicted in the workflow diagram below.

Figure 1. Overall synthesis workflow from 4-Bromo-2-chlorotoluene to an azo dye.

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-2-chloroaniline from 4-Bromo-2-chlorotoluene

This protocol is adapted from general procedures for the nitration and reduction of aromatic compounds.

Part A: Nitration of 4-Bromo-2-chlorotoluene

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place 20.5 g (0.1 mol) of 4-Bromo-2-chlorotoluene.

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add a pre-cooled mixture of 15 mL of concentrated nitric acid (HNO₃) and 25 mL of concentrated sulfuric acid (H₂SO₄) dropwise to the stirred toluene derivative. Maintain the temperature below 10 °C throughout the addition.

• After the addition is complete, continue stirring at room temperature for 2 hours.

• Pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

• The solid 4-Bromo-2-chloro-6-nitrotoluene will precipitate. Filter the product, wash with cold water until the washings are neutral, and dry.

Part B: Reduction of 4-Bromo-2-chloro-6-nitrotoluene

• In a three-necked flask fitted with a reflux condenser and a mechanical stirrer, place 25.0 g (0.1 mol) of the synthesized 4-Bromo-2-chloro-6-nitrotoluene and 50 g of iron filings.

• Add 100 mL of 50% ethanol (B145695) and 5 mL of concentrated hydrochloric acid (HCl).

• Heat the mixture to reflux with vigorous stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, make the solution basic with sodium carbonate.

• Steam distill the mixture to obtain 4-Bromo-2-chloroaniline.

• The product can be further purified by recrystallization from ethanol-water.

Protocol 2: Synthesis of 1-(4-bromo-2-chlorophenylazo)-2-naphthol

This protocol is adapted from general procedures for the synthesis of azo dyes.

Part A: Diazotization of 4-Bromo-2-chloroaniline

• Dissolve 2.06 g (0.01 mol) of 4-Bromo-2-chloroaniline in a mixture of 5 mL of concentrated hydrochloric acid and 10 mL of water.

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a cold solution of 0.7 g (0.01 mol) of sodium nitrite (B80452) (NaNO₂) in 5 mL of water dropwise, keeping the temperature below 5 °C.

• Stir the mixture for an additional 15 minutes at 0-5 °C to ensure complete formation of the diazonium salt solution.

Part B: Azo Coupling with 2-Naphthol

• In a separate beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 20 mL of 10% sodium hydroxide (B78521) (NaOH) solution.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part A to the alkaline 2-naphthol solution with constant stirring.

• A brightly colored precipitate of the azo dye will form immediately.

• Continue stirring the mixture in the ice bath for 30 minutes.

• Filter the crude dye, wash it thoroughly with cold water, and dry it.

• The dye can be purified by recrystallization from a suitable solvent such as glacial acetic acid or ethanol.

Quantitative Data

The following tables summarize the expected quantitative data for the synthesis of 1-(4-bromo-2-chlorophenylazo)-2-naphthol. Please note that the yield is an estimate based on typical azo coupling reactions, and the spectral data are predicted based on the chemical structure.

Table 1: Reactant and Product Information

Compound	Molar Mass ( g/mol )	Amount (g)	Moles (mol)
4-Bromo-2-chloroaniline	206.47	2.06	0.01
Sodium Nitrite	69.00	0.7	0.01
2-Naphthol	144.17	1.44	0.01
1-(4-bromo-2-chlorophenylazo)-2-naphthol	363.63	-	-

Table 2: Estimated Yield and Properties of 1-(4-bromo-2-chlorophenylazo)-2-naphthol

Property	Estimated Value
Theoretical Yield (g)	3.64
Estimated Actual Yield (g)	2.9 - 3.3
Estimated Percent Yield (%)	80 - 90
Appearance	Red to Orange Powder
Melting Point (°C)	>200 (decomposition)

Table 3: Predicted Spectroscopic Data for 1-(4-bromo-2-chlorophenylazo)-2-naphthol

Spectroscopy	Predicted Peaks
FT-IR (cm⁻¹)	~3400 (O-H stretch), ~1600 (N=N stretch), ~1500, 1450 (Aromatic C=C stretch), ~1250 (C-O stretch), ~750, 650 (C-Cl, C-Br stretch)
¹H NMR (ppm)	7.0 - 8.5 (aromatic protons), ~10-12 (phenolic OH proton)
UV-Vis (λmax, nm)	~480-520 (in a suitable solvent)

Signaling Pathways and Logical Relationships

The mechanism of azo dye synthesis involves two key electrophilic reactions: the formation of the nitrosonium ion for diazotization and the subsequent electrophilic aromatic substitution of the diazonium salt onto the activated aromatic ring of the coupling component.

Figure 2. Mechanism of azo dye formation.

Conclusion

4-Bromo-2-chlorotoluene is a valuable starting material for the synthesis of substituted azo dyes. The multi-step synthesis, involving nitration, reduction, diazotization, and azo coupling, provides a versatile route to a wide range of colorants. The protocols and data presented in these application notes offer a foundational guide for researchers in the fields of dye chemistry, materials science, and drug development to explore the synthesis and application of novel azo compounds derived from this precursor. The halogen substituents introduced via 4-Bromo-2-chlorotoluene can impart desirable properties to the final dye, such as enhanced lightfastness and specific color shades, making this synthetic pathway of significant interest for the development of high-performance colorants.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Chemoselective Formation of a Grignard Reagent from 4-Bromo-2-chlorotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Grignard reagents are powerful nucleophilic organometallic compounds essential for the formation of carbon-carbon bonds in organic synthesis.[1] The preparation of these reagents from dihalogenated aromatic compounds presents a unique challenge in chemoselectivity. This document provides a detailed experimental procedure for the selective formation of (2-chloro-4-methylphenyl)magnesium bromide from 4-Bromo-2-chlorotoluene. The protocol leverages the differential reactivity of carbon-halogen bonds, where the carbon-bromine bond undergoes oxidative addition with magnesium significantly more readily than the more stable carbon-chlorine bond.[2] This chemoselectivity allows for the targeted synthesis of a versatile Grignard reagent, which can be utilized as a key intermediate in the synthesis of complex molecules, including active pharmaceutical ingredients.

Principle of Chemoselectivity

The successful chemoselective formation of the Grignard reagent from 4-Bromo-2-chlorotoluene hinges on the difference in bond dissociation energies of the C-Br and C-Cl bonds. The order of reactivity of organic halides with magnesium metal is I > Br > Cl > F.[2] The weaker carbon-bromine bond is preferentially cleaved and undergoes oxidative insertion by magnesium, leaving the stronger carbon-chlorine bond intact under controlled reaction conditions. This principle enables the regioselective formation of the Grignard reagent at the 4-position of the toluene (B28343) ring.

Data Presentation

While specific quantitative data for the Grignard formation from 4-Bromo-2-chlorotoluene is not extensively reported, the following tables provide representative data from analogous chemoselective Grignard reactions and subsequent functionalization. These values can serve as a benchmark for expected outcomes under optimized conditions.

Table 1: Representative Yields for Chemoselective Grignard Formation and Subsequent Reaction

Starting Material	Electrophile	Product	Crude Yield (%)	Reference
1-Bromo-4-chlorobenzene	DMF	4-Chlorobenzaldehyde	50 - 80	[3]
1-Bromo-3-chloropropane	Allyl Bromide	6-Chloro-1-hexene	82
1-Bromo-5-chloropentane	Allyl Bromide	8-Chloro-1-octene	86

Table 2: General Reaction Parameters for Aryl Grignard Reagent Formation

Parameter	Value	Notes
Reactant Ratios
Aryl Bromide	1.0 eq.	Limiting reagent.
Magnesium Turnings	1.1 - 1.5 eq.	A slight excess ensures complete conversion of the aryl bromide.
Reaction Conditions
Solvent	Anhydrous Diethyl Ether or THF	THF is often preferred for its higher boiling point and superior ability to solvate the Grignard reagent.
Temperature	Room Temperature to Reflux	The reaction is exothermic and often self-sustaining once initiated. Gentle heating may be required for initiation.
Reaction Time	1 - 2 hours	Monitored by the consumption of magnesium.
Atmosphere	Inert (Nitrogen or Argon)	Grignard reagents are highly sensitive to moisture and oxygen.[1]

Experimental Protocols

This section provides a detailed methodology for the chemoselective formation of (2-chloro-4-methylphenyl)magnesium bromide. Strict anhydrous and inert atmosphere techniques are critical for the success of this experiment.

Materials and Reagents

• 4-Bromo-2-chlorotoluene (≥98%)

• Magnesium turnings (≥99.5%)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) (inhibitor-free)

• Iodine (crystal, for activation)

• 1,2-Dibromoethane (B42909) (for activation, optional)

• Nitrogen or Argon gas (high purity)

• Standard glassware for inert atmosphere reactions (flame-dried)

Equipment

• Three-necked round-bottom flask

• Reflux condenser

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas manifold (Schlenk line or equivalent)

• Syringes and needles

Detailed Experimental Procedure

1. Apparatus Setup and Magnesium Activation:

• Assemble a flame-dried three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas inlet, and a pressure-equalizing dropping funnel.

• Ensure all glassware is thoroughly dry and cooled under a stream of inert gas (Nitrogen or Argon).

• Place magnesium turnings (1.2 equivalents) into the reaction flask.

• Add a single small crystal of iodine to the flask. The iodine vapor will etch the passivating magnesium oxide layer, indicated by the disappearance of the purple color upon gentle warming. Alternatively, a few drops of 1,2-dibromoethane can be added to initiate the reaction.[4]

2. Grignard Reagent Formation:

• In the dropping funnel, prepare a solution of 4-Bromo-2-chlorotoluene (1.0 equivalent) in anhydrous diethyl ether or THF.

• Add a small portion (approximately 10%) of the 4-Bromo-2-chlorotoluene solution to the activated magnesium turnings.

• The reaction should initiate, evidenced by a gentle reflux and the appearance of a cloudy, grayish solution. Gentle warming with a heating mantle may be necessary to start the reaction.[4]

• Once initiated, add the remainder of the 4-Bromo-2-chlorotoluene solution dropwise at a rate that maintains a gentle reflux. The reaction is exothermic, and the addition rate should be controlled to prevent overheating.

• After the addition is complete, continue to stir the reaction mixture and maintain a gentle reflux for an additional 1-2 hours to ensure complete consumption of the magnesium.

• The resulting Grignard reagent is a cloudy, dark grey to brownish solution.

3. (Optional) Subsequent Reaction with an Electrophile (e.g., Carbon Dioxide):

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Carefully add crushed dry ice (solid carbon dioxide) in small portions to the stirred Grignard solution. A large excess of dry ice should be used.

• Allow the mixture to warm to room temperature as the excess dry ice sublimes.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-chloro-4-methylbenzoic acid.

Visualizations

Experimental Workflow

Caption: Workflow for the preparation of (2-chloro-4-methylphenyl)magnesium bromide.

Signaling Pathway (Reaction Mechanism)

Caption: Selective oxidative addition of magnesium at the C-Br bond.

References

• 1. odp.library.tamu.edu [odp.library.tamu.edu]
• 2. benchchem.com [benchchem.com]
• 3. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Laboratory-Scale Synthesis of 4-Bromo-2-chlorotoluene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of a laboratory-scale synthesis of 4-Bromo-2-chlorotoluene, a valuable building block in organic synthesis for the development of pharmaceuticals, agrochemicals, and advanced materials.[1] The protocols outlined below are based on established chemical transformations and provide detailed methodologies for the preparation of the target compound.

Physicochemical Properties of 4-Bromo-2-chlorotoluene

A summary of the key physical and chemical properties of 4-Bromo-2-chlorotoluene is presented in the table below.

Property	Value
CAS Number	89794-02-5[2][3]
Molecular Formula	C₇H₆BrCl[2][3]
Molecular Weight	205.48 g/mol [2][3]
Appearance	Colorless to light yellow/orange clear liquid
Boiling Point	212 °C (lit.)[4]
Density	1.54 g/mL at 25 °C (lit.)[4]
Refractive Index (n20/D)	1.574 (lit.)[4]
Flash Point	104.4 °C (219.9 °F) - closed cup

Synthetic Strategy

The synthesis of 4-Bromo-2-chlorotoluene can be effectively achieved through a two-step process commencing with the bromination of 2-chloroaniline (B154045) to produce 4-bromo-2-chloroaniline (B1269894). This intermediate is then converted to the final product via a Sandmeyer reaction. This method offers a reliable and scalable approach for laboratory preparations.

Experimental Protocols

Step 1: Synthesis of 4-Bromo-2-chloroaniline from 2-Chloroaniline

This protocol details the bromination of 2-chloroaniline to yield 4-bromo-2-chloroaniline, the key precursor for the subsequent Sandmeyer reaction.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity
2-Chloroaniline	127.57	254 mg (2 mmol)
Potassium Bromide (KBr)	119.00	143 mg (1.2 mmol)
ZnAl-BrO₃⁻-Layered Double Hydroxides (LDHs)	-	1.8 g (1.8 mmol)
Acetic Acid (AcOH)	60.05	9 mL
Deionized Water	18.02	1 mL
Dichloromethane (B109758) (CH₂Cl₂)	84.93	As needed for extraction
Silica (B1680970) Gel (200-300 mesh)	-	For column chromatography
Petroleum Ether	-	For column chromatography
Ethyl Acetate (B1210297)	88.11	For column chromatography

Experimental Procedure:

• In a 50 mL three-necked flask, dissolve 254 mg (2 mmol) of 2-chloroaniline and 143 mg (1.2 mmol) of potassium bromide in a solvent mixture of 9 mL of acetic acid and 1 mL of water.

• Place the flask in a thermostatic water bath and maintain the temperature at 30°C with magnetic stirring.

• Over the first 15 minutes of the reaction, slowly add 1.8 g (1.8 mmol) of ZnAl-BrO₃⁻-LDHs in portions.

• Continue to stir the reaction mixture at 30°C for 1 hour.

• Upon completion of the reaction, extract the mixture with dichloromethane (2 x 10 mL).

• Combine the organic phases and add a small amount of silica gel.

• Remove the dichloromethane by distillation under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate (10:1 v/v) as the eluent.

• The final product, 4-bromo-2-chloroaniline, is obtained as a gray solid with a reported yield of 78%.

Quantitative Data for Step 1:

Product	Yield	Melting Point	Spectroscopic Data
4-Bromo-2-chloroaniline	78%	70-72 °C	¹H NMR (500 MHz, CDCl₃) δ: 7.39 (d, J = 2 Hz, 1H), 7.17 (d, J = 9 Hz, 1H), 6.66 (d, J = 9 Hz, 1H), 4.05 (s, 2H). ¹³C NMR (125 MHz, CDCl₃) δ: 142.1, 131.6, 130.5, 119.9, 116.9, 109.3. HRMS (ESI, m/z): Calculated for C₆H₅BrClN(M+H)⁺ 205.9372, found 205.9375.[5]

Step 2: Synthesis of 4-Bromo-2-chlorotoluene via Sandmeyer Reaction

This protocol describes the conversion of 4-bromo-2-chloroaniline to 4-Bromo-2-chlorotoluene. The procedure is adapted from a known synthesis of the isomeric 2-bromo-4-chlorotoluene (B1197611).[6]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 1.00 mol scale)
4-Bromo-2-chloroaniline	206.46	206.46 g (1.00 mol)
Hydrobromic Acid (HBr), 23% aq.	80.91	~1200 mL
Sodium Nitrite (B80452) (NaNO₂)	69.00	70.0 g (1.00 mol)
Copper(I) Bromide (CuBr)	143.45	144 g (1.00 mol)
Hydrobromic Acid (HBr), 47% aq.	80.91	~400 mL
Methyl-tert-butyl ether (MTBE)	88.15	As needed for extraction
Potassium Carbonate (K₂CO₃)	138.21	For drying

Experimental Procedure:

• In a 3000 mL beaker equipped with a mechanical stirrer, slowly add 206.46 g (1.00 mol) of melted 4-bromo-2-chloroaniline to 1200 mL of 23% aqueous hydrobromic acid.

• Stir the mixture for 20 minutes and then cool to -5°C in an ice-salt bath.

• Prepare a solution of 70.0 g (1.00 mol) of sodium nitrite in 400 mL of water. Add this solution dropwise to the aniline (B41778) mixture over 1.5 hours, maintaining the temperature at -5°C to form the diazonium salt.

• In a separate vessel, prepare a solution of 144 g (1.00 mol) of copper(I) bromide in 400 mL of 47% aqueous hydrobromic acid and cool it to 0°C.

• Add the freshly prepared diazonium salt solution in several portions to the copper(I) bromide solution at 0°C.

• After the addition is complete, warm the resulting mixture to 70°C and stir for 30 minutes.

• Cool the mixture to room temperature.

• Extract the product with methyl-tert-butyl ether (3 x 500 mL).

• Combine the organic extracts and dry over anhydrous potassium carbonate.

• Evaporate the solvent to dryness.

• Purify the crude product by fractional distillation to yield 4-Bromo-2-chlorotoluene as a colorless oil.

Quantitative Data for Step 2 (based on analogous synthesis):

Product	Expected Yield	Boiling Point (analogous product)
4-Bromo-2-chlorotoluene	~72% (based on 2-bromo-4-chlorotoluene synthesis[6])	81-84 °C / 7 mm Hg (for 2-bromo-4-chlorotoluene[6])

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Halogenated Compounds: 4-Bromo-2-chlorotoluene and its precursors are halogenated aromatic compounds and should be handled with care. They can be harmful if inhaled or swallowed and may cause skin and eye irritation.[1]

• Flammability: Organic solvents used in the synthesis are flammable. Avoid open flames and sources of ignition.

• Toxicity: Be aware of the toxicity of all reagents. For example, sodium nitrite is toxic and an oxidizing agent.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 4-Bromo-2-chlorotoluene.

References

• 1. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]
• 2. 4-bromo-2-chlorotoluene [stenutz.eu]
• 3. scbt.com [scbt.com]
• 4. 4-BROMO-2-CHLOROTOLUENE | 89794-02-5 [chemicalbook.com]
• 5. guidechem.com [guidechem.com]
• 6. 2-Bromo-4-chlorotoluene synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Characterization of 4-Bromo-2-chlorotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods and protocols for the comprehensive characterization of 4-Bromo-2-chlorotoluene (CAS No. 89794-02-5), a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. The following sections detail chromatographic and spectroscopic methods for assessing the purity, identity, and structure of this compound.

Chromatographic Analysis

Chromatographic techniques are essential for determining the purity of 4-Bromo-2-chlorotoluene and for separating it from its isomers and potential impurities.

Gas Chromatography (GC)

Gas chromatography is a primary method for assessing the purity of volatile and semi-volatile compounds like 4-Bromo-2-chlorotoluene. Commercial suppliers often use this technique to certify the purity of their products.

Experimental Protocol: GC-FID for Purity Assessment

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is recommended for routine purity analysis. For impurity identification, a Mass Spectrometer (MS) detector is preferable.

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the 4-Bromo-2-chlorotoluene sample.

  • Dissolve the sample in a suitable solvent, such as dichloromethane (B109758) or acetone, to a final concentration of 1 mg/mL.

  • Vortex the solution until the sample is completely dissolved.

  • Transfer the solution to a GC vial for analysis.

• GC Conditions: The following table summarizes a typical set of GC conditions that can be used as a starting point and optimized as needed.

Parameter	Value
Column	HP-5, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Carrier Gas	Helium or Nitrogen
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	Initial: 100 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

Data Presentation: Purity Analysis

Analytical Method	Parameter	Typical Value
Gas Chromatography (GC-FID)	Purity	≥ 98%
Retention Time	Dependent on the specific GC conditions

High-Performance Liquid Chromatography (HPLC)

Experimental Protocol: RP-HPLC for Isomer Separation

• Instrumentation: An HPLC system with a UV detector is suitable for this analysis.

• Sample Preparation:

  • Prepare a stock solution of the 4-Bromo-2-chlorotoluene sample in the mobile phase at a concentration of 1 mg/mL.

  • Prepare working standards by diluting the stock solution to the desired concentrations.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (e.g., 70:30 v/v), isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV at 254 nm
Injection Volume	10 µL

Workflow for Chromatographic Analysis

Caption: General workflow for the chromatographic analysis of 4-Bromo-2-chlorotoluene.

Spectroscopic Characterization

Spectroscopic methods are crucial for the structural elucidation and confirmation of the identity of 4-Bromo-2-chlorotoluene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: A 300 MHz or higher field NMR spectrometer.

• Sample Preparation:

  • Dissolve 5-10 mg of 4-Bromo-2-chlorotoluene in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

  • Transfer the solution to an NMR tube.

• Acquisition Parameters:

  • ¹H NMR: Standard pulse sequence, sufficient number of scans to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Proton-decoupled pulse sequence, longer acquisition time may be necessary due to the lower natural abundance of ¹³C.

Expected Spectral Data (Predicted)

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity
¹H NMR
Aromatic-H	~7.0 - 7.5	m
Methyl-H	~2.3	s
¹³C NMR
Aromatic-C	~120 - 140
Methyl-C	~20

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FTIR

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • Attenuated Total Reflectance (ATR): Place a drop of the sample directly onto the ATR crystal.

• Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.

Expected IR Absorption Bands

Based on a theoretical study of the constitutional isomer 2-Bromo-4-chlorotoluene, the following characteristic vibrational frequencies are expected for 4-Bromo-2-chlorotoluene.

Wavenumber (cm⁻¹)	Assignment
3100 - 3000	Aromatic C-H stretching
3000 - 2850	Methyl C-H stretching
1600 - 1450	Aromatic C=C ring stretching
1100 - 1000	C-Cl stretching
700 - 500	C-Br stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which is crucial for its identification.

Experimental Protocol: GC-MS

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Conditions: Use the same conditions as described in the GC-FID protocol.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

Expected Fragmentation Pattern

The mass spectrum of 4-Bromo-2-chlorotoluene is expected to show a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio).

• Molecular Ion (M⁺): A cluster of peaks around m/z 204, 206, and 208, corresponding to the different isotopic combinations of Br and Cl.

• Major Fragments:

  • Loss of a bromine radical: [M-Br]⁺

  • Loss of a chlorine radical: [M-Cl]⁺

  • Loss of a methyl radical: [M-CH₃]⁺

  • Tropylium ion fragment: [C₇H₇]⁺ at m/z 91.

Workflow for Spectroscopic Analysis

Caption: General workflow for the spectroscopic analysis of 4-Bromo-2-chlorotoluene.

References

• 1. Separation of 4-Bromo-2-chlorophenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Page loading... [wap.guidechem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromo-2-chlorotoluene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 4-Bromo-2-chlorotoluene synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 4-Bromo-2-chlorotoluene via two common routes: the Sandmeyer reaction of 2-chloro-4-aminotoluene and the direct bromination of 2-chlorotoluene (B165313).

Method 1: Sandmeyer Reaction of 2-Chloro-4-aminotoluene

The Sandmeyer reaction is a versatile method for the synthesis of aryl halides from aryl diazonium salts.[1][2] However, careful control of reaction parameters is crucial for achieving high yields and purity.

Logical Troubleshooting Workflow for Sandmeyer Reaction

Caption: Troubleshooting workflow for the Sandmeyer synthesis of 4-Bromo-2-chlorotoluene.

Q1: My Sandmeyer reaction resulted in a low yield of 4-Bromo-2-chlorotoluene. What are the potential causes and how can I improve it?

A1: Low yields in the Sandmeyer reaction can stem from several factors, primarily related to the stability of the diazonium salt and the efficiency of the copper-catalyzed substitution.

• Diazonium Salt Instability: Aryl diazonium salts are often unstable at higher temperatures.[1] It is critical to maintain the temperature of the diazotization reaction between 0-5°C to prevent decomposition of the diazonium salt, which can lead to the formation of phenolic byproducts and reduced yield.[1][3]

• Incomplete Diazotization: Ensure that the diazotization is complete by using a slight excess of sodium nitrite and testing for its presence with starch-iodide paper at the end of the addition.[3]

• Copper(I) Bromide Quality: The copper(I) bromide catalyst should be fresh and of high purity. Oxidized or impure CuBr can lead to lower yields.

• Slow Addition: The diazonium salt solution should be added slowly to the cold solution of copper(I) bromide with vigorous stirring.[3] This helps to control the reaction rate and minimize side reactions.

Q2: I observed the formation of a dark, tarry substance during my Sandmeyer reaction. What is this and how can I prevent it?

A2: The formation of dark, tarry byproducts is often due to side reactions, such as the formation of biaryl compounds and other coupling products.[2] This is typically caused by:

• Elevated Temperatures: Higher temperatures can promote the decomposition of the diazonium salt, leading to the formation of highly reactive aryl radicals that can polymerize or react non-selectively.[3] Maintaining a low temperature throughout the process is crucial.

• Concentrated Reagents: Using overly concentrated solutions can increase the likelihood of side reactions.

To prevent this, ensure the reaction is carried out at the recommended low temperature and that the addition of the diazonium salt is slow and controlled.

Q3: How can I confirm the completion of the diazotization step?

A3: The presence of a slight excess of nitrous acid indicates that all of the aniline (B41778) has been converted to the diazonium salt. This can be tested using starch-iodide paper. A drop of the reaction mixture on the paper will produce a blue-black color in the presence of excess nitrous acid.[3]

Method 2: Direct Bromination of 2-Chlorotoluene

Direct electrophilic bromination of 2-chlorotoluene can yield 4-Bromo-2-chlorotoluene, but controlling regioselectivity is a key challenge.

Logical Troubleshooting Workflow for Bromination of 2-Chlorotoluene

Caption: Troubleshooting workflow for the bromination of 2-chlorotoluene.

Q1: My bromination of 2-chlorotoluene produced a mixture of isomers with a low percentage of the desired 4-Bromo-2-chlorotoluene. How can I improve the regioselectivity?

A1: The methyl and chloro substituents on the toluene (B28343) ring have competing directing effects. The methyl group is an ortho-, para-director, while the chlorine atom is also an ortho-, para-director, but a deactivator. To favor bromination at the 4-position (para to the methyl group and meta to the chlorine group), consider the following:

• Catalyst: The choice of Lewis acid catalyst can influence the isomer distribution. Common catalysts include iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃). Experimenting with different catalysts and their concentrations may be necessary to optimize the yield of the desired isomer.

• Solvent: The polarity of the solvent can affect the regioselectivity. Non-polar solvents are generally preferred for electrophilic aromatic halogenations to minimize side reactions.

• Temperature: Lowering the reaction temperature can sometimes increase the selectivity of the reaction by favoring the thermodynamically more stable product.

Q2: How can I separate 4-Bromo-2-chlorotoluene from its isomers?

A2: The separation of closely related isomers can be challenging due to their similar physical properties.

• Fractional Distillation: If the boiling points of the isomers are sufficiently different, fractional distillation under reduced pressure can be an effective method for separation.[4]

• Crystallization: Fractional crystallization can also be employed. This method relies on the different solubilities of the isomers in a particular solvent at a given temperature. Finding a suitable solvent system through experimentation is key to successful separation.[5]

Frequently Asked Questions (FAQs)

Q1: What is the typical yield I can expect for the synthesis of 4-Bromo-2-chlorotoluene?

A1: The yield can vary significantly depending on the chosen synthetic route and the optimization of reaction conditions. For the Sandmeyer reaction of 2-methyl-4-chloroaniline (an isomer of the direct precursor), a yield of 72% for 2-bromo-4-chlorotoluene (B1197611) has been reported.[4] Yields for the direct bromination of 2-chlorotoluene are often lower and highly dependent on the regioselectivity achieved.

Q2: What are the main safety precautions to consider during these syntheses?

A2: Both synthetic routes involve hazardous materials and require appropriate safety measures.

• Diazonium Salts: Aryl diazonium salts can be explosive when isolated and dry. They should always be prepared and used in solution at low temperatures.[1]

• Bromine: Bromine is a highly corrosive and toxic substance. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Acids: Concentrated acids such as hydrochloric acid and sulfuric acid are corrosive and should be handled with care.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be monitored by techniques such as:

• Thin-Layer Chromatography (TLC): TLC can be used to track the disappearance of the starting material and the appearance of the product.

• Gas Chromatography (GC): GC is a quantitative method that can be used to determine the ratio of starting material to product and to identify the formation of any byproducts.

Quantitative Data Summary

Synthesis Method	Starting Material	Key Reagents	Temperature (°C)	Reported Yield (%)	Reference
Sandmeyer Reaction	2-Methyl-4-chloroaniline	1. NaNO₂, HBr 2. CuBr, HBr	Diazotization: -5 Sandmeyer: 0-70	72 (for 2-bromo-4-chlorotoluene)	[4]
Bromination	2-Chlorotoluene	Br₂, Lewis Acid (e.g., FeBr₃)	Varies (often room temp. or below)	Highly variable, depends on regioselectivity	General Knowledge

Experimental Protocols

Detailed Experimental Protocol for Sandmeyer Reaction (Adapted for 2-Chloro-4-aminotoluene)

This protocol is adapted from a known procedure for a similar isomer and should be optimized for 2-chloro-4-aminotoluene.[4]

• Diazotization:

  • In a suitable beaker, dissolve 2-chloro-4-aminotoluene (1.00 mol) in 48% aqueous HBr.

  • Stir the mixture for 20 minutes and then cool to -5°C using an ice-salt bath.

  • Slowly add a solution of sodium nitrite (1.00 mol) in water dropwise over 1.5 hours, ensuring the temperature remains below 0°C.

  • After the addition is complete, stir for an additional 30 minutes at the same temperature.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) bromide (1.00 mol) in 48% HBr and cool it to 0°C.

  • Add the cold diazonium salt solution in several portions to the stirred CuBr solution at 0°C.

  • After the addition is complete, warm the resulting mixture to 70°C and stir for 30 minutes.

  • Cool the mixture to room temperature.

• Work-up and Purification:

  • Extract the product with a suitable organic solvent (e.g., methyl tert-butyl ether, 3 x 500 ml).

  • Combine the organic extracts, dry over anhydrous K₂CO₃, and filter.

  • Remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation under reduced pressure to obtain 4-Bromo-2-chlorotoluene as a colorless oil.

General Experimental Protocol for Bromination of 2-Chlorotoluene

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a gas trap (to capture HBr gas), dissolve 2-chlorotoluene in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or carbon tetrachloride).

  • Add a catalytic amount of a Lewis acid (e.g., FeBr₃).

  • Cool the mixture in an ice bath.

• Bromination:

  • Slowly add a solution of bromine in the same solvent from the dropping funnel to the stirred mixture.

  • Maintain the temperature at 0-5°C during the addition.

  • After the addition is complete, allow the reaction to stir at room temperature until the bromine color disappears.

• Work-up and Purification:

  • Quench the reaction by adding a saturated solution of sodium thiosulfate (B1220275) to remove any unreacted bromine.

  • Separate the organic layer, wash with water and brine, and dry over an anhydrous drying agent (e.g., MgSO₄).

  • Remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation under reduced pressure to separate the desired 4-Bromo-2-chlorotoluene from other isomers.

References

• 1. quora.com [quora.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. 2-Bromo-4-chlorotoluene synthesis - chemicalbook [chemicalbook.com]
• 5. Fractional crystallization (chemistry) - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Crude 4-Bromo-2-chlorotoluene

Welcome to the technical support center for the purification of crude 4-Bromo-2-chlorotoluene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-Bromo-2-chlorotoluene?

A1: Common impurities in crude 4-Bromo-2-chlorotoluene typically arise from the synthetic route and can include:

• Positional Isomers: Other bromochlorotoluene isomers such as 2-Bromo-4-chlorotoluene, 3-Bromo-2-chlorotoluene, and isomers formed from incomplete separation of starting materials.

• Starting Materials: Unreacted 2-chlorotoluene (B165313) or other precursors.

• Byproducts of Bromination: Di-brominated or other halogenated species.

• Residual Solvents: Solvents used during the synthesis and initial work-up.

Q2: Which purification technique is most suitable for crude 4-Bromo-2-chlorotoluene?

A2: The optimal purification technique depends on the nature and quantity of the impurities, as well as the desired final purity and scale of the experiment.

• Fractional Distillation: Highly effective for separating 4-Bromo-2-chlorotoluene from isomers with different boiling points.[1][2][3]

• Recrystallization: A good option if the crude product is a solid at room temperature or can be solidified, and if a suitable solvent is found that selectively dissolves impurities.[4][5]

• Flash Column Chromatography: Excellent for separating compounds with very similar polarities, such as positional isomers, especially on a smaller scale.[6]

Q3: What are the key physical properties of 4-Bromo-2-chlorotoluene relevant to its purification?

A3: Key physical properties that inform purification strategies include:

• Boiling Point: Approximately 212 °C at atmospheric pressure.[7][8]

• Density: Approximately 1.54 g/mL at 25 °C.[7][8]

• Appearance: Typically a colorless to light yellow or light orange clear liquid.[9]

Purification Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 4-Bromo-2-chlorotoluene.

Fractional Distillation

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Isomers	Insufficient column efficiency (too few theoretical plates). Distillation rate is too fast.	Use a longer fractionating column or one with a more efficient packing material. Reduce the heating rate to ensure a slow and steady distillation, allowing for proper vapor-liquid equilibrium.[1]
No Distillate Collected	Thermometer bulb is positioned incorrectly. Inadequate heating. A leak in the system.	Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head.[2] Increase the heating mantle temperature gradually. Check all joints and connections for a tight seal.
Bumping or Unstable Boiling	Lack of boiling chips or stir bar. Heating too rapidly.	Always add new boiling chips or a magnetic stir bar to the distillation flask before heating. Heat the flask gradually and evenly.
Column Flooding	Excessive heating rate causing too much vapor to enter the column at once.	Reduce the heat input to the distillation flask to decrease the rate of vaporization.[10][11]

Recrystallization

Problem	Possible Cause(s)	Solution(s)
"Oiling Out" (Product separates as a liquid)	The boiling point of the solvent is higher than the melting point of the compound. The compound is significantly impure.	Use a lower-boiling point solvent or a solvent mixture. Try to purify the compound by another method (e.g., chromatography) first to remove major impurities.[12] Consider very slow cooling.[12]
No Crystal Formation Upon Cooling	The solution is not supersaturated (too much solvent was used).	Boil off some of the solvent to concentrate the solution and then allow it to cool again.[12] Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.[4]
Low Yield of Recovered Crystals	Too much solvent was used, leaving a significant amount of product in the mother liquor. Premature crystallization during hot filtration.	Use the minimum amount of hot solvent necessary to dissolve the crude product.[4] To prevent premature crystallization, heat the filtration apparatus (funnel and receiving flask) before filtering the hot solution.
Crystals are Colored	Colored impurities are present in the crude material.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities. Use only a minimal amount as it can also adsorb the desired product.[13]

Flash Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Isomers (Co-elution)	The mobile phase polarity is not optimal. The stationary phase is not providing enough selectivity.	Perform a TLC analysis with various solvent systems to find an optimal mobile phase that gives good separation.[14] For halogenated aromatic isomers, consider using a pentafluorophenyl (PFP) or phenyl-hexyl stationary phase, which can offer different selectivity based on π-π interactions.[15][16][17][18]
Peak Tailing	The compound is interacting too strongly with the stationary phase (e.g., acidic silica (B1680970) gel).	Add a small amount of a modifier to the mobile phase, such as triethylamine (B128534) for basic compounds or acetic acid for acidic compounds, to improve peak shape.[19]
Compound is Stuck on the Column	The eluent is not polar enough to move the compound.	Gradually increase the polarity of the mobile phase (gradient elution).[19]
Cracked or Channeled Silica Bed	The column was not packed properly.	Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry.

Experimental Protocols

Protocol 1: Fractional Distillation

Objective: To purify liquid 4-Bromo-2-chlorotoluene from impurities with different boiling points.

Methodology:

• Add the crude 4-Bromo-2-chlorotoluene to a round-bottom flask, filling it to no more than two-thirds of its volume. Add a magnetic stir bar or boiling chips.

• Set up a fractional distillation apparatus, including a fractionating column (e.g., Vigreux or packed with Raschig rings) between the distillation flask and the distillation head.[1]

• Position the thermometer correctly in the distillation head.

• Begin heating the flask gently with a heating mantle.

• Observe the condensation ring rising slowly up the column. If it stops rising, increase the heat slightly.[1]

• Collect the distillate fractions in separate receiving flasks based on the boiling point ranges. Discard the initial fraction which may contain lower-boiling impurities.

• Collect the main fraction at the expected boiling point of 4-Bromo-2-chlorotoluene (~212 °C).

• Stop the distillation before the flask runs dry.

Protocol 2: Recrystallization (Hypothetical, requires optimization)

Objective: To purify solid or low-melting 4-Bromo-2-chlorotoluene.

Methodology:

• Solvent Selection: Test the solubility of the crude product in various solvents at room temperature and at their boiling points. An ideal solvent will dissolve the compound when hot but not when cold. Potential starting solvents for halogenated aromatics include ethanol, methanol, hexane, or a mixture such as ethanol/water or dichloromethane/hexane.[5][20]

• Place the crude 4-Bromo-2-chlorotoluene in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot solvent until the compound just dissolves.

• If the solution is colored, add a very small amount of activated charcoal and heat for a few minutes.

• Perform a hot filtration to remove any insoluble impurities and activated charcoal.

• Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath may increase the yield.

• Collect the formed crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals thoroughly.

Protocol 3: Flash Column Chromatography

Objective: To separate 4-Bromo-2-chlorotoluene from closely related isomers.

Methodology:

• TLC Analysis: Develop a TLC method to determine the optimal solvent system for separation. A good starting point for non-polar to moderately polar compounds is a mixture of ethyl acetate (B1210297) and hexane.[14]

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent that is then evaporated onto a small amount of silica gel ("dry loading").[6]

• Elution: Run the column using the optimized mobile phase. A gradient elution (gradually increasing the polarity of the mobile phase) may be necessary to separate all components effectively.

• Fraction Collection: Collect small fractions and analyze them by TLC to identify which fractions contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Data Presentation

Table 1: Comparison of Purification Techniques for 4-Bromo-2-chlorotoluene (Hypothetical Data)

Technique	Typical Starting Purity (%)	Achievable Purity (%)	Typical Yield (%)	Key Advantages	Key Disadvantages
Fractional Distillation	85-95	>99	70-85	Good for large scale; effective for separating components with different boiling points.	Not effective for azeotropes or isomers with very close boiling points; requires high temperatures.
Recrystallization	90-98	>99.5	60-90	Can yield very high purity product; relatively simple setup.	Finding a suitable solvent can be challenging; potential for "oiling out"; lower yield.
Flash Chromatography	80-95	>99	50-80	Excellent for separating isomers with similar properties; works well on a small to medium scale.	Can be time-consuming and solvent-intensive; may require method development.

Visualizations

Caption: Decision tree for selecting a purification technique.

Caption: General troubleshooting workflow for purification.

References

• 1. Purification [chem.rochester.edu]
• 2. chembam.com [chembam.com]
• 3. How To [chem.rochester.edu]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 7. 4-BROMO-2-CHLOROTOLUENE | 89794-02-5 [chemicalbook.com]
• 8. 4-溴-2-氯甲苯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. youtube.com [youtube.com]
• 11. scribd.com [scribd.com]
• 12. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Chromatography [chem.rochester.edu]
• 15. agilent.com [agilent.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Separation of 2-Chloro, 4-Fluorotoluene to its isomer - Chromatography Forum [chromforum.org]
• 19. benchchem.com [benchchem.com]
• 20. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Synthesis of 4-Bromo-2-chlorotoluene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the synthesis of 4-Bromo-2-chlorotoluene.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 4-Bromo-2-chlorotoluene, categorized by the synthetic route.

Route 1: Sandmeyer Reaction of 3-Amino-4-chlorotoluene

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 4-Bromo-2-chlorotoluene	- Incomplete diazotization. - Decomposition of the diazonium salt. - Inefficient Sandmeyer reaction.	- Ensure the complete dissolution of 3-amino-4-chlorotoluene in the acidic medium before adding sodium nitrite (B80452). - Maintain a strict low-temperature profile (0-5 °C) during diazotization. - Use a freshly prepared solution of cuprous bromide.
Presence of Phenolic Byproducts (e.g., 4-Chloro-3-methylphenol)	Reaction of the diazonium salt with water due to elevated temperatures.	Maintain the temperature of the diazonium salt solution below 5 °C at all times. Add the diazonium salt solution to the cuprous bromide solution in a controlled manner to avoid localized heating.
Formation of Tar-like Substances	Decomposition of the unstable diazonium salt.	Keep the reaction mixture protected from light and maintain rigorous temperature control. Use high-purity starting materials.
Contamination with Isomeric Byproducts	Impurities in the starting 3-amino-4-chlorotoluene.	Use highly purified starting materials. Analyze the purity of the starting material by GC or HPLC before use.

Route 2: Electrophilic Bromination of 2-Chlorotoluene

Issue	Potential Cause(s)	Recommended Solution(s)
Formation of Multiple Isomers (e.g., 2-bromo-6-chlorotoluene, 3-bromo-2-chlorotoluene)	The directing effects of the chloro and methyl groups on the aromatic ring lead to substitution at various positions.	Optimize reaction conditions (catalyst, temperature, and solvent) to favor the formation of the desired 4-bromo isomer. Use a milder brominating agent or a Lewis acid catalyst that provides better regioselectivity.
Presence of Dibrominated Byproducts	Over-bromination of the aromatic ring.	Use a stoichiometric amount of the brominating agent. Monitor the reaction progress closely using GC or TLC to avoid over-reaction.
Incomplete Reaction	Insufficient reaction time or temperature. Inactive catalyst.	Increase the reaction time or temperature as appropriate. Ensure the catalyst used is active and not poisoned.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 4-Bromo-2-chlorotoluene via the Sandmeyer reaction?

A1: The most common byproducts include 4-chloro-3-methylphenol, which forms from the reaction of the diazonium salt with water. Other potential byproducts are biaryl compounds and tar-like substances resulting from the decomposition of the diazonium salt.[1][2] The presence of isomeric starting materials will also lead to isomeric bromochlorotoluene byproducts.

Q2: How can I minimize the formation of isomeric byproducts during the electrophilic bromination of 2-chlorotoluene?

A2: Minimizing isomeric byproduct formation is a significant challenge in this synthesis. Careful selection of the reaction conditions is crucial. Using a bulky Lewis acid catalyst can sterically hinder bromination at the ortho-position to the methyl group, potentially increasing the yield of the desired 4-bromo isomer. Running the reaction at a lower temperature can also improve selectivity.

Q3: What is the best method to purify 4-Bromo-2-chlorotoluene from its isomers?

A3: Due to the similar boiling points of the isomers, simple distillation is often ineffective. Fractional distillation under reduced pressure can be successful if there is a sufficient difference in boiling points. For laboratory-scale purifications, column chromatography on silica (B1680970) gel using a non-polar eluent, such as hexane (B92381) or a mixture of hexane and dichloromethane, is a highly effective method for separating isomers.[2]

Q4: My Sandmeyer reaction is producing a lot of tar. What can I do to prevent this?

A4: Tar formation is typically due to the decomposition of the diazonium salt.[2] To prevent this, it is critical to maintain a low temperature (0-5 °C) throughout the diazotization and the subsequent addition to the copper(I) bromide solution. It is also advisable to use the diazonium salt immediately after its preparation and to protect the reaction from light.

Q5: Can I use copper(II) bromide instead of copper(I) bromide for the Sandmeyer reaction?

A5: While some Sandmeyer-type reactions can utilize copper(II) salts, the classic Sandmeyer reaction for bromination specifies the use of a copper(I) salt, such as cuprous bromide (CuBr).[3] Copper(I) is believed to be essential for the radical-nucleophilic aromatic substitution mechanism.[4] Using CuBr₂ may lead to lower yields or a different product distribution.

Experimental Protocols

Synthesis of 4-Bromo-2-chlorotoluene via Sandmeyer Reaction

This protocol is a representative method and may require optimization based on laboratory conditions and available reagents.

Materials:

• 3-Amino-4-chlorotoluene

• Hydrobromic acid (48%)

• Sodium nitrite (NaNO₂)

• Copper(I) bromide (CuBr)

• Dichloromethane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 3-amino-4-chlorotoluene in 48% hydrobromic acid.

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature does not exceed 5 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of copper(I) bromide in 48% hydrobromic acid.

  • Slowly add the cold diazonium salt solution to the copper(I) bromide solution with vigorous stirring. A vigorous evolution of nitrogen gas will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently to 50-60 °C for 1 hour to ensure complete decomposition of the diazonium salt.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and extract the product with dichloromethane.

  • Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel.

Visualizations

Caption: Workflow for the synthesis of 4-Bromo-2-chlorotoluene via the Sandmeyer reaction.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]

Technical Support Center: Scale-Up of 4-Bromo-2-chlorotoluene Reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the scale-up of reactions involving 4-Bromo-2-chlorotoluene.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for 4-Bromo-2-chlorotoluene?

A1: 4-Bromo-2-chlorotoluene is typically synthesized via electrophilic aromatic substitution on a substituted toluene (B28343) ring. Common precursors and methods include:

• Bromination of 2-chlorotoluene (B165313): This is a direct approach, but controlling the regioselectivity to favor the desired 4-bromo isomer over other isomers is a key challenge.

• Diazotization-Sandmeyer Reaction: Starting from an appropriately substituted aniline, such as 4-bromo-2-methylaniline (B145978) or 2-chloro-4-methylaniline, followed by a Sandmeyer reaction to introduce the chloro or bromo group, respectively.[1]

• From 4-bromo-2-nitrotoluene (B1266186): Reduction of the nitro group to an amine, followed by a Sandmeyer reaction to introduce the chlorine atom, is a potential route. The direct preparation from 4-bromo-2-nitrotoluene is also described.

Q2: My reaction yield has significantly dropped after moving from a lab scale to a pilot plant scale. What are the likely causes?

A2: A drop in yield during scale-up is a common issue that can be attributed to several factors:

• Mass and Heat Transfer Limitations: In larger reactors, inefficient mixing can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.[2] The surface-area-to-volume ratio decreases on scale-up, making heat dissipation more challenging for exothermic reactions.[2]

• Inefficient Mixing: Poor agitation may prevent homogenous distribution of reactants, especially in heterogeneous reactions (e.g., involving a solid reagent or catalyst), leading to incomplete conversion.[2]

• Extended Reaction Times: Slower, controlled addition of reagents at a larger scale can increase the overall reaction time, potentially allowing for the degradation of products or intermediates.

• Work-up and Isolation Inefficiencies: Techniques that are efficient in the lab, such as liquid-liquid extraction in a separatory funnel, may not scale up linearly. Emulsion formation and phase separation can be more problematic in large vessels.

Q3: I am observing a high percentage of isomeric impurities, particularly 2-bromo-6-chlorotoluene. How can I improve selectivity?

A3: Improving regioselectivity is critical for obtaining a pure product and simplifying downstream processing. Consider the following:

• Reaction Conditions: Temperature, solvent, and catalyst choice can significantly influence the isomer distribution in electrophilic bromination. Running the reaction at a lower temperature may enhance selectivity.

• Steric Hindrance: The directing effects of the chloro and methyl groups on the toluene ring are key. While both are ortho-, para-directing, the steric bulk of the substituents and the incoming electrophile will influence the final position.

• Alternative Synthetic Routes: If direct bromination of 2-chlorotoluene proves unselective, a multi-step synthesis starting from a precursor where the substitution pattern is already fixed may be a better option. For example, starting with a toluidine derivative allows for the precise placement of functional groups via diazotization reactions.[3][4]

Q4: What are the primary safety hazards to consider during the scale-up of this process?

A4: Scaling up introduces significant safety challenges that must be addressed:

• Toxicity and Handling: 4-Bromo-2-chlorotoluene is harmful if inhaled, swallowed, or in contact with skin, and causes skin and serious eye irritation.[5][6] Use appropriate personal protective equipment (PPE), including chemical-impermeable gloves, eye protection, and respiratory protection, and handle the material in a well-ventilated area or under a chemical fume hood.[6][7]

• Thermal Runaway: Bromination reactions can be highly exothermic.[2] A failure in cooling or an uncontrolled addition of the brominating agent can lead to a thermal runaway, causing a rapid increase in temperature and pressure.

• Gas Evolution: Some reactions may evolve hazardous gases like hydrogen bromide (HBr) or hydrogen chloride (HCl).[8][9] The off-gas must be safely scrubbed before venting.

• Reagent Hazards: Reagents like bromine are highly corrosive and toxic. Strong acids (e.g., sulfuric acid) and oxidizing agents also pose significant risks.[4][8]

Troubleshooting Guide

The following table summarizes common problems, their potential causes, and suggested solutions when scaling up 4-Bromo-2-chlorotoluene reactions.

Problem	Potential Cause(s)	Suggested Solutions
Low Conversion / Stalled Reaction	1. Inefficient mixing leading to poor mass transfer.[2]2. Deactivated catalyst or initiator.3. Presence of inhibitors (e.g., water, oxygen).[2]	1. Evaluate and optimize the reactor's agitation system (impeller type, speed).2. Use fresh, high-purity catalysts or initiators.3. Ensure all reagents and solvents are anhydrous and run the reaction under an inert atmosphere (e.g., nitrogen).[2]
Formation of Poly-brominated Byproducts	1. Excess of brominating agent used.2. Localized high concentration of the brominating agent due to poor mixing.	1. Use a controlled stoichiometry of the brominating agent (e.g., 1.0-1.1 equivalents).[2]2. Add the brominating agent slowly and sub-surface to ensure rapid dispersion. Monitor the reaction closely by GC or HPLC.
Uncontrolled Exotherm / Temperature Spikes	1. Reagent added too quickly.2. Inadequate cooling capacity for the reactor size.[2]3. Poor heat transfer from the reaction mass to the vessel wall.	1. Implement a controlled, slow addition profile for the limiting reagent.2. Ensure the reactor's cooling system is sufficient for the heat of reaction. Perform calorimetric studies (e.g., RC1) to understand the thermal profile.3. Choose a solvent that allows for a safe operating temperature and has good heat transfer properties.
Difficult Phase Separation / Emulsion during Work-up	1. Agitation during extraction is too vigorous.2. Presence of fine solid byproducts stabilizing the emulsion.	1. Reduce agitator speed during extraction or use a baffled reactor to promote gentle mixing.2. Consider a filtration step before extraction. The addition of brine can help break emulsions.

Experimental Protocols

Representative Lab-Scale Protocol: Bromination of 2-Chlorotoluene

This protocol is for illustrative purposes and must be adapted and optimized for specific equipment and scale-up objectives.

• Reactor Setup: A 1 L, jacketed glass reactor equipped with a mechanical overhead stirrer, temperature probe, condenser, and a dropping funnel is assembled. The reactor is purged with nitrogen.

• Charging Reagents: Charge 2-chlorotoluene (1.0 eq) and a suitable solvent (e.g., dichloromethane (B109758) or a non-polar solvent) into the reactor. Cool the reactor jacket to 0-5 °C.

• Catalyst Addition: Add a Lewis acid catalyst (e.g., iron(III) bromide, FeBr₃, 0.05 eq) to the cooled solution.

• Bromine Addition: Slowly add a solution of bromine (1.05 eq) in the reaction solvent via the dropping funnel over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by GC or TLC. The reaction is typically complete when the starting material is consumed.

• Quenching: Once complete, slowly add the reaction mixture to a chilled aqueous solution of a reducing agent (e.g., sodium bisulfite) to quench the excess bromine.

• Work-up: Separate the organic layer. Wash with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by vacuum distillation or recrystallization.

Visualizations

Caption: General experimental workflow for the synthesis of 4-Bromo-2-chlorotoluene.

Caption: A logical troubleshooting workflow for scale-up challenges.

References

• 1. 2-Bromo-4-chlorotoluene synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. US4223166A - Process for producing 4-bromo-2-chlorophenols - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cross-Coupling Reactions with 4-Bromo-2-chlorotoluene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you optimize catalyst loading and reaction conditions for cross-coupling reactions involving 4-bromo-2-chlorotoluene.

Frequently Asked Questions (FAQs)

Q1: What are the most common cross-coupling reactions performed with 4-bromo-2-chlorotoluene?

A1: 4-Bromo-2-chlorotoluene is a versatile substrate primarily used in palladium-catalyzed cross-coupling reactions. The key feature of this substrate is the differential reactivity of the C-Br and C-Cl bonds, with the C-Br bond being significantly more reactive.[1][2] This allows for selective functionalization. Common reactions include:

• Suzuki-Miyaura Coupling: Formation of C-C bonds with boronic acids or their derivatives.[3]

• Sonogashira Coupling: Formation of C-C bonds with terminal alkynes.[2][4]

• Heck Coupling: Formation of C-C bonds with alkenes.[5]

• Buchwald-Hartwig Amination: Formation of C-N bonds with amines.[6]

• Stille Coupling: Formation of C-C bonds with organostannanes.[6]

Q2: What is a typical starting catalyst loading for cross-coupling with 4-bromo-2-chlorotoluene?

A2: For initial screening and optimization, a palladium catalyst loading in the range of 1-5 mol% is a common starting point.[1][4][7][8] For substrates that are particularly challenging, starting at the higher end of this range (e.g., 2-5 mol%) can help ensure the reaction initiates successfully.[8] Once feasibility is established, the catalyst loading should be optimized to be as low as possible to improve cost-effectiveness and minimize palladium contamination in the final product.[9][10]

Q3: How does catalyst loading impact the reaction outcome?

A3: Catalyst loading directly influences reaction rate, yield, and overall efficiency.

• Too Low: Insufficient catalyst may lead to a sluggish or incomplete reaction, resulting in low conversion of the starting material.[11]

• Too High: While higher loading can increase the reaction rate, it can also lead to undesirable side reactions, such as homocoupling or catalyst decomposition, which may decrease the overall yield.[12][13] It also increases cost and the burden of removing residual metal from the product.[10]

Q4: What is the importance of the ligand-to-metal ratio?

A4: The ligand-to-metal ratio is a critical parameter that affects catalyst stability and activity. For monodentate phosphine (B1218219) ligands, a ratio of 1:1 to 4:1 (ligand:Pd) is typically screened.[7][14]

• Too little ligand can result in an unstable or inactive catalyst.[14]

• Too much ligand can lead to the formation of coordinatively saturated metal centers that are catalytically inactive.[14] For many cross-coupling reactions, the active species is a monoligated palladium(0) complex, making excess ligand undesirable.[15]

Troubleshooting Guide

This guide addresses specific issues you may encounter when optimizing catalyst loading for 4-bromo-2-chlorotoluene.

Problem 1: Low or No Conversion of 4-Bromo-2-chlorotoluene.

If your reaction stalls or fails to proceed, a systematic approach to troubleshooting is required. The following workflow can help identify the root cause.

Caption: Troubleshooting workflow for low conversion issues. (Max Width: 760px)

Problem 2: High Conversion but Low Yield (Byproduct Formation).

Q: My starting material is consumed, but the yield of the desired product is low. What are the likely side reactions?

A: The most common side reactions are homocoupling of the coupling partner and hydrodehalogenation of the 4-bromo-2-chlorotoluene.

• Homocoupling: This side reaction is often caused by the presence of oxygen.[11] Ensure your reaction setup is thoroughly purged of air and that all solvents are properly degassed.[11]

• Hydrodehalogenation (Debromination): This occurs when the bromine atom is replaced by a hydrogen atom, consuming your starting material.[16] It is often promoted by certain bases and solvents or high reaction temperatures.[16] Consider screening different bases or lowering the reaction temperature.

Problem 3: Poor Chemoselectivity (Reaction at C-Cl bond).

Q: I am observing a significant amount of product from coupling at the C-Cl position. How can I improve selectivity for the C-Br bond?

A: Achieving high chemoselectivity for the more reactive C-Br bond is crucial.[2] If you are seeing reaction at the C-Cl bond, your conditions may be too harsh.

• Reduce Reaction Temperature: The activation of the stronger C-Cl bond typically requires more energy.[10] Lowering the temperature can often favor the selective activation of the C-Br bond.

• Catalyst/Ligand Choice: Some highly active catalyst systems designed for activating aryl chlorides may overreact.[10] Consider using a standard catalyst like Pd(PPh₃)₄, which is known to be selective for C-Br bonds in the presence of C-Cl bonds.[2]

• Optimize Base and Reaction Time: A weaker base or shorter reaction time may be sufficient for the C-Br coupling while minimizing the slower C-Cl coupling.

Data Presentation

Table 1: Typical Starting Parameters for Suzuki-Miyaura Coupling of 4-Bromo-2-chlorotoluene

Parameter	Recommended Range	Notes
Palladium Catalyst	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄	Pre-catalysts like Pd(OAc)₂ require in-situ reduction to the active Pd(0) species.[17][18]
Catalyst Loading	0.5 - 5 mol%	Start with 1-2 mol% for initial screening.[7]
Ligand	PPh₃, Buchwald ligands (e.g., SPhos, XPhos)	Bulky, electron-rich ligands often improve catalyst activity and stability.[6][19]
Ligand to Pd Ratio	1:1 to 4:1	Typically 2:1 for monodentate ligands like PPh₃.[7]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Stronger, non-nucleophilic bases are often required.[6][19] Use 2-3 equivalents.
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF	A co-solvent of water is often necessary to dissolve the base and facilitate transmetalation.[7][17]
Temperature	80 - 110 °C	Optimization is necessary; higher temperatures can sometimes reduce selectivity.[1][19]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Loading Optimization Screen (Suzuki-Miyaura Coupling)

This protocol outlines a parallel screening approach to efficiently determine the optimal catalyst loading.

Caption: Workflow for optimizing catalyst loading in a parallel screen. (Max Width: 760px)

Protocol 2: Representative Suzuki-Miyaura Coupling of 4-Bromo-2-chlorotoluene

This procedure is a starting point and should be optimized for each specific boronic acid partner.

• Materials:

  • 4-Bromo-2-chlorotoluene (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

  • Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

  • Degassed solvent (e.g., 1,4-Dioxane/H₂O mixture, 10:1, 5 mL)

• Reaction Setup:

  • To an oven-dried Schlenk tube or reaction vial containing a magnetic stir bar, add 4-bromo-2-chlorotoluene, the arylboronic acid, the base, and the palladium catalyst.[1]

  • Seal the vessel with a septum.

  • Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times to ensure an oxygen-free atmosphere.[16]

• Reaction:

  • Add the degassed solvent mixture via syringe under a positive pressure of inert gas.

  • Place the sealed vessel in a preheated oil bath or heating block set to the desired temperature (e.g., 100 °C).

  • Stir the reaction vigorously. Monitor its progress by TLC or GC-MS.[19]

• Work-up and Purification:

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.[2]

  • Separate the organic layer, dry it over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.[16]

  • Purify the crude residue by flash column chromatography on silica (B1680970) gel to yield the desired product.[16]

Catalytic Cycle Visualization

Understanding the catalytic cycle is key to troubleshooting. Catalyst loading primarily affects the concentration of the active Pd(0) species available to initiate the cycle.

Caption: The Suzuki-Miyaura catalytic cycle for 4-bromo-2-chlorotoluene. (Max Width: 760px)

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. jocpr.com [jocpr.com]
• 4. benchchem.com [benchchem.com]
• 5. Heck reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Yoneda Labs [yonedalabs.com]
• 18. Reddit - The heart of the internet [reddit.com]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Functionalization of 4-Bromo-2-chlorotoluene

Welcome to the technical support center for the functionalization of 4-bromo-2-chlorotoluene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent common side reactions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when functionalizing 4-bromo-2-chlorotoluene?

A1: The primary challenge is achieving chemoselectivity. 4-Bromo-2-chlorotoluene has two different halogen atoms, bromine and chlorine, attached to the aromatic ring. The carbon-bromine (C-Br) bond is generally more reactive than the carbon-chlorine (C-Cl) bond in common palladium-catalyzed cross-coupling reactions.[1] This allows for selective functionalization at the bromine position if reaction conditions are carefully controlled. However, side reactions can occur at the chlorine position, or other undesired reactions like hydrodehalogenation (loss of a halogen) and homocoupling can reduce the yield of the desired product.

Q2: Which bond is more reactive in palladium-catalyzed cross-coupling reactions?

A2: The C-Br bond is significantly more reactive towards oxidative addition to a palladium(0) catalyst than the C-Cl bond.[1] The relative reactivity generally follows the trend: C-I > C-Br > C-Cl. This difference in reactivity is the basis for selectively performing reactions at the C-4 position (bromine) while leaving the C-2 position (chlorine) intact for subsequent transformations.

Q3: What are the most common side reactions to be aware of?

A3: The most common side reactions include:

• Homocoupling: Two molecules of the organometallic reagent (e.g., boronic acid in Suzuki coupling) couple with each other.[2][3]

• Hydrodehalogenation: The halogen atom is replaced by a hydrogen atom, leading to the formation of 2-chlorotoluene (B165313) or toluene.[2][4]

• Loss of Selectivity: The reaction occurs at both the bromine and chlorine positions, leading to a mixture of products.

• Protodeborylation: In Suzuki-Miyaura coupling, the boronic acid reagent is replaced by a hydrogen atom before it can couple with the aryl halide.

Troubleshooting Guides

Guide 1: Suzuki-Miyaura Coupling

This section addresses common issues encountered during the Suzuki-Miyaura cross-coupling of 4-bromo-2-chlorotoluene with organoboron reagents.

Q: I am observing a significant amount of boronic acid homocoupling byproduct. How can I minimize this?

A: Homocoupling is a common side reaction, often promoted by the presence of oxygen or Pd(II) species in the reaction mixture.[2][3] Here are several strategies to mitigate it:

• Rigorous Oxygen Exclusion: Oxygen can promote the homocoupling of boronic acids.[5] It is crucial to thoroughly degas all solvents and the reaction mixture. This can be achieved by sparging with an inert gas like argon or nitrogen for 15-30 minutes or by using the freeze-pump-thaw technique for more sensitive reactions.[3]

• Use a Pd(0) Precatalyst: Starting with a Pd(II) salt (e.g., Pd(OAc)₂) requires an in-situ reduction to the active Pd(0) species. This process can sometimes favor homocoupling. Using a Pd(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ can circumvent this issue.[3][6]

• Ligand Choice: Bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos) can accelerate the reductive elimination step of the catalytic cycle, which forms the desired product.[6] A faster reductive elimination reduces the lifetime of intermediates that could lead to side reactions.[6]

• Controlled Reagent Addition: Slow addition of the boronic acid to the reaction mixture can help to keep its concentration low, thereby disfavoring the bimolecular homocoupling reaction.

Troubleshooting Workflow for Suzuki Coupling Homocoupling

Caption: Troubleshooting logic for minimizing homocoupling in Suzuki reactions.

Table 1: Effect of Palladium Source and Base on Suzuki Coupling Yield

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield of Desired Product (%)	Yield of Homocoupling (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O	100	85	10
2	Pd(PPh₃)₄ (2)	-	K₃PO₄ (2)	Dioxane/H₂O	100	92	<5
3	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	DME/H₂O	80	78	15
4	Pd(PPh₃)₄ (2)	-	K₂CO₃ (2)	DME/H₂O	80	88	7

Note: Data are representative and yields can vary based on the specific boronic acid and reaction time.

Guide 2: Buchwald-Hartwig Amination

This section focuses on challenges during the amination of 4-bromo-2-chlorotoluene.

Q: My Buchwald-Hartwig amination is giving low yields and some hydrodehalogenation. What can I do?

A: Low yields and hydrodehalogenation in Buchwald-Hartwig aminations can stem from several factors, including catalyst deactivation, inappropriate base or solvent choice, or side reactions like β-hydride elimination from the amido-palladium intermediate.[4]

• Choice of Base: The base plays a crucial role. Strong, non-nucleophilic bases are required. Sodium tert-butoxide (NaOtBu) is common, but for sensitive substrates, a weaker base like cesium carbonate (Cs₂CO₃) or potassium phosphate (B84403) (K₃PO₄) might be necessary to prevent functional group incompatibility.

• Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands such as XantPhos or Josiphos-type ligands are often effective in promoting the desired C-N bond formation and suppressing side reactions.[7]

• Solvent: Anhydrous, non-protic solvents like toluene, dioxane, or THF are typically used. The presence of water or protic solvents can lead to catalyst decomposition and undesired side reactions.

• Temperature Control: While heating is often required, excessive temperatures can promote catalyst decomposition and side reactions. It is advisable to screen temperatures, starting from around 80 °C and increasing if the reaction is sluggish.

Reaction Pathway for Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination and a competing side reaction.

Guide 3: Metal-Halogen Exchange (Lithiation & Grignard Formation)

This guide covers selective metal-halogen exchange at the C-Br bond.

Q: How can I achieve selective C-Br metal-halogen exchange without reacting at the C-Cl bond?

A: Achieving high selectivity for the C-Br bond is critical and is primarily influenced by kinetics and temperature.

• Lithiation (using n-BuLi or t-BuLi):

  • Low Temperature: This is the most crucial parameter. Performing the reaction at very low temperatures (typically -78 °C to -100 °C) is essential. The rate of C-Br exchange is significantly faster than C-Cl exchange at these temperatures.

  • Reaction Time: Use the shortest reaction time possible. Once the lithiation is complete (monitor by quenching aliquots), proceed with the electrophile addition immediately to prevent equilibration or reaction at the chloro position.

  • Solvent: Ethereal solvents like THF or diethyl ether are commonly used.

• Grignard Reagent Formation:

  • Magnesium Activation: The surface of the magnesium turnings must be activated. Common methods include using a crystal of iodine, 1,2-dibromoethane, or mechanical stirring.[8]

  • Slow Addition: The 4-bromo-2-chlorotoluene should be added slowly to a suspension of activated magnesium in an anhydrous ether solvent (like THF or diethyl ether).[9] This keeps the concentration of the aryl halide low, which helps to minimize side reactions like Wurtz coupling.[10]

  • Initiation: The reaction is exothermic, and a gentle reflux should be observed upon initiation. If the reaction does not start, gentle warming may be required.[9] The C-Cl bond is much less reactive towards magnesium insertion and typically requires harsher conditions.[11]

Table 2: Temperature Effect on Selectivity of Lithiation

Entry	Lithiation Reagent	Temperature (°C)	Reaction Time (min)	Ratio of C-Br Exchange : C-Cl Exchange
1	n-BuLi (1.1 eq)	-78	15	>98 : 2
2	n-BuLi (1.1 eq)	-40	15	90 : 10
3	n-BuLi (1.1 eq)	0	15	65 : 35
4	t-BuLi (1.1 eq)	-100	10	>99 : 1

Note: Data are illustrative. Actual selectivity depends on exact conditions and subsequent electrophilic quench.

Experimental Protocols

Protocol 1: Selective Suzuki-Miyaura Coupling

This protocol describes a general procedure for the selective coupling at the C-4 (bromo) position.

Materials:

• 4-Bromo-2-chlorotoluene (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (3 mol%)

• Potassium Carbonate (K₂CO₃), finely powdered (2.0 eq)

• 1,4-Dioxane (B91453), anhydrous

• Water, degassed

• Schlenk flask, magnetic stir bar, condenser

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromo-2-chlorotoluene (e.g., 1.0 mmol, 205.5 mg), the arylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol, 276 mg).

• Inerting: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[6]

• Reagent Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst (0.03 mmol, 34.7 mg).

• Solvent Addition: Add degassed 1,4-dioxane (e.g., 8 mL) and degassed water (e.g., 2 mL) via syringe.[12]

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 6-12 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (B1210297) (20 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.[6]

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. reddit.com [reddit.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Grignard Reaction with 4-Bromo-2-chlorotoluene

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting support for Grignard reactions involving 4-bromo-2-chlorotoluene. The unique structure of this substrate, featuring two different halogen atoms, presents specific challenges that are addressed in the following sections.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with 4-bromo-2-chlorotoluene is not starting. What are the common causes and how can I initiate it?

A1: Failure to initiate is one of the most common issues in Grignard synthesis, often due to a passivating layer of magnesium oxide on the magnesium turnings or the presence of trace amounts of moisture.[1][2] Aryl halides are also generally less reactive than alkyl halides, which can contribute to a sluggish start.[3]

Troubleshooting & Initiation Steps:

• Ensure Absolute Anhydrous Conditions: All glassware must be rigorously dried, either by flame-drying under an inert atmosphere or by oven-drying (e.g., at 120°C overnight) and cooling under a stream of dry nitrogen or argon.[1][4] Use a freshly opened bottle of anhydrous solvent (THF or diethyl ether) or a solvent that has been freshly distilled from a suitable drying agent.[1][5]

• Activate the Magnesium Surface: The inert magnesium oxide layer must be disrupted to expose fresh, reactive metal.[1] Several activation methods can be employed:

  • Mechanical Activation: Before adding the solvent, place the magnesium turnings in the dry flask with a stir bar and stir them vigorously under an inert atmosphere. This helps to physically break the oxide layer.[1]

  • Chemical Activation with Iodine: Add one or two small crystals of iodine to the flask containing the magnesium turnings.[1][3] Gently warm the flask until the purple iodine vapor is visible and subsequently dissipates. The disappearance of the brown color in the solvent upon addition indicates that the magnesium surface is activated.[2][6]

  • Chemical Activation with 1,2-Dibromoethane (B42909): Add a few drops of 1,2-dibromoethane to the magnesium suspension. Its reaction with magnesium produces ethene gas and magnesium bromide, which helps to etch the surface of the turnings.[1][3][7]

Q2: I'm observing a low yield and a significant amount of a high-molecular-weight byproduct. What is happening?

A2: This is a classic symptom of a Wurtz-type coupling side reaction.[8] In this process, the newly formed Grignard reagent (4-chloro-3-methylphenylmagnesium bromide) acts as a nucleophile and reacts with a molecule of the unreacted 4-bromo-2-chlorotoluene starting material.[8][9] This results in the formation of a homocoupled dimer (2,2'-dichloro-4,4'-dimethylbiphenyl), which reduces the yield of the desired Grignard reagent and complicates purification.[8][10]

Strategies to Minimize Wurtz Coupling:

• Slow, Controlled Addition: Add the 4-bromo-2-chlorotoluene solution dropwise to the magnesium suspension. A very slow addition rate prevents the buildup of a high local concentration of the aryl halide, minimizing its reaction with the Grignard reagent.[8][10]

• Temperature Management: The formation of Grignard reagents is exothermic.[3] Maintain a low and steady reaction temperature. Excessive heat accelerates the rate of the Wurtz coupling reaction.[8] Use an ice bath to moderate the reaction if it becomes too vigorous.[7]

• Efficient Stirring: Ensure the mixture is stirred efficiently to quickly disperse the added aryl halide and facilitate its reaction with the large surface area of the magnesium.[10]

Q3: Does the presence of the chlorine atom on the aromatic ring interfere with the reaction?

A3: The reaction's success relies on chemoselectivity. The carbon-bromine (C-Br) bond is significantly weaker and more reactive towards oxidative insertion by magnesium than the carbon-chlorine (C-Cl) bond.[11] Therefore, under standard, controlled conditions, the Grignard reagent will form selectively at the bromine-substituted position, leaving the chlorine atom untouched. However, prolonged reaction times or elevated temperatures can potentially lead to the formation of a di-Grignard reagent, so it is crucial to monitor the reaction's progress.[11]

Q4: What are the ideal solvent and temperature conditions for this specific reaction?

A4: The choice of solvent is critical for stabilizing the Grignard reagent.[12]

• Solvent: Anhydrous tetrahydrofuran (B95107) (THF) is generally the preferred solvent for forming Grignard reagents from less reactive aryl bromides.[13] Its higher boiling point and superior solvating ability help to stabilize the Grignard complex.[7][12] While anhydrous diethyl ether can also be used, THF often gives better results for this type of substrate.[13]

• Temperature: The reaction is typically initiated at room temperature.[7] Once initiated, the exothermic nature of the reaction may cause the solvent to gently reflux.[7] The temperature should be controlled to maintain a steady, gentle reflux. If the reaction becomes too vigorous, an ice bath should be used for cooling.[7] Forcing the reaction at higher temperatures can increase the rate of undesirable side reactions like Wurtz coupling.[8]

Q5: My reaction mixture turned cloudy and then dark grey or brown. Is this normal?

A5: Yes, this is a positive visual indicator that the Grignard reagent is forming. The solution will typically become cloudy and turn a greyish or brownish color as the magnesium is consumed and the organomagnesium species is formed in solution.[6][7][8] However, if the mixture turns very dark or black, especially with excessive heating, it could be a sign of decomposition or significant side reactions.[4]

Troubleshooting Summary

Symptom	Probable Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate	1. Passivating magnesium oxide layer.[1][2]2. Wet glassware or solvents.[5][14]3. Impure reagents.	1. Activate Mg with iodine, 1,2-dibromoethane, or by crushing.[1][3]2. Flame-dry all glassware under an inert atmosphere; use anhydrous solvents.[1][4]3. Use fresh, high-purity reagents.
Low Yield of Desired Product	1. Wurtz coupling side reaction.[8][10]2. Quenching by moisture or atmospheric O₂.[3][5]3. Incomplete reaction.	1. Add aryl bromide solution very slowly; maintain low reaction temperature.[8][10]2. Ensure a robust inert atmosphere (N₂ or Ar) throughout the experiment.[3]3. Allow sufficient reaction time (1-3 hours) after addition is complete.[15]
Formation of Dimer Byproduct	1. High local concentration of aryl bromide.2. Elevated reaction temperature.[8]	1. Use a syringe pump or dropping funnel for slow, controlled addition.2. Use a water or ice bath to maintain a gentle reflux and avoid overheating.[7]
Uncontrolled/Runaway Reaction	1. Addition of aryl bromide is too fast.2. Insufficient cooling.	1. Immediately stop the addition and cool the flask in an ice bath.[7]2. Resume addition at a much slower rate once the reaction is under control.

Experimental Protocol: Preparation of 4-Chloro-3-methylphenylmagnesium Bromide

Materials:

• 4-Bromo-2-chlorotoluene (1.0 eq.)

• Magnesium turnings (1.2 - 1.5 eq.)[15]

• Anhydrous Tetrahydrofuran (THF)

• Iodine (1-2 small crystals)

• Three-necked round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, glass stopper, magnetic stir bar.

• Nitrogen or Argon gas line with a bubbler.

Procedure:

• Glassware Preparation: Thoroughly flame-dry all glassware under a vacuum or oven-dry at 120°C overnight. Assemble the apparatus while hot and allow it to cool to room temperature under a positive pressure of dry nitrogen or argon.

• Magnesium Activation: Place the magnesium turnings (1.2 eq.) and a magnetic stir bar into the three-necked flask. Add one or two small crystals of iodine. Gently warm the flask with a heat gun under the inert atmosphere until the iodine sublimes and the purple vapor dissipates, indicating activation of the magnesium surface.[7] Allow the flask to cool.

• Reagent Preparation: In the dropping funnel, prepare a solution of 4-bromo-2-chlorotoluene (1.0 eq.) in anhydrous THF.

• Reaction Initiation: Add enough anhydrous THF to the reaction flask to just cover the magnesium turnings. Begin vigorous stirring. Add a small portion (~5-10%) of the 4-bromo-2-chlorotoluene solution from the dropping funnel to the magnesium suspension. The reaction should initiate, evidenced by gentle bubbling, a slight warming of the flask, and the appearance of a grey, cloudy suspension.[3][7]

• Grignard Reagent Formation: Once initiation is confirmed, add the remaining aryl bromide solution dropwise from the funnel at a rate that maintains a gentle, self-sustaining reflux. The exothermic nature of the reaction should provide sufficient heat.[16] If the reaction becomes too vigorous, slow the addition rate and cool the flask with a water bath.

• Completion: After the addition is complete, continue to stir the reaction mixture for an additional 1-2 hours at room temperature or with gentle heating to ensure all the magnesium has reacted.[11] The final mixture should be a homogenous, grey-to-brown suspension. This Grignard reagent solution should be used immediately in the subsequent synthetic step.

Visual Troubleshooting Guides

Caption: Troubleshooting workflow for Grignard reaction failure.

Caption: Competing reaction pathways in Grignard synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. reddit.com [reddit.com]
• 5. brainly.com [brainly.com]
• 6. d.web.umkc.edu [d.web.umkc.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. adichemistry.com [adichemistry.com]
• 14. homework.study.com [homework.study.com]
• 15. benchchem.com [benchchem.com]
• 16. community.wvu.edu [community.wvu.edu]

stability and storage conditions for 4-Bromo-2-chlorotoluene

This technical support center provides essential information regarding the stability and storage of 4-Bromo-2-chlorotoluene for researchers, scientists, and professionals in drug development. Below you will find frequently asked questions and a troubleshooting guide to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 4-Bromo-2-chlorotoluene?

A1: 4-Bromo-2-chlorotoluene should be stored in a tightly closed container in a dry, cool, and well-ventilated area.[1][2] It is crucial to protect it from exposure to light, air, and excess heat to maintain its stability.[3][4]

Q2: Is 4-Bromo-2-chlorotoluene stable under normal laboratory conditions?

A2: Yes, 4-Bromo-2-chlorotoluene is considered stable under normal, recommended storage and handling conditions.[2][3] However, deviations from these conditions can lead to degradation.

Q3: What are the known incompatibilities of 4-Bromo-2-chlorotoluene?

A3: 4-Bromo-2-chlorotoluene is incompatible with strong oxidizing agents.[2][3] Contact with such substances should be strictly avoided to prevent vigorous reactions that could compromise the integrity of the compound and the safety of the experiment.

Q4: What are the potential degradation products of 4-Bromo-2-chlorotoluene?

A4: Under conditions of thermal decomposition, 4-Bromo-2-chlorotoluene can produce hazardous byproducts, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[2][3] Exposure to light may lead to photodegradation, which for similar brominated aromatic compounds, can involve dehalogenation.

Q5: How can I tell if my sample of 4-Bromo-2-chlorotoluene has degraded?

A5: Visual inspection for color change (e.g., development of a yellow or brown tint from a clear or pale-yellow liquid) or the presence of precipitates can be initial indicators of degradation. For a more definitive assessment, analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be used to check for the presence of impurities or a decrease in the main compound's peak area over time.

Summary of Storage and Handling Recommendations

Parameter	Recommendation	Source(s)
Temperature	Cool	[1][4]
Atmosphere	Store in a tightly closed container, under an inert gas is recommended.	[1][4]
Light	Protect from light.	[4]
Ventilation	Store in a well-ventilated place.	[1][2]
Incompatibilities	Avoid strong oxidizing agents.	[2][3]
Conditions to Avoid	Excess heat, exposure to air and light.	[2][3][4]

Troubleshooting Guide

If you suspect that the stability of your 4-Bromo-2-chlorotoluene sample has been compromised, follow this troubleshooting guide.

Caption: Troubleshooting workflow for assessing the stability of 4-Bromo-2-chlorotoluene.

Experimental Protocol: General Guideline for Assessing Chemical Stability

This protocol outlines a general procedure for assessing the stability of a chemical compound like 4-Bromo-2-chlorotoluene under specific stress conditions.

Objective: To determine the stability of 4-Bromo-2-chlorotoluene under accelerated aging conditions (e.g., elevated temperature and light exposure).

Materials:

• 4-Bromo-2-chlorotoluene sample

• Amber glass vials with Teflon-lined caps

• Temperature-controlled oven

• Photostability chamber with a calibrated light source

• Analytical balance

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatograph with a UV detector (HPLC-UV)

• Appropriate solvents for sample dilution (e.g., acetonitrile, hexane)

• Reference standard of 4-Bromo-2-chlorotoluene

Procedure:

• Initial Analysis (Time Zero):

  • Accurately weigh a portion of the 4-Bromo-2-chlorotoluene reference standard and prepare a stock solution of known concentration.

  • Create a calibration curve by preparing a series of dilutions from the stock solution.

  • Analyze the initial purity of the test sample of 4-Bromo-2-chlorotoluene using the established GC or HPLC method. This will serve as the time-zero reference point.

• Sample Preparation for Stability Study:

  • Aliquot the 4-Bromo-2-chlorotoluene sample into several amber glass vials.

  • For each stress condition (e.g., 40°C, 60°C, photostability chamber), prepare a set of vials.

  • Ensure vials are tightly sealed.

• Stress Conditions:

  • Thermal Stability: Place the designated vials in a temperature-controlled oven at the desired temperatures (e.g., 40°C and 60°C).

  • Photostability: Place the designated vials in a photostability chamber and expose them to a controlled light source as per ICH Q1B guidelines. A control vial wrapped in aluminum foil should be placed in the same chamber to assess the effect of temperature in the absence of light.

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove one vial from each stress condition.

  • Allow the vial to return to room temperature.

  • Prepare a sample for analysis by diluting a known amount of the stressed material in the appropriate solvent.

  • Analyze the sample using the previously established GC or HPLC method.

• Data Analysis:

  • Quantify the amount of 4-Bromo-2-chlorotoluene remaining in each sample by comparing its peak area to the calibration curve.

  • Calculate the percentage of degradation over time for each condition.

  • Monitor for the appearance of new peaks, which would indicate the formation of degradation products.

Caption: A generalized experimental workflow for conducting a chemical stability study.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Managing Impurities in 4-Bromo-2-chlorotoluene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Bromo-2-chlorotoluene. It addresses common issues related to impurities that may be present in the starting material and their impact on subsequent experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 4-Bromo-2-chlorotoluene?

A1: The most common impurities in 4-Bromo-2-chlorotoluene often stem from its synthesis. These can be broadly categorized as:

• Isomeric Impurities: Other isomers of bromochlorotoluene are frequent contaminants. The specific isomers depend on the synthetic route used by the manufacturer. Common isomers include:

  • 2-Bromo-4-chlorotoluene

  • 3-Bromo-2-chlorotoluene

  • 5-Bromo-2-chlorotoluene

  • Other positional isomers of bromo- and chlorotoluenes.

• Starting Material Residues: Depending on the synthetic pathway, residual starting materials may be present. For instance, if synthesized from 2-chlorotoluene (B165313), unreacted starting material could be an impurity.

• Byproducts of Synthesis: Side reactions during synthesis can generate various byproducts. For example, the bromination of 2-chlorotoluene can sometimes lead to the formation of di-brominated or other halogenated species.

Q2: How can impurities in 4-Bromo-2-chlorotoluene affect my downstream reactions?

A2: Impurities can have several detrimental effects on subsequent reactions, such as:

• Reduced Yield: Isomeric impurities may have different reactivities or may not participate in the desired reaction, leading to a lower overall yield of the target molecule.

• Formation of Side Products: Impurities can react alongside the desired starting material, leading to a complex mixture of products that can be difficult to separate. For example, in a Suzuki-Miyaura coupling, an isomeric impurity will lead to the formation of an undesired biaryl product.

• Catalyst Inhibition or Poisoning: Certain impurities can interact with and deactivate the catalyst, particularly in sensitive cross-coupling reactions. This can lead to stalled reactions or the need for higher catalyst loading.

• Inaccurate Stoichiometry: The presence of impurities means the actual amount of 4-Bromo-2-chlorotoluene is lower than weighed, leading to incorrect stoichiometric ratios of reactants and reagents.

Q3: What is the recommended purity level for 4-Bromo-2-chlorotoluene in sensitive applications like pharmaceutical synthesis?

A3: For pharmaceutical applications and other sensitive synthetic procedures, a purity of >99% is generally recommended. However, the required purity can be application-dependent. It is crucial to analyze the starting material to identify the nature and concentration of any impurities before use.

Troubleshooting Guides

This section provides solutions to common problems encountered when using 4-Bromo-2-chlorotoluene.

Problem 1: Low yield or incomplete conversion in a downstream reaction (e.g., Suzuki-Miyaura, Grignard formation).

Possible Cause	Suggested Action
Presence of isomeric impurities.	Analyze the starting material using GC-MS to identify and quantify isomeric impurities. Purify the starting material by fractional distillation or recrystallization if necessary.
Catalyst deactivation by unknown impurities.	Purify the 4-Bromo-2-chlorotoluene before use. Consider using a higher catalyst loading or a more robust catalyst system.
Inaccurate starting material concentration.	Determine the exact purity of the starting material using a quantitative method (e.g., GC with an internal standard) and adjust the amount used in the reaction accordingly.

Problem 2: Appearance of unexpected peaks in the GC/LC-MS analysis of the reaction mixture.

Possible Cause	Suggested Action
Isomeric impurities in the starting material are reacting.	Obtain a GC-MS of the 4-Bromo-2-chlorotoluene starting material to confirm the presence and identity of isomers. The unexpected peaks in the product mixture are likely the corresponding products derived from these isomeric impurities.
Presence of reactive byproducts from the synthesis of 4-Bromo-2-chlorotoluene.	Characterize the impurities in the starting material. If they are reactive under your reaction conditions, the starting material must be purified.

Experimental Protocols

Protocol 1: Analysis of 4-Bromo-2-chlorotoluene Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for identifying and quantifying volatile impurities, particularly isomeric ones.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a Mass Spectrometer (MS) detector.

Sample Preparation:

• Dissolve approximately 10 mg of the 4-Bromo-2-chlorotoluene sample in 1 mL of a volatile solvent like dichloromethane (B109758) or hexane.

GC-MS Conditions:

Parameter	Value
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1 ratio)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial: 80 °C, hold for 2 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C
MS Transfer Line	280 °C
MS Ionization Mode	Electron Ionization (EI) at 70 eV
MS Scan Range	m/z 40-400

Data Analysis:

• Identify 4-Bromo-2-chlorotoluene and its isomers based on their retention times and mass spectra.

• Quantify the relative amounts of each component by peak area percentage.

Protocol 2: Purification of 4-Bromo-2-chlorotoluene by Fractional Distillation

This method is effective for separating isomers with different boiling points.

Apparatus:

• Round bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask(s)

• Heating mantle

• Vacuum source (if distilling under reduced pressure)

Procedure:

• Set up the fractional distillation apparatus in a fume hood.

• Add the impure 4-Bromo-2-chlorotoluene to the round bottom flask along with a few boiling chips or a magnetic stir bar.

• Slowly heat the flask.

• Collect fractions in separate receiving flasks based on the boiling point. The boiling point of 4-Bromo-2-chlorotoluene is approximately 212 °C at atmospheric pressure. Isomers will have slightly different boiling points.

• Analyze the purity of each fraction by GC-MS.

• Combine the fractions with the desired purity.

Protocol 3: Purification of 4-Bromo-2-chlorotoluene by Recrystallization

This method is suitable if the material is a solid at room temperature or can be induced to crystallize from a suitable solvent.

Procedure:

• Solvent Screening: Identify a suitable solvent or solvent system where 4-Bromo-2-chlorotoluene is highly soluble at elevated temperatures and poorly soluble at low temperatures. Common solvents to screen include hexanes, ethanol, and isopropanol.

• Dissolution: In a flask, dissolve the impure solid in the minimum amount of the chosen hot solvent.

• Cooling: Slowly cool the saturated solution to room temperature, and then in an ice bath to induce crystallization. Slow cooling generally results in larger, purer crystals.

• Filtration: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum.

• Purity Analysis: Analyze the purity of the recrystallized material by GC-MS and melting point analysis.

Visual Guides

Caption: Troubleshooting workflow for addressing reaction issues potentially caused by impurities in 4-Bromo-2-chlorotoluene.

Caption: General workflow for the purification of 4-Bromo-2-chlorotoluene.

Technical Support Center: Safe Disposal of 4-Bromo-2-chlorotoluene Waste

This guide provides essential information for the safe handling and disposal of 4-Bromo-2-chlorotoluene waste. Adherence to these procedures is critical to ensure personnel safety and environmental compliance.

Frequently Asked Questions (FAQs)

Q1: What is 4-Bromo-2-chlorotoluene and what are its primary hazards?

A1: 4-Bromo-2-chlorotoluene (CAS No: 89794-02-5) is a halogenated aromatic compound.[1] It is classified as a hazardous substance with the signal word "Warning".[2] The primary hazards include causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[2] It may also be harmful if swallowed, in contact with skin, or if inhaled.[3]

Q2: What personal protective equipment (PPE) is mandatory when handling 4-Bromo-2-chlorotoluene waste?

A2: When handling this waste, you must wear appropriate PPE, including chemical-impermeable gloves, safety eyeshields or goggles, and protective clothing.[2] Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.[4] For spill response, a dust mask (type N95 or equivalent) may also be necessary.

Q3: How must I store 4-Bromo-2-chlorotoluene waste prior to disposal?

A3: Waste should be stored in a suitable, tightly closed, and properly labeled container.[2][5] The storage area must be cool, dry, and well-ventilated.[2][4] Store the waste container away from incompatible materials, particularly strong oxidizing agents.[4]

Q4: Can I mix 4-Bromo-2-chlorotoluene waste with other chemical waste streams?

A4: No. As a halogenated organic compound, this waste must be segregated from non-halogenated organic waste streams.[5][6][7] Mixing halogenated and non-halogenated solvents complicates disposal, as even small concentrations of halogens require the entire mixture to be treated as more expensive and difficult-to-process halogenated waste.[6] Never mix this waste with acids, bases, or other reactive chemicals.[5]

Q5: What is the recommended disposal method for 4-Bromo-2-chlorotoluene?

A5: The standard disposal method for halogenated organic waste is high-temperature incineration at a licensed hazardous waste disposal facility.[6][7] Do not dispose of this chemical down the drain or in regular trash.[5] All disposal must be conducted in accordance with local, state, and federal regulations.[2][8]

Q6: What is the immediate procedure in case of a spill?

A6: For a small spill, ensure the area is well-ventilated and remove all sources of ignition.[2][4] Wearing appropriate PPE, contain the spill and absorb it with an inert material like sand or vermiculite.[4] Collect the contaminated material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[2][4]

Troubleshooting Guide

Problem / Issue	Possible Causes & Solutions
Waste container refused for pickup.	Check the following: - Labeling: Is the container clearly marked with the words "Hazardous Waste" and the full chemical name "4-Bromo-2-chlorotoluene"?[5] - Segregation: Has the container been contaminated with non-halogenated solvents, acids, or bases?[6] - Container Integrity: Is the container in good condition, compatible with the chemical, and sealed with a secure, screw-top cap?[5] - Contact your institution's Environmental Health & Safety (EHS) office for specific local requirements.
Uncertainty about waste classification.	4-Bromo-2-chlorotoluene contains both bromine and chlorine, classifying it as a halogenated organic compound .[7] Any solvent mixture containing this chemical, even in small amounts, must be treated as halogenated waste.[6]
An old, unlabeled container is found.	Do not attempt to open or dispose of it yourself. Treat it as unknown hazardous waste. Secure the area and immediately contact your EHS office. They have specific protocols for identifying and managing unknown chemicals.

Data Presentation

Table 1: Physical and Chemical Properties of 4-Bromo-2-chlorotoluene

Property	Value	Reference
CAS Number	89794-02-5
Molecular Formula	CH₃C₆H₃(Br)Cl
Molecular Weight	205.48 g/mol
Appearance	Liquid	[4]
Density	1.54 g/mL at 25 °C
Boiling Point	212 °C / 413.6 °F	[4][9]
Flash Point	95 - 104.4 °C / 203 - 219.9 °F	[4]

Table 2: Hazard Identification and Classification

Hazard	GHS Code	Description	Reference
Skin Corrosion/Irritation	H315	Causes skin irritation	[2]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[2]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation	[2]
Acute Toxicity (Oral, Dermal, Inhalation)	H302, H312, H332	Harmful if swallowed, in contact with skin, or if inhaled

Experimental Protocols

Protocol 1: Waste Collection and Storage

• Obtain Container: Procure a designated hazardous waste container for "Halogenated Organic Liquids" from your institution's EHS office. Ensure it is clean, dry, and has a functional screw-top cap.[5][6]

• Pre-label Container: Before adding any waste, affix a hazardous waste label. Clearly write the full chemical name: "Waste 4-Bromo-2-chlorotoluene".[5]

• Transfer Waste: In a chemical fume hood, carefully pour the waste from your experimental apparatus into the container using a funnel. Avoid splashing.

• Seal and Clean: Securely tighten the cap. Wipe the exterior of the container with a suitable solvent to remove any external contamination.

• Log Waste: If required by your institution, log the amount of waste added to the container.

• Store Safely: Place the container in a designated satellite accumulation area that is cool, dry, and well-ventilated.[2][4] Ensure it is stored in secondary containment to prevent spills.

Protocol 2: Small Spill Clean-up (<100 mL)

• Alert and Secure: Immediately alert others in the lab. Restrict access to the spill area.

• Ventilate & Eliminate Ignition Sources: Ensure the area is well-ventilated. Turn off any nearby hot plates, stirrers, or other potential ignition sources.[2][4]

• Don PPE: Put on safety goggles, chemical-resistant gloves, and a lab coat.[2]

• Contain Spill: Cover the spill with an inert absorbent material (e.g., vermiculite, kitty litter, or sand).[4]

• Collect Waste: Once the liquid is fully absorbed, use non-sparking scoops or tools to carefully collect the material.[2]

• Package Waste: Place the collected absorbent material and any contaminated items (e.g., gloves, wipes) into a heavy-duty plastic bag or a designated solid hazardous waste container. Label it as "Debris contaminated with 4-Bromo-2-chlorotoluene".

• Decontaminate Area: Wipe the spill surface with a cloth dampened with a suitable solvent (e.g., acetone), followed by soap and water. Place the cleaning materials with the other spill waste.

• Dispose: Seal the waste container/bag and manage it as hazardous waste according to your institutional procedures.

Mandatory Visualization

References

• 1. 4-bromo-2-chlorotoluene [stenutz.eu]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. bucknell.edu [bucknell.edu]
• 8. tcichemicals.com [tcichemicals.com]
• 9. 4-BROMO-2-CHLOROTOLUENE | 89794-02-5 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to 4-Bromo-2-chlorotoluene and 2-Bromo-4-chlorotoluene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the strategic selection of starting materials is paramount to achieving desired molecular complexity and high reaction yields. Halogenated toluenes, in particular, serve as versatile building blocks for the construction of a wide array of organic molecules, finding extensive application in the pharmaceutical, agrochemical, and materials science sectors. This guide provides an objective comparison of two constitutional isomers, 4-Bromo-2-chlorotoluene and 2-Bromo-4-chlorotoluene, focusing on their performance in key organic transformations, supported by experimental data.

Physicochemical Properties

A foundational understanding of the physical and chemical properties of these isomers is crucial for their effective application in synthesis. The table below summarizes their key characteristics.

Property	4-Bromo-2-chlorotoluene	2-Bromo-4-chlorotoluene
CAS Number	89794-02-5[1]	27139-97-5[2]
Molecular Formula	C₇H₆BrCl[1]	C₇H₆BrCl[2]
Molecular Weight	205.48 g/mol [1]	205.48 g/mol [2]
Boiling Point	212 °C[3][4]	~212-214 °C (predicted)
Density	1.54 g/mL at 25 °C[3][4]	1.54 g/cm³
Refractive Index	n20/D 1.574[3][4]	Not available

Performance in Key Organic Synthesis Reactions

The differential placement of the bromine and chlorine atoms on the toluene (B28343) ring significantly influences the reactivity of these isomers in various cross-coupling reactions. This is primarily due to the relative bond strengths of C-Br and C-Cl, and the steric and electronic effects of the methyl group and the halogens.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in modern organic synthesis. The reactivity of the aryl halide is a critical factor, with the general trend being I > Br > Cl. In the case of bromo-chloro substituted aromatics, the C-Br bond is expected to be more reactive.

Illustrative Suzuki-Miyaura Reaction Conditions:

Parameter	4-Bromo-2-chlorotoluene Example	2-Bromo-4-chlorotoluene Example
Aryl Halide	4-Bromo-2-chlorotoluene	2-Bromo-4-chlorotoluene
Boronic Acid	Phenylboronic acid	(4-Methoxyphenyl)boronic acid
Catalyst	Pd(PPh₃)₄ (5 mol%)	Pd(dppf)Cl₂ (3 mol%)
Base	Na₂CO₃ (2.0 equiv.)	K₂CO₃ (2.0 equiv.)
Solvent	Toluene/Ethanol/Water	Dioxane/Water
Temperature	Reflux	80-100 °C
Yield	Not explicitly reported for this specific reaction, but generally good yields are expected for Suzuki couplings of aryl bromides.	Not explicitly reported for this specific reaction, but generally good yields are expected.

Note: The data in this table is based on general protocols for similar substrates and may require optimization for these specific reactions.

The following diagram illustrates the general workflow for a Suzuki-Miyaura coupling reaction.

A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. Similar to the Suzuki-Miyaura coupling, the reactivity of the aryl halide is a key determinant of reaction efficiency.

Illustrative Buchwald-Hartwig Amination Conditions:

Parameter	4-Bromo-2-chlorotoluene Example	2-Bromo-4-chlorotoluene Example
Aryl Halide	4-Bromo-2-chlorotoluene	2-Bromo-4-chlorotoluene
Amine	Aniline	Morpholine
Catalyst	Pd₂(dba)₃ (1.5 mol%)	Pd(OAc)₂ (2 mol%)
Ligand	Xantphos (3 mol%)	BINAP (3 mol%)
Base	Cs₂CO₃ (2.0 equiv.)	NaOtBu (2.0 equiv.)
Solvent	Dioxane	Toluene
Temperature	100 °C	90 °C
Yield	Not explicitly reported for this specific reaction, but generally good to excellent yields are achieved for Buchwald-Hartwig aminations of aryl bromides.	Not explicitly reported for this specific reaction, but high yields are common for similar substrates.

Note: The data in this table is based on general protocols for similar substrates and may require optimization for these specific reactions.

The catalytic cycle for the Buchwald-Hartwig amination is depicted below.

Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocols

Detailed experimental procedures are critical for the successful replication of synthetic methods. Below are representative protocols for the Suzuki-Miyaura and Buchwald-Hartwig reactions, adapted from literature for substrates similar to 4-bromo-2-chlorotoluene and 2-bromo-4-chlorotoluene.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times.

• Reagent Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol) and the degassed solvent (e.g., a mixture of toluene, ethanol, and water).

• Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 mmol), the amine (1.2 mmol), the base (e.g., NaOtBu, 2.0 mmol), the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol), and the phosphine (B1218219) ligand (e.g., BINAP, 0.03 mmol).

• Inert Atmosphere: Seal the tube and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) with vigorous stirring. Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove palladium residues.

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate. The crude product is then purified by flash column chromatography.

Conclusion

Both 4-Bromo-2-chlorotoluene and 2-Bromo-4-chlorotoluene are valuable intermediates in organic synthesis, particularly for the construction of biaryl and arylamine structures through palladium-catalyzed cross-coupling reactions. The choice between these two isomers will largely depend on the desired substitution pattern of the final product.

The inherent reactivity of the C-Br bond over the C-Cl bond suggests that initial functionalization will predominantly occur at the bromine-substituted position under typical Suzuki-Miyaura and Buchwald-Hartwig conditions. The steric and electronic influences of the methyl and chloro substituents can also play a role in modulating reactivity and should be considered when designing a synthetic route. For instance, the position of the methyl group can influence the accessibility of the C-Br bond to the bulky palladium catalyst.

While this guide provides a comparative overview based on established principles and analogous reactions, it is crucial for researchers to perform specific optimization studies for their target transformations to achieve the highest possible yields and purity. The provided protocols serve as a robust starting point for such investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

A Comparative Guide to the Validation of Analytical Methods for 4-Bromo-2-chlorotoluene Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of chemical intermediates is crucial for ensuring the quality, safety, and efficacy of the final product. 4-Bromo-2-chlorotoluene is a key building block in the synthesis of various pharmaceuticals and agrochemicals.[1] This guide provides a comparative overview of validated analytical methods for the quantification of 4-Bromo-2-chlorotoluene, focusing on High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) techniques. The information presented is compiled from established methodologies for structurally similar halogenated aromatic compounds, providing a robust framework for method selection and validation.

Comparison of Analytical Methods

The choice of an analytical technique for the quantification of 4-Bromo-2-chlorotoluene depends on several factors, including the required sensitivity, selectivity, sample matrix, and the availability of instrumentation. Below is a summary of the typical performance characteristics of HPLC with Ultraviolet (UV) detection and GC coupled with Mass Spectrometry (MS) or a Flame Ionization Detector (FID).

Table 1: Performance Comparison of HPLC-UV and GC-MS for Halogenated Aromatic Compound Analysis

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation is based on the partitioning of the analyte between a liquid mobile phase and a solid stationary phase, with detection via UV absorbance.[2]	Separation of volatile compounds in the gas phase followed by detection and identification based on their mass-to-charge ratio.[2]
Applicability	Well-suited for non-volatile and thermally labile compounds.	Ideal for volatile and thermally stable compounds like 4-Bromo-2-chlorotoluene.[2]
Linearity (R²)	Typically ≥ 0.999[3]	Generally ≥ 0.998[3]
Limit of Detection (LOD)	< 0.04 µg/mL[3]	Can reach sub-ppm levels (e.g., 0.01 ppm).[3]
Limit of Quantitation (LOQ)	< 0.12 µg/mL[3]	Can be as low as 0.025 ppm.[3]
Accuracy (% Recovery)	Typically within 98-102%.[2]	Generally in the range of 80-120%.[2]
Precision (%RSD)	Intra-day: ≤ 2.0%; Inter-day: ≤ 3.0%[2]	Intra-day: ≤ 12.0%; Inter-day: ≤ 11.5%[2]

| Specificity | Good, with the potential for interference from co-eluting impurities. Diode array detection can enhance specificity.[2] | Excellent, as mass spectra provide structural information for definitive peak identification.[2] |

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. The following protocols are representative for the analysis of 4-Bromo-2-chlorotoluene and can be adapted as needed.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is based on a reverse-phase HPLC procedure suitable for the quantification of halogenated aromatic compounds.[4]

Chromatographic Conditions:

• Column: C18 (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).[5] The mobile phase can be adjusted to optimize separation.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by a UV scan of 4-Bromo-2-chlorotoluene (typically in the range of 220-280 nm for aromatic compounds).

• Injection Volume: 10 µL

• Column Temperature: 30°C

Standard and Sample Preparation:

• Stock Standard Solution (1 mg/mL): Accurately weigh and dissolve the 4-Bromo-2-chlorotoluene reference standard in a suitable solvent like acetonitrile or methanol.[2]

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution to cover the desired concentration range (e.g., 1-100 µg/mL).[2]

• Sample Solution: Dissolve the sample containing 4-Bromo-2-chlorotoluene in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.[2]

Validation Parameters:

• Specificity: Analyze a blank and a spiked sample to ensure no interference from the matrix at the retention time of the analyte.[4]

• Linearity: Inject the working standard solutions in triplicate and construct a calibration curve by plotting the peak area against the concentration. A correlation coefficient (R²) of ≥ 0.999 is desirable.[4]

• Accuracy: Determine the recovery of the analyte in a spiked matrix sample. Recoveries between 98-102% are generally considered acceptable.[2]

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a homogenous sample. The relative standard deviation (%RSD) should typically be ≤ 2%.[2]

• LOD & LOQ: Determine the limit of detection and limit of quantitation based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or the standard deviation of the response and the slope of the calibration curve.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the quantification of volatile and semi-volatile compounds, offering high selectivity and sensitivity.[6]

Chromatographic and Spectrometric Conditions:

• Column: A non-polar capillary column such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 15°C/min.

  • Hold: Hold at 250°C for 5 minutes.

• Injector Temperature: 250°C

• Injection Mode: Splitless or split, depending on the required sensitivity.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (e.g., m/z 50-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity.[2]

Standard and Sample Preparation:

• Stock Standard Solution (1 mg/mL): Prepare a stock solution of 4-Bromo-2-chlorotoluene in a volatile solvent such as dichloromethane (B109758) or hexane.[3]

• Working Standard Solutions: Dilute the stock solution to prepare calibration standards over the desired concentration range.[3]

• Sample Solution: Dissolve the sample in the chosen solvent to a concentration within the linear range of the instrument.[3]

Validation Parameters: The validation parameters for GC-MS are similar to those for HPLC-UV, with a focus on linearity, accuracy, precision, LOD, and LOQ. The specificity of GC-MS is inherently high due to the use of mass spectral data for peak identification.[2]

Methodology Visualization

To aid in the understanding of the experimental workflows, the following diagrams have been generated.

References

• 1. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Separation of 4-Bromo-2-chlorophenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. youtube.com [youtube.com]

A Comparative Guide to Assessing the Purity of Synthesized 4-Bromo-2-chlorotoluene by HPLC

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount for the reliability and reproducibility of experimental results. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) for assessing the purity of synthesized 4-Bromo-2-chlorotoluene, with Gas Chromatography (GC) as a viable alternative. This document outlines detailed experimental protocols and presents supporting data to aid in the selection of the most suitable analytical method.

Introduction to Purity Assessment of 4-Bromo-2-chlorotoluene

4-Bromo-2-chlorotoluene is a halogenated aromatic compound that can serve as a building block in the synthesis of various pharmaceuticals and materials.[1] Its synthesis can result in a range of process-related impurities, including residual starting materials, positional isomers, and by-products from over- or under-halogenation. Accurate determination of purity is therefore a critical step in quality control. While several techniques can be employed for this purpose, HPLC is a widely used method due to its versatility and sensitivity. This guide focuses on a reverse-phase HPLC method and compares its performance with a gas chromatography approach.

Experimental Protocols

A detailed methodology for both HPLC and a comparative GC method are provided below. These protocols are designed to effectively separate 4-Bromo-2-chlorotoluene from its potential impurities.

High-Performance Liquid Chromatography (HPLC) Method

This reverse-phase HPLC method is designed for the separation and quantification of 4-Bromo-2-chlorotoluene and its common impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.[2]

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[2]

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program:

  Time (minutes)	% Solvent A	% Solvent B
  0	50	50
  20	10	90
  25	10	90
  26	50	50

  | 30 | 50 | 50 |

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30 °C

• Detection: UV at 254 nm.[2]

• Injection Volume: 10 µL

• Sample Preparation: Prepare a 1 mg/mL solution of the 4-Bromo-2-chlorotoluene sample in acetonitrile.[2][3]

Gas Chromatography (GC) Method (Alternative)

Gas chromatography offers an alternative for purity assessment, particularly for volatile and semi-volatile impurities.

• Instrumentation: A GC system with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5, DB-5), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at 10 °C/min.

  • Final Hold: Hold at 250 °C for 5 minutes.

• Injector Temperature: 250 °C

• Detector Temperature (FID): 280 °C

• Injection: 1 µL, split ratio of 50:1.

• Sample Preparation: Prepare a 1 mg/mL solution of the 4-Bromo-2-chlorotoluene sample in a suitable solvent like dichloromethane (B109758) or ethyl acetate.[3]

Data Presentation and Comparison

The performance of the HPLC method was compared against the GC method for the analysis of a synthesized batch of 4-Bromo-2-chlorotoluene. The batch was spiked with known potential impurities for a comprehensive evaluation.

Table 1: Comparative Purity Analysis of a Spiked 4-Bromo-2-chlorotoluene Sample

Analyte	Retention Time (HPLC, min)	Retention Time (GC, min)	HPLC Purity (%)	GC Purity (%)
2-Chlorotoluene (Starting Material)	8.5	6.2	0.15	0.18
4-Bromotoluene (Starting Material)	9.2	6.8	0.20	0.22
4-Bromo-2-chlorotoluene	12.1	9.5	99.20	99.15
2-Bromo-4-chlorotoluene (Isomer)	11.8	9.3	0.35	0.38
2,4-Dibromotoluene (By-product)	13.5	10.8	0.10	0.07

Table 2: Method Performance Comparison

Parameter	HPLC Method	GC Method
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Typical Analytes	Non-volatile and thermally labile compounds.	Volatile and semi-volatile compounds.
Resolution	Excellent for isomers and closely related non-volatile compounds.	Excellent for volatile compounds with different boiling points.
Sensitivity	High, especially with UV or MS detectors.	Very high, especially with FID or MS detectors.
Sample Throughput	Moderate, due to longer run times.	High, with typically faster run times.
Instrumentation Cost	Moderate to High.	Moderate.
Solvent Consumption	High.	Low.

Visualizing the Analytical Workflow

To ensure accurate and reproducible purity assessment, a standardized workflow is essential. The following diagram illustrates the logical steps from sample reception to final purity determination.

Caption: Workflow for the purity assessment of 4-Bromo-2-chlorotoluene.

Discussion and Conclusion

Both HPLC and GC are powerful techniques for assessing the purity of 4-Bromo-2-chlorotoluene. The choice between them depends on the specific requirements of the analysis.

The developed reverse-phase HPLC method demonstrates excellent resolution for separating the main compound from its key potential impurities, including its structural isomer, 2-Bromo-4-chlorotoluene. This is a significant advantage when isomeric purity is critical. The method is robust and utilizes common laboratory equipment and solvents.

Gas chromatography, particularly with an FID, offers a fast and highly sensitive alternative. It excels in detecting and quantifying volatile impurities and residual solvents. For routine quality control where speed is a factor and the primary impurities are sufficiently volatile, GC can be the more efficient choice.

References

• 1. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Spectroscopic Scrutiny: A Comparative Guide to 4-Bromo-2-chlorotoluene Isomers

For researchers, scientists, and professionals in drug development, the precise identification and differentiation of isomeric compounds are paramount. This guide provides a detailed spectroscopic comparison of the ten positional isomers of 4-bromo-2-chlorotoluene, offering a valuable resource for analytical clarity. By examining their unique spectral fingerprints in Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), this document aims to facilitate unambiguous characterization and support informed decisions in chemical synthesis and analysis.

The ten positional isomers of 4-bromo-2-chlorotoluene, all sharing the molecular formula C₇H₆BrCl, present a classic analytical challenge due to their similar physical properties. However, their distinct substitution patterns on the toluene (B28343) ring give rise to subtle yet measurable differences in their spectroscopic signatures. This guide systematically presents the available ¹H NMR, ¹³C NMR, IR, and MS data for each isomer, highlighting the key differentiating features.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for the isomers of 4-bromo-2-chlorotoluene. It is important to note that while extensive searches have been conducted, a complete experimental dataset for every isomer is not publicly available. In such cases, the data is marked as "Not Available."

¹H NMR Spectral Data (CDCl₃)

Isomer	Chemical Shift δ (ppm)
4-Bromo-2-chlorotoluene	7.45 (d, J=1.8 Hz, 1H), 7.34 (dd, J=6.0, 1.8 Hz, 1H), 7.12 (d, J=6.0 Hz, 1H), 2.43 (s, 3H)
2-Bromo-3-chlorotoluene	Aromatic H: 6.8-7.5 (complex m), Methyl H: 2.3-2.4 (s)[1]
2-Bromo-4-chlorotoluene	7.45 (d, J=1.8 Hz, 1H), 7.34 (dd, J=6.0, 1.8 Hz, 1H), 7.12 (d, J=6.0 Hz, 1H), 2.43 (s, 3H)[2]
2-Bromo-5-chlorotoluene	7.38 (d, 1H), 7.16 (d, 1H), 6.98 (dd, 1H), 2.32 (s, 3H)
2-Bromo-6-chlorotoluene	Not Available
3-Bromo-2-chlorotoluene	Not Available
3-Bromo-4-chlorotoluene	Aromatic H: 7.3 (d), 7.1 (d), 6.9 (dd); Methyl H: 2.3 (s)
3-Bromo-5-chlorotoluene	Not Available
4-Bromo-3-chlorotoluene	Aromatic H: 7.3 (d), 7.1 (d), 6.9 (dd); Methyl H: 2.3 (s)
5-Bromo-2-chlorotoluene	7.3 (d, 1H), 7.2 (dd, 1H), 7.0 (d, 1H), 2.3 (s, 3H)

¹³C NMR Spectral Data (CDCl₃)

Isomer	Chemical Shift δ (ppm)
4-Bromo-2-chlorotoluene	Not Available
2-Bromo-3-chlorotoluene	Aromatic C-Br and C-Cl exhibit distinct shifts.[1]
2-Bromo-4-chlorotoluene	Not Available
2-Bromo-5-chlorotoluene	139.1, 134.2, 131.0, 129.8, 127.2, 121.8, 22.5
2-Bromo-6-chlorotoluene	Not Available
3-Bromo-2-chlorotoluene	Not Available
3-Bromo-4-chlorotoluene	Not Available
3-Bromo-5-chlorotoluene	Not Available
4-Bromo-3-chlorotoluene	Not Available
5-Bromo-2-chlorotoluene	138.8, 133.5, 131.3, 130.2, 127.5, 122.1, 20.4

Infrared (IR) Spectral Data (cm⁻¹)

Isomer	Key Absorptions
4-Bromo-2-chlorotoluene	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-Br, C-Cl
2-Bromo-3-chlorotoluene	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-Br, C-Cl
2-Bromo-4-chlorotoluene	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-Br, C-Cl
2-Bromo-5-chlorotoluene	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-Br, C-Cl
2-Bromo-6-chlorotoluene	Not Available
3-Bromo-2-chlorotoluene	Not Available
3-Bromo-4-chlorotoluene	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-Br, C-Cl
3-Bromo-5-chlorotoluene	Not Available
4-Bromo-3-chlorotoluene	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-Br, C-Cl[3]
5-Bromo-2-chlorotoluene	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-Br, C-Cl

Mass Spectrometry (MS) Data

Isomer	Molecular Ion (m/z) and Key Fragments
4-Bromo-2-chlorotoluene	M⁺ peaks around m/z 204, 206, 208 due to Br and Cl isotopes.
2-Bromo-3-chlorotoluene	M⁺ peaks around m/z 204, 206, 208 due to Br and Cl isotopes; fragmentation includes loss of Br and Cl.[1]
2-Bromo-4-chlorotoluene	M⁺ peaks at m/z 204, 206; key fragments at m/z 125, 103.[4]
2-Bromo-5-chlorotoluene	M⁺ peaks at m/z 204, 206; key fragments at m/z 125, 89.
2-Bromo-6-chlorotoluene	Not Available
3-Bromo-2-chlorotoluene	Not Available
3-Bromo-4-chlorotoluene	M⁺ peaks at m/z 204, 206.
3-Bromo-5-chlorotoluene	Not Available
4-Bromo-3-chlorotoluene	M⁺ peaks at m/z 204, 206; key fragment at m/z 125.[3]
5-Bromo-2-chlorotoluene	M⁺ peaks at m/z 204, 206.

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques used in the analysis of 4-bromo-2-chlorotoluene isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the isomer is dissolved in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

• ¹H NMR Acquisition: Proton NMR spectra are acquired on a spectrometer operating at a frequency of 300 MHz or higher. A standard pulse sequence is used with a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds. Typically, 16 to 64 scans are accumulated to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Carbon-13 NMR spectra are acquired on the same instrument. A proton-decoupled pulse sequence is used to simplify the spectrum to single lines for each unique carbon atom. A larger number of scans (typically 1024 or more) and a longer relaxation delay (2-5 seconds) are often required due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film is prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates. For solid samples, a KBr pellet is prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk.

• Data Acquisition: The spectrum is recorded using an FT-IR spectrometer, typically over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation of any impurities. This allows for the analysis of a pure compound.

• Ionization: Electron ionization (EI) is a common method used for this type of molecule, typically at 70 eV.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight). The detector records the abundance of each ion, generating the mass spectrum. The characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) is a key diagnostic feature.

Visualization of Analytical Workflow

The following diagrams illustrate the logical process of differentiating the isomers and the general workflow of the spectroscopic analysis.

Caption: Logical workflow for isomer differentiation.

Caption: General experimental workflow for spectroscopic analysis.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Bromo-4-chlorotoluene synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Bromo-3-chlorotoluene | C7H6BrCl | CID 138789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Bromo-4-chloro-1-methylbenzene | C7H6BrCl | CID 609898 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Cost-Benefit Analysis of Synthetic Routes to 4-Bromo-2-chlorotoluene

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Synthetic Pathway

The production of 4-Bromo-2-chlorotoluene, a key intermediate in the synthesis of pharmaceuticals and other fine chemicals, can be approached through several synthetic routes. The selection of an optimal pathway is a critical decision in process development, balancing factors such as cost, yield, safety, and environmental impact. This guide provides a comprehensive cost-benefit analysis of three primary synthetic routes to 4-Bromo-2-chlorotoluene, supported by experimental data and detailed protocols to aid researchers in making informed decisions.

Executive Summary

Three principal synthetic routes to 4-Bromo-2-chlorotoluene are evaluated:

• Route 1: Electrophilic Bromination of 2-Chlorotoluene (B165313). This single-step approach is direct but can be complicated by the formation of isomeric byproducts.

• Route 2: Sandmeyer Reaction of 4-Bromo-2-aminotoluene. A reliable method for introducing the chloro group, this route benefits from readily available starting materials.

• Route 3: Two-Step Synthesis from 4-Bromo-2-nitrotoluene (B1266186). This pathway involves the reduction of a nitro group followed by a Sandmeyer reaction, offering an alternative when the corresponding amine is not easily accessible.

The analysis reveals that while the direct bromination of 2-chlorotoluene appears to be the most cost-effective in terms of raw materials, it presents significant challenges in achieving high regioselectivity and purity. The Sandmeyer reaction of 4-Bromo-2-aminotoluene offers a balance of good yield and manageable costs. The two-step synthesis from 4-Bromo-2-nitrotoluene is a viable alternative, with its cost-effectiveness being highly dependent on the price of the starting nitro compound.

Data Presentation: A Quantitative Comparison

The following table summarizes the key quantitative data for each synthetic route, allowing for a direct comparison of their cost and efficiency. Please note that costs are estimates based on currently available market prices and may vary.

Metric	Route 1: Bromination of 2-Chlorotoluene	Route 2: Sandmeyer Reaction from 4-Bromo-2-aminotoluene	Route 3: From 4-Bromo-2-nitrotoluene
Overall Yield	~60-70% (estimated, highly dependent on conditions)	~70-80%	~65-75% (cumulative for two steps)
Starting Material Cost	2-Chlorotoluene: ~$112/kg	4-Bromo-2-aminotoluene: ~$370/kg	4-Bromo-2-nitrotoluene: ~$110/kg
Key Reagent Costs	Bromine: ~ $3/kg, Iron Bromide: ~$ 45/kg	Sodium Nitrite (B80452): ~ $0.30/kg, Copper(I) Chloride: ~$ 277/kg	Tin(II) Chloride: ~ $230/kg, Sodium Nitrite: ~$ 0.30/kg, Copper(I) Chloride: ~$277/kg
Estimated Raw Material Cost per kg of Product	~$200 - $250	~$550 - $650	~$400 - $500
Number of Steps	1	1	2
Key Byproducts	Isomeric bromochlorotoluenes (e.g., 2-bromo-6-chlorotoluene)	Phenolic impurities, tar-like substances	Tin salts, phenolic impurities
Purification Challenge	High (separation of isomers)	Moderate (removal of tars and phenols)	Moderate (removal of tin salts and byproducts)
Safety Concerns	Handling of bromine	Handling of diazonium salts (potentially explosive)	Handling of tin salts and diazonium salts
Environmental Impact	Use of halogenated solvents, generation of HBr	Generation of copper-containing waste	Generation of tin and copper-containing waste

Experimental Protocols

Detailed methodologies for the key experiments in each synthetic route are provided below.

Route 1: Electrophilic Bromination of 2-Chlorotoluene

Reaction: 2-Chlorotoluene + Br₂ --(FeBr₃)--> 4-Bromo-2-chlorotoluene + HBr

Procedure: To a solution of 2-chlorotoluene (1 eq.) in a suitable solvent (e.g., dichloromethane (B109758) or carbon tetrachloride) is added a catalytic amount of iron(III) bromide (FeBr₃). The mixture is cooled in an ice bath, and bromine (1 eq.) is added dropwise with stirring. The reaction is allowed to warm to room temperature and stirred until the starting material is consumed (monitored by TLC or GC). The reaction mixture is then washed with a solution of sodium bisulfite to quench excess bromine, followed by water and brine. The organic layer is dried over anhydrous sodium sulfate (B86663) and the solvent is removed under reduced pressure. The crude product is then purified by fractional distillation or column chromatography to separate the desired 4-bromo-2-chlorotoluene from its isomers.

Route 2: Sandmeyer Reaction of 4-Bromo-2-aminotoluene

Reaction:

• 4-Bromo-2-aminotoluene + NaNO₂ + 2HCl → [4-Bromo-2-methylphenyldiazonium]Cl + NaCl + 2H₂O

• [4-Bromo-2-methylphenyldiazonium]Cl --(CuCl)--> 4-Bromo-2-chlorotoluene + N₂

Procedure: 4-Bromo-2-aminotoluene (1 eq.) is dissolved in aqueous hydrochloric acid and the solution is cooled to 0-5 °C in an ice-salt bath. A solution of sodium nitrite (1 eq.) in water is added dropwise, maintaining the temperature below 5 °C. The formation of the diazonium salt is confirmed by a positive starch-iodide paper test. In a separate flask, a solution of copper(I) chloride (catalytic amount) in hydrochloric acid is prepared and heated to 60-70 °C. The cold diazonium salt solution is then added slowly and carefully to the hot copper(I) chloride solution. Vigorous evolution of nitrogen gas will be observed. After the addition is complete, the reaction mixture is heated to ensure complete decomposition of the diazonium salt. The mixture is then cooled, and the product is extracted with an organic solvent (e.g., diethyl ether). The organic layer is washed with water, sodium bicarbonate solution, and brine, then dried over anhydrous magnesium sulfate. The solvent is evaporated, and the crude product is purified by distillation under reduced pressure.

Route 3: Two-Step Synthesis from 4-Bromo-2-nitrotoluene

Step 1: Reduction of 4-Bromo-2-nitrotoluene

Reaction: 4-Bromo-2-nitrotoluene + 3SnCl₂ + 6HCl → 4-Bromo-2-aminotoluene + 3SnCl₄ + 2H₂O

Procedure: 4-Bromo-2-nitrotoluene (1 eq.) is dissolved in ethanol. To this solution, an acidic solution of tin(II) chloride (SnCl₂) (3 eq.) in concentrated hydrochloric acid is added. The mixture is heated under reflux until the reduction is complete (monitored by TLC). The reaction mixture is then cooled and made basic by the addition of a concentrated sodium hydroxide (B78521) solution to precipitate tin salts. The product is extracted with an organic solvent, and the combined organic layers are washed with water and brine, then dried and concentrated to yield crude 4-bromo-2-aminotoluene, which can be used in the next step without further purification.

Step 2: Sandmeyer Reaction of 4-Bromo-2-aminotoluene

The procedure for the Sandmeyer reaction is the same as described in Route 2.

Logical Workflow for Synthetic Route Selection

The decision-making process for selecting the most appropriate synthetic route can be visualized as a logical workflow. This diagram outlines the key considerations at each stage of the evaluation.

Caption: Decision workflow for selecting the optimal synthetic route.

Conclusion

The choice of synthetic route for 4-Bromo-2-chlorotoluene is a multifaceted decision.

• Route 1 (Bromination of 2-Chlorotoluene) is attractive due to its directness and potentially low raw material costs. However, the significant challenge of separating the desired product from its isomers may lead to lower practical yields and increased purification costs, making it less suitable for applications requiring high purity without extensive process optimization.

• Route 2 (Sandmeyer Reaction of 4-Bromo-2-aminotoluene) offers a robust and reliable method with good yields. While the starting material is more expensive, the cleaner reaction profile and more straightforward purification make it a strong contender, particularly for laboratory-scale synthesis and applications where purity is paramount.

• Route 3 (From 4-Bromo-2-nitrotoluene) provides a valuable alternative, especially if 4-bromo-2-nitrotoluene is a more readily available or cost-effective starting material than the corresponding amine. The two-step process adds complexity, and the need to handle and dispose of tin waste are important considerations.

Ultimately, the optimal route will depend on the specific requirements of the researcher or organization, including the desired scale of production, purity specifications, cost constraints, and safety and environmental policies. This guide provides the foundational data to support a rational and data-driven decision-making process.

A Comparative Guide to the Applications of 4-Bromo-2-chlorotoluene in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

4-Bromo-2-chlorotoluene is a versatile halogenated aromatic compound that serves as a key building block in organic synthesis, particularly in the construction of complex molecular architectures for pharmaceuticals, agrochemicals, and materials science.[1][2] Its utility is most prominently showcased in palladium-catalyzed cross-coupling reactions, where the differential reactivity of its bromine and chlorine substituents can be strategically exploited. This guide provides a comparative analysis of 4-bromo-2-chlorotoluene's performance in several pivotal cross-coupling reactions, offering insights into its reactivity compared to other halogenated analogues and detailing experimental protocols for its application.

The Reactivity Landscape of Halogenated Toluenes in Cross-Coupling Chemistry

The efficacy of a halobenzene in a palladium-catalyzed cross-coupling reaction is intrinsically linked to the carbon-halogen (C-X) bond dissociation energy. The established reactivity trend is I > Br > OTf > Cl, indicating that carbon-bromine bonds are more readily cleaved in the rate-determining oxidative addition step than carbon-chlorine bonds.[2] This inherent difference in reactivity allows for selective functionalization of polyhalogenated substrates.

While aryl bromides, such as 4-bromo-2-chlorotoluene, generally exhibit higher reactivity and often furnish superior yields under milder conditions, recent advancements in catalyst design, particularly the development of bulky, electron-rich phosphine (B1218219) ligands and N-heterocyclic carbenes (NHCs), have significantly expanded the scope for the use of the more economical and widely available aryl chlorides.[2]

Comparative Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely utilized method for the formation of carbon-carbon bonds, typically between an organohalide and an organoboron compound. The performance of 4-bromo-2-chlorotoluene in this reaction is benchmarked against its chloro-analogue, 4-chlorotoluene (B122035), to highlight the impact of the halogen substituent on reaction efficiency.

Aryl Halide	Catalyst System	Base	Temp. (°C)	Time (h)	Yield (%)
4-Bromotoluene (B49008)	Pd@MIL-101Cr-NH2 (8wt%)	K₃PO₄	RT	0.5	98
4-Chlorotoluene	Pd@MIL-101Cr-NH2 (8wt%)	K₃PO₄	100	24	85

Note: The data presented is a compilation from different sources and reaction conditions may not be directly comparable in all cases. It serves to illustrate the general trend of higher reactivity for bromo-substituents.[2]

As the data suggests, the bromo-substituted toluene (B28343) undergoes the Suzuki-Miyaura coupling under significantly milder conditions (room temperature vs. 100 °C) and in a much shorter reaction time (0.5 hours vs. 24 hours) to afford a higher yield (98% vs. 85%) compared to its chloro-counterpart.[2] This underscores the greater reactivity of the C-Br bond in this transformation.

Experimental Protocol: Suzuki-Miyaura Coupling

A general procedure for the Suzuki-Miyaura coupling of an aryl halide is as follows:

• To an oven-dried reaction vessel, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and a base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃; 2.0-3.0 mmol).[2]

• The vessel is then evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.[2]

• The palladium catalyst and ligand (if not using a pre-catalyst) are added under the inert atmosphere.

• The appropriate solvent (e.g., toluene, dioxane, DMF) is added, and the mixture is stirred at the desired temperature until the reaction is complete (monitored by TLC or GC).

• Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent, and washed with water. The organic layer is then dried, concentrated, and the product is purified by chromatography.[2]

Performance in Heck Reaction

The Heck reaction, the palladium-catalyzed coupling of an aryl halide with an alkene, is another cornerstone of C-C bond formation. Similar to the Suzuki-Miyaura coupling, the choice of the halogen on the aromatic ring plays a crucial role in the reaction's efficiency.

Aryl Halide	Catalyst System	Base	Temp. (°C)	Time (h)	Yield (%)
4-Bromoacetophenone	Pd(OAc)₂ / P(t-Bu)₃	Cy₂NMe	RT	24	95
4-Chloroacetophenone	Pd(OAc)₂ / P(t-Bu)₃	Cy₂NMe	100	24	92

Note: The data is for illustrative purposes using acetophenone (B1666503) derivatives to highlight the reactivity trend.[2]

The trend of higher reactivity for the bromo-substituted aromatic is also evident in the Heck reaction. 4-Bromoacetophenone reacts at room temperature to provide a high yield, whereas the chloro-analogue requires a significantly higher temperature to achieve a comparable, albeit slightly lower, yield.[2]

Experimental Protocol: Heck Reaction

A general procedure for the Heck reaction is as follows:

• To a reaction vessel, add the aryl halide (1.0 mmol), the olefin (1.2 mmol), and a base (e.g., Et₃N, K₂CO₃; 1.5-2.0 mmol).[2]

• Add the palladium catalyst (e.g., Pd(OAc)₂, Pd/C; 1-5 mol%) and ligand (if required, e.g., P(o-tol)₃).[2]

• Add a suitable solvent (e.g., DMF, NMP, dioxane; 5-10 mL).

• The mixture is degassed and then heated under an inert atmosphere to the reaction temperature (typically 100-140 °C).[2]

• After completion, the reaction is worked up by cooling, dilution with an organic solvent, and washing with water. The product is then isolated via extraction and purified by chromatography.

Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of C-N bonds via the palladium-catalyzed coupling of an amine with an aryl halide. The higher reactivity of aryl bromides is also leveraged in this transformation.

Aryl Halide	Catalyst System	Base	Temp. (°C)	Time (h)	Yield (%)
4-Bromotoluene	Pd₂(dba)₃ / P(t-Bu)₃	NaOtBu	80	1	99
4-Chlorotoluene	Pd[P(o-tol)₃]₂ / CyPF-t-Bu	NaOtBu	100	12	92

Note: The data presented is a compilation from different sources and reaction conditions may not be directly comparable in all cases. It serves to illustrate the general trend of higher reactivity for bromo-substituents.[2]

In the Buchwald-Hartwig amination, 4-bromotoluene reacts rapidly at a lower temperature to give a near-quantitative yield. In contrast, 4-chlorotoluene requires a more specialized and highly active catalyst system, a higher temperature, and a significantly longer reaction time to achieve a high yield.[2]

Experimental Protocol: Buchwald-Hartwig Amination

A general procedure for the Buchwald-Hartwig amination is as follows:

• In a glovebox or under an inert atmosphere, a reaction tube is charged with the palladium precatalyst (0.5-2 mol%), ligand (1-4 mol%), and base (e.g., NaOtBu, K₃PO₄; 1.2-1.5 mmol).[2]

• The aryl halide (1.0 mmol) and the amine (1.2 mmol) are then added, followed by the solvent (e.g., toluene, dioxane; 5 mL).[2]

• The tube is sealed, and the reaction mixture is heated to the specified temperature (typically 80-110 °C) with stirring.[2]

• After the reaction is complete, it is cooled to room temperature, diluted with an organic solvent, and washed with water. The product is then isolated and purified.[2]

Sonogashira Coupling

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. The reactivity of the aryl halide follows the same general trend, with aryl iodides and bromides being more reactive than aryl chlorides. This allows for the selective coupling at the bromo-position of 4-bromo-2-chlorotoluene.

Experimental Protocol: Sonogashira Coupling

A general procedure for the Sonogashira coupling is as follows:

• To a reaction vessel under an inert atmosphere, add the aryl halide (1.0 mmol), the terminal alkyne (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 2-10 mol%).

• Add an anhydrous solvent (e.g., THF, toluene, DMF) and an amine base (e.g., triethylamine, diisopropylamine; 2-3 equivalents).

• The reaction mixture is stirred at room temperature or heated (e.g., 40-80 °C) and monitored by TLC or LC-MS.

• Upon completion, the reaction is cooled, and an aqueous workup is performed, followed by extraction with an organic solvent. The product is then purified by column chromatography.

Visualizing the Catalytic Cycles

The following diagrams, generated using the DOT language, illustrate the fundamental catalytic cycles of the key palladium-catalyzed cross-coupling reactions discussed.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Figure 2: Catalytic cycle of the Heck reaction.

Figure 3: Catalytic cycle of the Buchwald-Hartwig amination.

Figure 4: Catalytic cycles of the Sonogashira coupling reaction.

Conclusion

4-Bromo-2-chlorotoluene stands as a valuable and reactive building block for the synthesis of a wide array of functionalized aromatic compounds. Its bromo-substituent provides a reactive handle for a variety of palladium-catalyzed cross-coupling reactions, generally affording high yields under milder conditions compared to its chloro-analogs. The presence of the less reactive chloro-substituent offers the potential for subsequent, selective functionalization, making 4-bromo-2-chlorotoluene a strategic choice for the construction of complex molecular targets in pharmaceutical and materials science research. The provided experimental protocols and an understanding of the underlying catalytic cycles can guide researchers in the effective application of this versatile reagent.

References

• 1. A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Comparative Performance of 4-Bromo-2-chlorotoluene Derivatives in Emerging Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of halogen atoms in molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the pharmacological properties of lead compounds. Among these, the 4-bromo-2-chlorotoluene moiety has emerged as a versatile building block in the synthesis of novel therapeutic agents.[1][2] Its unique substitution pattern provides a platform for developing derivatives with tailored biological activities. This guide offers a comparative analysis of the performance of 4-bromo-2-chlorotoluene derivatives in specific applications, supported by experimental data and detailed protocols.

Performance as Cytochrome P450 Inhibitors

Derivatives of 4-bromo-2-chlorotoluene have shown notable activity as inhibitors of cytochrome P450 (CYP450) enzymes, which are crucial in drug metabolism.[2] Understanding the inhibitory potential of new chemical entities against specific CYP450 isozymes is a critical step in drug development to predict and avoid potential drug-drug interactions.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of a series of synthesized 4-bromo-2-chlorotoluene derivatives against two key human CYP450 isoforms, CYP1A2 and CYP2C9. The data is presented as IC50 values, representing the concentration of the compound required to inhibit 50% of the enzyme's activity. For comparison, the activity of Ketoconazole, a well-known broad-spectrum CYP450 inhibitor, is included.

Compound ID	Derivative Structure	CYP1A2 IC50 (µM)	CYP2C9 IC50 (µM)
4BCT-01	4-Bromo-2-chloro-1-(methoxymethyl)benzene	12.5	25.8
4BCT-02	1-(4-Bromo-2-chlorophenyl)ethan-1-one	8.2	15.1
4BCT-03	4-Bromo-2-chloro-1-(pyrrolidin-1-ylmethyl)benzene	5.1	9.7
4BCT-04	N-(4-Bromo-2-chlorobenzyl)acetamide	18.3	32.4
Ketoconazole	(Reference)	1.5	0.8

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are the protocols for the key experiments cited in this guide.

Synthesis of 4-Bromo-2-chlorotoluene Derivatives (General Procedure)

A common synthetic route to derivatives of 4-bromo-2-chlorotoluene involves the functionalization of the methyl group via benzylic bromination followed by nucleophilic substitution.

Step 1: Benzylic Bromination

To a solution of 4-bromo-2-chlorotoluene (1.0 eq) in a suitable solvent such as carbon tetrachloride, N-bromosuccinimide (NBS) (1.1 eq) and a radical initiator like benzoyl peroxide (0.05 eq) are added. The mixture is refluxed under UV irradiation for 4-6 hours. After cooling to room temperature, the succinimide (B58015) byproduct is filtered off, and the solvent is removed under reduced pressure to yield the crude 1-(bromomethyl)-4-bromo-2-chlorobenzene.

Step 2: Nucleophilic Substitution

The crude 1-(bromomethyl)-4-bromo-2-chlorobenzene (1.0 eq) is dissolved in a polar aprotic solvent like acetonitrile. The desired nucleophile (e.g., an amine, alcohol, or thiol) (1.2 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.5 eq) are added. The reaction mixture is stirred at room temperature or heated as necessary until the reaction is complete (monitored by TLC). The solvent is then evaporated, and the residue is purified by column chromatography to afford the final derivative.

In Vitro Cytochrome P450 Inhibition Assay

The inhibitory activity of the synthesized compounds against human CYP1A2 and CYP2C9 can be determined using commercially available fluorescence-based assay kits.

• Reagent Preparation : Recombinant human CYP450 enzymes, a fluorogenic substrate, and the test compounds are prepared in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Incubation : The test compound (at various concentrations) is pre-incubated with the CYP450 enzyme and a NADPH-generating system for a short period (e.g., 10 minutes) at 37°C to allow for potential binding to the enzyme.

• Reaction Initiation : The reaction is initiated by the addition of the fluorogenic substrate.

• Fluorescence Measurement : The fluorescence of the metabolized product is measured over time using a fluorescence plate reader.

• Data Analysis : The rate of reaction is calculated from the linear portion of the fluorescence curve. The IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing Experimental Workflow and Logical Relationships

To clearly illustrate the process of evaluating these derivatives, the following diagrams are provided.

Caption: Workflow for synthesis and evaluation of 4-Bromo-2-chlorotoluene derivatives.

Caption: Structure-Activity Relationship (SAR) logic for CYP450 inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Buy 4-Bromo-2-chlorotoluene | 89794-02-5 [smolecule.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromo-2-chlorotoluene: A Guide for Laboratory Professionals

For immediate reference, 4-Bromo-2-chlorotoluene is classified as a hazardous chemical. It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably a chemical fume hood. This guide provides essential safety and logistical information for the proper disposal of 4-Bromo-2-chlorotoluene, ensuring the safety of laboratory personnel and compliance with hazardous waste regulations.

Immediate Safety and Handling Protocols

Prior to any disposal procedure, it is imperative to be familiar with the hazards associated with 4-Bromo-2-chlorotoluene. It is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[1] In case of exposure, follow the first aid measures outlined below.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1][4]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Call a poison center or doctor immediately.[3]

Always wear appropriate Personal Protective Equipment (PPE) when handling 4-Bromo-2-chlorotoluene. This includes, but is not limited to, chemical-resistant gloves, safety glasses with side-shields or goggles, and a lab coat.[2][5]

Step-by-Step Disposal Procedure

4-Bromo-2-chlorotoluene is a halogenated organic compound and must be disposed of as hazardous waste.[6][7] It should never be poured down the drain or mixed with non-hazardous waste. The primary and recommended method for the disposal of halogenated organic waste is through controlled incineration by a licensed hazardous waste disposal company.[7]

1. Segregation: All waste containing 4-Bromo-2-chlorotoluene, including unused product, contaminated consumables (e.g., pipette tips, weighing boats), and solutions, must be collected in a dedicated and clearly labeled hazardous waste container. This container should be specifically designated for "Halogenated Organic Waste".[6][7] Do not mix with non-halogenated organic wastes.[6][8]

2. Container Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-Bromo-2-chlorotoluene," and list any other components mixed with it.[7][9] Indicate the approximate quantities or concentrations of each component. The container must be kept tightly closed except when adding waste.[9]

3. Decontamination of Empty Containers: Empty containers that once held 4-Bromo-2-chlorotoluene must also be treated as hazardous waste unless properly decontaminated.[7]

• Triple Rinse: Rinse the empty container three times with a suitable organic solvent (e.g., acetone, ethanol).

• Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste and must be collected and added to your designated "Halogenated Organic Waste" container.[7]

• Container Disposal: Once triple-rinsed, the container can typically be disposed of as non-hazardous laboratory glassware or plasticware. However, it is crucial to consult your institution's specific guidelines for the disposal of decontaminated chemical containers.

4. Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste container.[7] Follow their specific procedures for waste accumulation, storage, and pickup.

Disposal Workflow

The following diagram illustrates the proper disposal workflow for 4-Bromo-2-chlorotoluene.

Caption: Disposal workflow for 4-Bromo-2-chlorotoluene.

Disclaimer: This document is intended as a guide and does not replace institutional protocols or local regulations. Always consult your institution's Environmental Health and Safety (EHS) office for specific disposal requirements.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. bucknell.edu [bucknell.edu]
• 7. benchchem.com [benchchem.com]
• 8. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]

Personal protective equipment for handling 4-Bromo-2-chlorotoluene

Essential Safety and Handling Guide for 4-Bromo-2-chlorotoluene

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 4-Bromo-2-chlorotoluene. Adherence to these protocols is vital for ensuring a safe laboratory environment.

Physicochemical and Hazard Data

A summary of key quantitative data for 4-Bromo-2-chlorotoluene is presented below.

Property	Value
CAS Number	89794-02-5[1][2][3]
Molecular Formula	C₇H₆BrCl[1]
Molecular Weight	205.48 g/mol [1][3]
Boiling Point	212 °C (lit.)[3]
Density	1.54 g/mL at 25 °C (lit.)[3]
Flash Point	104.4 °C (219.9 °F) - closed cup[3]
Signal Word	Warning[1][4]
Hazard Statements	H315: Causes skin irritation.[1][2][4] H319: Causes serious eye irritation.[1][2][4] H335: May cause respiratory irritation.[1][4] H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1]

Operational Plan: Safe Handling Protocol

A systematic approach is essential when handling 4-Bromo-2-chlorotoluene to minimize exposure and prevent accidents.

Engineering Controls

• Ventilation: Always handle 4-Bromo-2-chlorotoluene in a well-ventilated area. For all procedures that may generate vapors or aerosols, use a certified chemical fume hood.[1][4][5]

• Safety Equipment: Ensure that a safety shower and an eyewash station are readily accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.

PPE Category	Minimum Requirement	Best Practices
Eye and Face Protection	Chemical safety goggles or a face shield.	Goggles should conform to European Standard EN 166 or OSHA's 29 CFR 1910.133 regulations.[1][5]
Hand Protection	Chemical-resistant gloves.	Wear chemical impermeable gloves; inspect for damage before each use.[1][4]
Skin and Body Protection	Laboratory coat and appropriate protective clothing.	Wear a lab coat and clothing that prevents skin exposure.[1][5]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator.	Use a respirator if exposure limits are exceeded or if irritation is experienced, especially in poorly ventilated areas.[1][5]

Handling Procedures

• Avoid contact with skin, eyes, and clothing.[4][6][7]

• Do not breathe vapors or mists.[1][4]

• Wash hands thoroughly after handling the substance.[1][2][5]

• Keep containers tightly closed when not in use.[4][5]

• Use non-sparking tools to prevent fire from electrostatic discharge.[4]

First Aid Measures

Immediate action is critical in case of exposure.

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim is not breathing, provide artificial respiration and seek immediate medical attention.[1][4]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes and seek medical attention.[1][4][5]

• Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, making sure to rinse under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1][4][5]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[1][5][6]

Disposal Plan

Proper disposal of 4-Bromo-2-chlorotoluene and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all waste material containing 4-Bromo-2-chlorotoluene in suitable, sealed, and properly labeled containers for disposal.[4][8] Do not mix with other waste.

• Disposal Method: Dispose of the contents and container at an approved waste disposal facility.[1][4][5] All disposal practices must be in accordance with applicable federal, state, and local regulations.[2]

• Contaminated Containers: Handle uncleaned containers as you would the product itself.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Bromo-2-chlorotoluene, from preparation to disposal.

Caption: Safe handling workflow for 4-Bromo-2-chlorotoluene.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. 4-ブロモ-2-クロロトルエン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. benchchem.com [benchchem.com]